4'-Acetylbiphenyl-3-carboxylic acid

• CAS: 635757-61-8

Core Science & Biosynthesis

4'-Acetylbiphenyl-3-carboxylic acid physical properties

An In-depth Technical Guide to the Physical Properties of 4'-Acetylbiphenyl-3-carboxylic Acid

Introduction

4'-Acetylbiphenyl-3-carboxylic acid (CAS No. 635757-61-8) is a bifunctional organic molecule featuring a biphenyl scaffold substituted with both a carboxylic acid and an acetyl group.[1][2][3] This unique substitution pattern makes it a valuable building block in medicinal chemistry and materials science, particularly in the synthesis of complex molecular architectures such as protein degraders.[1][2] A thorough understanding of its physical properties is paramount for its effective application in drug development and chemical synthesis, influencing critical parameters such as solubility, bioavailability, reaction kinetics, and purification strategies.

This guide provides a comprehensive overview of the core physical properties of 4'-Acetylbiphenyl-3-carboxylic acid. It moves beyond a simple data sheet to offer detailed experimental protocols and the scientific rationale behind these methodologies, equipping researchers with the practical knowledge required for its handling and application.

Core Physicochemical Data

The fundamental physical properties of 4'-Acetylbiphenyl-3-carboxylic acid are summarized below. These values are critical for predicting the compound's behavior in various experimental and physiological environments.

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₂O₃	[1][2][3]
Molecular Weight	240.25 g/mol	[3]
Appearance	Solid	[4]
Melting Point	178-182 °C	[4]
Density	1.21 - 1.23 g/cm³	[4]
Solubility	Slightly soluble in water; soluble in common organic solvents	[4]
pKa	Not experimentally determined; predicted to be ~4

Melting Point: A Criterion for Purity and Identity

The melting point is the temperature at which a substance transitions from a solid to a liquid state. It is a fundamental physical property used for both identification and as a stringent indicator of purity.[5] Pure crystalline compounds exhibit a sharp, well-defined melting point, typically within a narrow range of 0.5-1.0 °C.[6] The presence of impurities disrupts the crystal lattice, leading to a depression of the melting point and a broadening of the melting range.[6][7]

The experimentally reported melting point for 4'-Acetylbiphenyl-3-carboxylic acid is 178-182 °C .[4]

Experimental Protocol: Capillary Melting Point Determination

The capillary method is the most common and reliable technique for determining the melting point of a solid organic compound.[8]

Methodology:

• Sample Preparation: Ensure the sample of 4'-Acetylbiphenyl-3-carboxylic acid is completely dry and finely powdered. This is achieved by crushing a small amount on a watch glass with a spatula.

• Capillary Tube Loading: Press the open end of a capillary melting point tube into the powdered sample. A small amount of solid (1-2 mm height) should enter the tube.[5]

• Sample Compaction: Compact the sample into the sealed end of the tube. This can be done by tapping the tube gently on a hard surface or by dropping it through a long glass tube onto the benchtop.[5][7]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.[8]

• Initial Rapid Heating: If the approximate melting point is unknown, perform a rapid determination by heating quickly (10-20 °C/min) to find a rough range.[6][7]

• Precise Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 20 °C below the approximate melting point found in the previous step. Then, decrease the heating rate to 1-2 °C per minute.[7]

• Observation and Recording: Record two temperatures:

  • T₁: The temperature at which the first drop of liquid appears.

  • T₂: The temperature at which the entire sample becomes a clear liquid. The melting point is reported as the range T₁ - T₂.

Causality and Trustworthiness: Slowing the heating rate near the melting point is critical for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring an accurate reading. Repeating the measurement with a fresh sample is essential as some compounds may decompose upon melting, which would alter subsequent readings.[5]

Workflow for Melting Point Determination

Caption: Workflow for determining melting point via the capillary method.

Solubility: The Key to Formulation and Bioavailability

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution.[9][10] For drug development professionals, aqueous solubility is a critical determinant of a drug's absorption and bioavailability. The structure of 4'-Acetylbiphenyl-3-carboxylic acid—containing a polar, ionizable carboxylic acid group and a large, nonpolar biphenyl backbone—suggests it will be slightly soluble in water and more soluble in common organic solvents like ethanol, DMSO, and acetone.[4]

Experimental Protocol: Shake-Flask Method for Solubility Determination

The shake-flask method is the gold standard for determining equilibrium solubility.[11] It involves agitating an excess of the solid with the solvent until equilibrium is reached.

Methodology:

• System Preparation: Add an excess amount of 4'-Acetylbiphenyl-3-carboxylic acid to a known volume of the chosen solvent (e.g., purified water, phosphate-buffered saline) in a sealed container (e.g., a glass vial). The excess solid ensures that a saturated solution is formed.[11]

• Equilibration: Agitate the container at a constant, controlled temperature using a shaker or orbital incubator. The agitation time must be sufficient to reach equilibrium, which is typically 24-48 hours.[11]

• Phase Separation: After equilibration, allow the suspension to stand to let the undissolved solid settle. Separate the saturated solution from the excess solid via centrifugation or filtration. Care must be taken to avoid temperature changes during this step.[12]

• Concentration Analysis: Accurately determine the concentration of the dissolved compound in the clear, saturated supernatant. This is typically done using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Express the solubility in units such as mg/mL or mol/L.

Causality and Trustworthiness: Maintaining a constant temperature is crucial because solubility is highly temperature-dependent.[9] Using a validated, specific analytical method like HPLC ensures that only the dissolved compound of interest is quantified, avoiding interference from impurities or degradants.

Workflow for Shake-Flask Solubility Measurement

Caption: Standard workflow for the shake-flask solubility determination method.

Acid Dissociation Constant (pKa): Predicting Ionization State

The pKa is a measure of the acidity of a molecule. It is the pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms.[13] For a carboxylic acid, the pKa dictates the extent of its ionization at a given pH. This is critically important in drug development, as the ionization state affects a molecule's solubility, lipophilicity, membrane permeability, and binding to its biological target.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly precise and widely used method for pKa determination.[14][15] It involves measuring the change in pH of a solution of the acid as a strong base is added incrementally.

Methodology:

• Sample Preparation: Accurately weigh a sample of 4'-Acetylbiphenyl-3-carboxylic acid and dissolve it in a suitable solvent. Due to its limited water solubility, a co-solvent system such as a water/methanol or water/ethanol mixture is often required.

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature. Insert a calibrated combination pH electrode connected to a pH meter.[14]

• Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH (y-axis) against the volume of titrant added (x-axis). This generates a sigmoidal titration curve.[14]

• pKa Determination: Determine the equivalence point, which is the point of maximum slope on the curve (the inflection point). The half-equivalence point is the volume of titrant that is half of the volume required to reach the equivalence point. The pH of the solution at the half-equivalence point is equal to the pKa of the acid.[13]

Causality and Trustworthiness: Calibrating the pH electrode with standard buffers immediately before the experiment is essential for accuracy. Maintaining a constant temperature is also critical as dissociation constants are temperature-dependent. The use of a co-solvent will yield an apparent pKa (pKa*), which is relevant for that specific solvent system.

Workflow for Potentiometric pKa Determination

Caption: Logical flow for determining pKa via potentiometric titration.

Spectroscopic Profile

Spectroscopic analysis provides detailed information about the molecular structure and functional groups present in 4'-Acetylbiphenyl-3-carboxylic acid.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrations of its chemical bonds. It is an excellent tool for identifying functional groups.[16]

Predicted Characteristic Absorptions:

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band in the 2500-3300 cm⁻¹ region, resulting from hydrogen bonding.[17][18]

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption around 1700-1725 cm⁻¹.[17]

• C=O Stretch (Aryl Ketone): A strong, sharp absorption around 1685 cm⁻¹, typically at a slightly lower frequency than the acid carbonyl due to conjugation with the aromatic ring.[19]

• Aromatic C=C Stretches: Multiple sharp absorptions in the 1450-1600 cm⁻¹ region.

• C-O Stretch (Carboxylic Acid): A medium-to-strong absorption in the 1200-1300 cm⁻¹ range.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Predicted Chemical Shifts:

• -COOH Proton: A highly deshielded, broad singlet appearing far downfield, typically in the 10-12 ppm range.[17]

• Aromatic Protons: A complex series of multiplets between 7.0 and 8.5 ppm, corresponding to the 8 protons on the biphenyl ring system.

• -COCH₃ Protons: A sharp, three-proton singlet around 2.6 ppm, characteristic of a methyl ketone.[19]

¹³C NMR Predicted Chemical Shifts:

• Ketone Carbonyl Carbon: Deshielded, appearing in the 190-200 ppm range.[19][20]

• Carboxylic Acid Carbonyl Carbon: Deshielded, appearing in the 165-185 ppm range.[17][20]

• Aromatic Carbons: Multiple signals in the 120-150 ppm region.

• Methyl Carbon (-COCH₃): A signal in the 20-30 ppm range.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and information about the molecule's fragmentation pattern upon ionization.

Predicted Fragments:

• Molecular Ion (M⁺): A peak at m/z = 240, corresponding to the molecular weight of the compound.

• Key Fragmentations:

  • Loss of a methyl radical (•CH₃) from the acetyl group, leading to a strong acylium ion peak at m/z = 225.

  • Loss of a hydroxyl radical (•OH) from the carboxylic acid, giving a peak at m/z = 223.[17]

  • Loss of the entire carboxyl group (•COOH), giving a peak at m/z = 195.

Conclusion

The physical properties of 4'-Acetylbiphenyl-3-carboxylic acid—its high melting point, limited aqueous solubility, and acidic nature—are direct consequences of its molecular structure. The methodologies detailed in this guide provide a robust framework for researchers to verify these properties and to understand the compound's behavior in experimental settings. This foundational knowledge is essential for leveraging this versatile molecule in the rational design of new pharmaceuticals and advanced materials.

References

• Avdeef, A., Box, K. J., Comer, J. E., Hibbert, C., & Tam, K. Y. (2000). pH-metric log P 10. Determination of pKa values of water-insoluble drugs in a new solvent system. Pharmaceutical Research, 17(1), 85-89. [Link]

• Box, K. J., Völgyi, G., Baka, E., & Takács-Novák, K. (2012). Experimental determination of pKa values by use of NMR chemical shifts, revisited. Journal of Chemical Education, 89(9), 1180-1184. [Link]

• Wolthuis, E., Pruiksma, A. B., & Heerema, R. P. (1981). Determination of solubility: A laboratory experiment. Journal of Chemical Education, 58(5), 433. [Link]

• University of Louisiana at Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. [Link]

• Westlab Canada. (2023, May 8). Measuring the Melting Point. [Link]

• University of Calgary. (n.d.). Melting point determination. [Link]

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• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Alloprof. (n.d.). Measuring Solubility. [Link]

• ECETOC. (2003). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). [Link]

• A1A Pharmatech. (n.d.). 4′-Acetylbiphenyl-3-carboxylic acid. [Link]

• SlideShare. (2021, September 19). experiment (1) determination of melting points. [Link]

• Chemistry LibreTexts. (2021, March 15). 4: Determination of a Solubility Constant. [Link]

• JoVE. (2023, April 30). Video: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acids. [Link]

• BYJU'S. (n.d.). How to calculate pKa. [Link]

• Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• Grossmont College. (n.d.). Experiment 4 Solubility of a Salt. [Link]

• Tradeindia. (n.d.). 4'-acetylbiphenyl-3-carboxylic Acid. [Link]

• CP Lab Safety. (n.d.). 4'-Acetylbiphenyl-3-carboxylic acid, min 98%, 5 grams. [Link]

• Organic Chemistry: A Tenth Edition. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

• CP Lab Safety. (n.d.). 4'-Acetylbiphenyl-3-carboxylic acid, 98% Purity, C15H12O3, 1 gram. [Link]

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A Technical Guide to the Structural Elucidation of 4'-Acetylbiphenyl-3-carboxylic acid

Preamble: The Imperative of Unambiguous Structural Verification

In the realm of drug discovery and materials science, the precise molecular architecture of a compound dictates its function. 4'-Acetylbiphenyl-3-carboxylic acid represents a class of substituted biphenyls, a scaffold of significant interest due to its prevalence in pharmaceuticals and functional materials. Its utility as a synthetic intermediate or a final active molecule is entirely dependent on the exact arrangement of its constituent atoms. An error in the assignment of substituent positions—for instance, a mix-up between the 3- and 4-positions of the carboxylic acid—could lead to vastly different biological activities and physicochemical properties.

This guide eschews a generic checklist approach. Instead, it presents a holistic, self-validating analytical workflow for the unambiguous structural elucidation of 4'-acetylbiphenyl-3-carboxylic acid. We will proceed as if we have a newly synthesized batch of this compound, and our task is to confirm its identity and purity with absolute certainty. The causality behind each experimental choice and the logic of data integration are emphasized to provide a field-proven framework for researchers.

Chapter 1: Initial Assessment and Hypothesized Structure

Based on its nomenclature, the hypothesized structure contains a biphenyl core, with a carboxylic acid group at the 3-position of one ring and an acetyl group at the 4'-position of the other.

• Molecular Formula: C₁₅H₁₂O₃[1][2]

• Molecular Weight: 240.25 g/mol [1][2]

• Degree of Unsaturation (DoU): A calculation based on the molecular formula (C₁₅H₁₂O₃) yields a DoU of 10. This is consistent with the presence of two aromatic rings (4 degrees each), one ketone carbonyl (1 degree), and one carboxylic acid carbonyl (1 degree), providing the first layer of validation for our hypothesized structure.

The overall workflow is designed to test this hypothesis systematically, with each step providing orthogonal data to build a conclusive and irrefutable structural proof.

Caption: A high-level overview of the integrated analytical workflow.

Chapter 2: Mass Spectrometry - Confirming Elemental Composition

Expertise & Causality: High-Resolution Mass Spectrometry (HRMS) is the foundational experiment. Its primary purpose is to provide an exact mass measurement, which serves as a powerful filter for possible elemental compositions. Unlike low-resolution MS, HRMS can differentiate between isobars (molecules with the same nominal mass but different exact masses), offering a high degree of confidence in the molecular formula.

Experimental Protocol: HRMS via ESI-TOF

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer. ESI is a soft ionization technique that minimizes fragmentation, ensuring a strong signal for the molecular ion.

• Acquisition Mode: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺. A calibration standard should be used to ensure high mass accuracy.

• Data Analysis: Compare the measured exact mass of the most abundant ion with the theoretical mass calculated for the protonated form of C₁₅H₁₂O₃.

Data Presentation & Interpretation

Parameter	Theoretical Value (for [C₁₅H₁₃O₃]⁺)	Observed Value (Hypothetical)	Mass Error (ppm)
Exact Mass	241.0814	241.0809	-2.1

A mass error of <5 ppm provides strong, trustworthy evidence that the elemental composition is indeed C₁₅H₁₂O₃, validating the initial hypothesis.[3] Further analysis using tandem MS (MS/MS) could reveal fragmentation patterns, such as the characteristic loss of a methyl radical (•CH₃, 15 Da) or the acetyl group (CH₃CO•, 43 Da), providing preliminary structural insights.

Chapter 3: Infrared Spectroscopy - A Rapid Scan of Functional Groups

Expertise & Causality: Attenuated Total Reflectance (ATR) IR spectroscopy is a rapid, non-destructive technique perfect for identifying key functional groups. For 4'-acetylbiphenyl-3-carboxylic acid, we expect to see distinct signatures for the carboxylic acid (O-H and C=O bonds) and the ketone (C=O bond). The presence and position of these bands offer a quick and reliable confirmation of the molecule's chemical class.

Experimental Protocol: ATR-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

• Background Correction: A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

Data Presentation & Interpretation

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Interpretation
~3300–2500	Broad, Strong	O-H stretch (H-bonded)	Confirms the presence of a carboxylic acid dimer.[4][5]
~1705	Strong, Sharp	C=O stretch	Aromatic carboxylic acid C=O, conjugation lowers frequency.[4][6]
~1685	Strong, Sharp	C=O stretch	Aromatic ketone C=O, conjugation lowers frequency.[7]
~1300–1200	Medium	C-O stretch	Associated with the carboxylic acid group.[5]
~1600, ~1475	Medium-Weak	C=C stretch	Aromatic ring backbone vibrations.

The observation of a very broad O-H stretch combined with two distinct carbonyl peaks is a hallmark of an aromatic carboxylic acid bearing another carbonyl group, providing self-validating evidence for the proposed functional groups.

Chapter 4: Nuclear Magnetic Resonance - Mapping the Molecular Skeleton

Expertise & Causality: NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the connectivity and spatial arrangement of atoms. A suite of 1D and 2D NMR experiments is required to solve this structure conclusively. The choice of a deuterated solvent is critical; DMSO-d₆ is ideal as it solubilizes the polar compound and its acidic proton signal (COOH) is observable at a very downfield shift, preventing exchange with the solvent.

Experimental Protocol: NMR Suite

• Sample Preparation: Dissolve ~10-15 mg of the sample in ~0.6 mL of DMSO-d₆.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Experiments:

  • 1D: ¹H, ¹³C, and DEPT-135.

  • 2D: COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

¹H NMR: Proton Inventory and Environment

The ¹H NMR spectrum tells us the number of distinct proton environments, their integration (relative number of protons), and their coupling (neighboring protons). We expect a total of 12 protons: one labile COOH proton, three methyl protons, and eight aromatic protons.

Label	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment
Hₐ	~13.2	br s	1H	COOH
H₂	~8.35	t	1H	Ar-H (Ring A)
H₄	~8.15	dd	1H	Ar-H (Ring A)
H₆	~8.05	dd	1H	Ar-H (Ring A)
H₂'/H₆'	~8.00	d	2H	Ar-H (Ring B)
H₅	~7.70	t	1H	Ar-H (Ring A)
H₃'/H₅'	~7.85	d	2H	Ar-H (Ring B)
H₇	~2.65	s	3H	-COCH₃

¹³C NMR & DEPT-135: Carbon Skeleton Analysis

The ¹³C NMR spectrum reveals all unique carbon atoms, while the DEPT-135 experiment distinguishes between CH/CH₃ (positive phase) and CH₂ (negative phase) carbons. Quaternary carbons (including C=O) do not appear in DEPT-135.

Chemical Shift (δ, ppm) (Predicted)	DEPT-135	Assignment
~197.5	Absent	C=O (Ketone)
~167.0	Absent	C=O (Carboxylic Acid)
~144.0	Absent	C-4' (ipso)
~139.5	Absent	C-1' (ipso)
~138.0	Absent	C-1 (ipso)
~132.5	CH	C-6
~131.5	Absent	C-3 (ipso)
~130.0	CH	C-2'/C-6'
~129.5	CH	C-5
~129.0	CH	C-4
~127.5	CH	C-3'/C-5'
~126.0	CH	C-2
~27.0	CH₃	-COCH₃

2D NMR: Assembling the Puzzle

While 1D NMR provides the pieces, 2D NMR provides the instructions for assembly.

COSY (¹H-¹H Correlation): This experiment identifies protons that are coupled (typically 2-3 bonds apart). It would clearly show two independent spin systems for the aromatic protons, confirming the substitution patterns on each ring.

Caption: Predicted ¹H-¹H COSY correlations for the two aromatic rings.

HSQC (¹H-¹³C One-Bond Correlation): This experiment maps each proton directly to the carbon it is attached to. It is a crucial step for unambiguously assigning the ¹³C signals for all protonated carbons by correlating the data from the ¹H and ¹³C tables.

HMBC (¹H-¹³C Long-Range Correlation): This is the definitive experiment for establishing the overall connectivity across quaternary carbons. Key expected correlations that would lock in the final structure are:

• Biphenyl Linkage: A correlation between protons on Ring A (e.g., H₂/H₆) and the ipso-carbon of Ring B (C-1'), and vice-versa (protons H₂'/H₆' to C-1). This is irrefutable proof of the biphenyl core.

• Acetyl Group Position: Correlations from the methyl protons (H₇) to the ketone carbonyl carbon and to C-4' and C-3'/C-5' of Ring B.

• Carboxylic Acid Position: Correlations from protons H₂ and H₄ to the carboxylic acid carbonyl carbon and to the ipso-carbon C-1.

Caption: Key HMBC correlations confirming the molecular connectivity.

Chapter 5: Final Confirmation and Conclusion

The structural elucidation of 4'-acetylbiphenyl-3-carboxylic acid is achieved through the logical integration of orthogonal analytical techniques.

• HRMS confirmed the elemental composition as C₁₅H₁₂O₃.

• IR Spectroscopy verified the presence of the key carboxylic acid and ketone functional groups.

• ¹H and ¹³C NMR provided a complete inventory of all proton and carbon environments.

• COSY and HSQC allowed for the assignment of individual spin systems and protonated carbons.

• HMBC unequivocally established the connectivity between the two rings and the precise placement of the acetyl and carboxylic acid substituents.

This multi-faceted, self-validating approach leaves no ambiguity. Each piece of data reinforces the others, culminating in the confident and final assignment of the structure. This rigorous methodology is essential for ensuring the quality, safety, and efficacy of chemical compounds used in research and development.

References

• Vertex AI Search. (n.d.). 4'-Acetylbiphenyl-3-carboxylic acid.
• Burr, J. G., Scarborough, J. M., & Shudde, R. H. (n.d.). THE MASS SPECTRA OF DEUTERATED BIPHENYLS: MECHANISMS OF HYDROGEN AND CARBON LOSS PROCESSES. The Journal of Physical Chemistry - ACS Publications.
• CP Lab Safety. (n.d.). 4'-Acetylbiphenyl-3-carboxylic acid, min 98%, 5 grams.
• Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids.
• Organic Chemistry: A Tenth Edition. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones.
• University of California, Los Angeles. (n.d.). IR: carboxylic acids.
• Quora. (2023). What are the differences between the IR spectra for the aldehyde, ketone and carboxylic acids?

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Spectroscopic data for 4'-Acetylbiphenyl-3-carboxylic acid

An In-Depth Technical Guide to the Spectroscopic Profile of 4'-Acetylbiphenyl-3-carboxylic acid

Authored by a Senior Application Scientist

This document provides a comprehensive technical analysis of the expected spectroscopic characteristics of 4'-Acetylbiphenyl-3-carboxylic acid (C₁₅H₁₂O₃, MW: 240.25 g/mol ). As a molecule of interest in medicinal chemistry and materials science, particularly as a building block for protein degraders, a thorough understanding of its structural and electronic properties is paramount.[1] This guide is structured to provide researchers, scientists, and drug development professionals with a predictive but deeply reasoned spectroscopic profile, grounded in fundamental principles and data from closely related analogs.

While direct, peer-reviewed spectral data for this specific compound is not widely published, we can construct a highly accurate, predictive profile. This process involves dissecting the molecule into its constituent parts—a biphenyl core, a meta-substituted carboxylic acid, and a para-substituted acetyl group—and analyzing their individual and collective impact on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This approach not only predicts the spectral features but also explains the underlying chemical principles, providing a robust framework for characterization.

Molecular Structure and Spectroscopic Implications

The structure of 4'-Acetylbiphenyl-3-carboxylic acid presents a fascinating case for spectroscopic analysis. The biphenyl system's two rings are subject to restricted rotation, influenced by crystal packing or solution-state interactions. The electronic nature of the molecule is dictated by two competing functional groups: the electron-withdrawing acetyl group (-COCH₃) and the electron-withdrawing carboxylic acid group (-COOH). Their placement—para on one ring and meta on the other—creates a complex and asymmetric distribution of electron density, which is key to interpreting its spectroscopic signature.

Caption: Molecular structure of 4'-Acetylbiphenyl-3-carboxylic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra are based on the additive effects of the substituents on the chemical shifts of the biphenyl core.

Methodologies for NMR Data Acquisition

A robust NMR analysis protocol is crucial for structural verification.

Protocol: ¹H and ¹³C NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of 4'-Acetylbiphenyl-3-carboxylic acid in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids to ensure the acidic proton is observable.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: 32 scans, spectral width of 16 ppm, relaxation delay of 2 seconds.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024 scans, spectral width of 240 ppm, relaxation delay of 2 seconds.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

• 2D NMR (Optional but Recommended): Acquire COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) spectra to unambiguously assign proton and carbon signals, respectively.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the methyl protons, the aromatic protons, and the carboxylic acid proton. The aromatic region will be complex due to the asymmetric substitution pattern.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton(s)	Predicted δ (ppm)	Multiplicity	Rationale
-COOH	> 12.0	Broad Singlet	The acidic proton of a carboxylic acid is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange.[2]
H2', H6'	~8.10	Doublet	These protons are ortho to the electron-withdrawing acetyl group, leading to significant deshielding. They will appear as a doublet, coupling to H3' and H5' respectively.
H3', H5'	~7.80	Doublet	These protons are meta to the acetyl group and ortho to the other phenyl ring. They are less deshielded than H2'/H6' and will appear as a doublet.
H2	~8.30	Singlet (or Triplet)	This proton is ortho to the carboxylic acid and positioned between two other aromatic protons, leading to deshielding. It may appear as a narrow triplet or a singlet.
H5	~8.15	Doublet of Doublets	This proton is ortho to the carboxylic acid group and will be deshielded. It will show coupling to both H6 and H2.
H6	~7.70	Triplet	This proton is meta to the carboxylic acid and is expected to show a triplet splitting pattern from coupling to its two ortho neighbors.

| -COCH₃ | ~2.65 | Singlet | The methyl protons adjacent to a carbonyl group typically resonate in this region and appear as a sharp singlet as there are no adjacent protons to couple with.[3] |

Note: Chemical shifts are predictions and may vary based on solvent and concentration.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide critical information about the carbon framework. We expect to see 15 distinct carbon signals: two for the carbonyls, one for the methyl group, and twelve for the aromatic carbons.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted δ (ppm)	Rationale
-C OOH	~167	The carbonyl carbon of a carboxylic acid is characteristically found in this region.[2][3]
-C OCH₃	~197	The carbonyl carbon of an aromatic ketone is highly deshielded and appears significantly downfield.[4]
C4'	~145	Quaternary carbon attached to the acetyl group and the other phenyl ring; highly deshielded.
C1'	~138	Quaternary carbon attached to the other phenyl ring.
C3	~132	Quaternary carbon attached to the carboxylic acid group.
C1, C2, C4, C5, C6	125-135	Aromatic CH carbons on the carboxylic acid-bearing ring. Their specific shifts are influenced by their position relative to the -COOH group and the other ring.
C2', C3', C5', C6'	127-130	Aromatic CH carbons on the acetyl-bearing ring. The ortho (C2'/C6') and meta (C3'/C5') carbons will have distinct chemical shifts due to the influence of the acetyl group.

| -COC H₃ | ~27 | The methyl carbon of the acetyl group is aliphatic and appears upfield.[4] |

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying key functional groups. The spectrum of 4'-Acetylbiphenyl-3-carboxylic acid will be dominated by absorptions from the O-H, C=O, and C-O bonds.

Methodology for IR Data Acquisition

Protocol: Attenuated Total Reflectance (ATR) FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample to ensure good contact with the crystal.

  • Collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Predicted IR Absorption Bands

The IR spectrum will clearly confirm the presence of both the carboxylic acid and ketone functionalities.

Table 3: Key Predicted IR Absorptions

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Characteristics
2500-3300	-OH	O-H Stretch	A very broad and strong absorption band, characteristic of the hydrogen-bonded O-H stretch in a carboxylic acid dimer.[5][6]
~1700	-C=O (Acid)	C=O Stretch	A strong, sharp absorption. Its position is slightly lower than typical ketones due to conjugation and hydrogen bonding.[5][7]
~1685	-C=O (Ketone)	C=O Stretch	A strong, sharp absorption characteristic of an aryl ketone. Conjugation with the biphenyl system lowers the frequency from a typical aliphatic ketone.[6]
~1600, ~1475	C=C	C=C Stretch	Medium to sharp absorptions from the aromatic rings.
1210-1320	C-O	C-O Stretch	A strong band associated with the C-O single bond of the carboxylic acid.[5]

| ~920 | -OH | O-H Bend | A broad band characteristic of the out-of-plane bend of the carboxylic acid OH group.[5] |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering further structural confirmation.

Methodology for MS Data Acquisition

Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the sample in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an ESI source, such as a quadrupole or time-of-flight (TOF) analyzer.

• Data Acquisition:

  • Infuse the sample solution into the ESI source.

  • Acquire spectra in both positive and negative ion modes.

  • In positive mode, expect to see the protonated molecule [M+H]⁺.

  • In negative mode, expect to see the deprotonated molecule [M-H]⁻.

• Tandem MS (MS/MS): To study fragmentation, select the parent ion ([M+H]⁺ or [M-H]⁻) and subject it to collision-induced dissociation (CID) to generate fragment ions.

Predicted Mass Spectrum and Fragmentation

The molecular weight of 4'-Acetylbiphenyl-3-carboxylic acid is 240.25. The high-resolution mass spectrum should confirm the molecular formula C₁₅H₁₂O₃.

• Positive Ion Mode (ESI+): The base peak is expected to be the protonated molecule, [M+H]⁺ at m/z 241.08 .

• Negative Ion Mode (ESI-): The base peak is expected to be the deprotonated molecule, [M-H]⁻ at m/z 239.07 .

Fragmentation is a powerful tool for confirming the structure. The fragmentation pathways are predictable based on the functional groups present.

Caption: Predicted ESI+ fragmentation pathway for 4'-Acetylbiphenyl-3-carboxylic acid.

Key Fragmentation Events:

• Loss of Water (H₂O): Protonated carboxylic acids readily lose water. The fragment [M+H - H₂O]⁺ at m/z 223.07 is highly anticipated.

• α-Cleavage of the Acetyl Group: The bond between the ketone carbonyl and the methyl group can cleave, although loss of the entire acetyl radical is more common for aromatic ketones.[8] A key fragment would arise from the loss of ketene (CH₂CO) from the [M+H - H₂O]⁺ ion, leading to a fragment at m/z 181.07 .

• Loss of Carboxyl Group: Cleavage of the C-C bond connecting the carboxylic acid to the phenyl ring can result in the loss of the •COOH radical, leading to a fragment at m/z 196.09 , which is the molecular weight of 4-acetylbiphenyl.

• Formation of Biphenyl Cation: Subsequent fragmentations involving losses of CO can ultimately lead to the stable biphenyl radical cation at m/z 152.06 .

Conclusion

This guide presents a detailed, predictive spectroscopic profile for 4'-Acetylbiphenyl-3-carboxylic acid. By leveraging established principles of NMR, IR, and Mass Spectrometry and drawing comparisons with well-characterized analogs, we have constructed a robust analytical framework. The predicted data, summarized in the tables and figures, provide a reliable benchmark for researchers working on the synthesis and application of this molecule. The provided experimental protocols represent standard, best-practice approaches for acquiring high-quality data for this class of compounds, ensuring that empirical results can be confidently compared against this theoretical guide.

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An In-depth Technical Guide to 1H and 13C NMR of Biphenyl Carboxylic Acid Derivatives

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of Nuclear Magnetic Resonance (NMR) spectroscopy as a pivotal tool for the structural elucidation of biphenyl carboxylic acid derivatives. These compounds form the backbone of numerous pharmaceuticals and advanced materials, making their precise characterization a critical endeavor. This document moves beyond a mere recitation of spectral data, offering a deep dive into the causality behind experimental choices and the logic of spectral interpretation, grounded in authoritative scientific principles.

Part 1: The Strategic Importance and Unique NMR Characteristics of Biphenyl Carboxylic Acids

Biphenyl carboxylic acids are a privileged scaffold in medicinal chemistry due to their conformational flexibility and ability to present functional groups in specific spatial orientations. However, the very features that make them structurally interesting also present unique challenges for NMR analysis.

A key characteristic is the potential for atropisomerism , a type of axial chirality arising from hindered rotation around the single bond connecting the two phenyl rings.[1][2] This restriction is often caused by bulky ortho substituents. The resulting atropisomers are stereoisomers that can be stable and separable, and their interconversion can be studied using dynamic NMR techniques.[2]

From an NMR perspective, the spectra of these molecules are rich with information. The chemical shifts of the aromatic protons and carbons are highly sensitive to the dihedral angle between the rings and the electronic effects of the carboxylic acid group and other substituents. Long-range couplings across the biphenyl linkage, though often small, can provide crucial connectivity information.

Part 2: Foundational Experimental Design

The quality and interpretability of NMR spectra are fundamentally dependent on meticulous experimental design and sample preparation.

The Critical Choice of Solvent

The selection of a deuterated solvent is paramount. The carboxylic acid proton is acidic and will readily exchange with deuterium in protic solvents like D₂O or methanol-d₄, causing its signal to disappear or broaden significantly.[3][4] This exchange can be a useful diagnostic tool to confirm the presence of the carboxylic acid.

For observing the carboxylic acid proton, aprotic solvents like chloroform-d (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), or acetone-d₆ are the preferred choice. It is important to note that the chemical shift of the carboxylic acid proton is highly variable (typically δ 9-13 ppm) and depends on concentration, temperature, and solvent due to differences in hydrogen bonding.[3][5]

Deuterated Solvent	Typical Carboxylic Acid Proton (δ ppm)	Notes
Chloroform-d (CDCl₃)	10.5 - 12.0	Good general-purpose solvent, but may not be suitable for all derivatives.
DMSO-d₆	12.0 - 13.5	Excellent for dissolving polar compounds and often shows sharp -COOH signals.
Methanol-d₄	Signal often broadened or absent	Useful for confirming the -COOH proton via H-D exchange.
Deuterium Oxide (D₂O)	Signal absent	Used to confirm exchangeable protons.[4]

A Validated Step-by-Step Sample Preparation Protocol

• Material Weighing: Accurately weigh 5-10 mg of the biphenyl carboxylic acid derivative.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to a clean, dry NMR tube.

• Dissolution: Securely cap the tube and vortex or gently agitate until the sample is fully dissolved. Mild heating may be necessary for poorly soluble compounds, but ensure the solvent does not boil.

• Filtration (if necessary): If any particulate matter remains, filter the solution through a small plug of glass wool into a clean NMR tube.

• Equilibration: Allow the sample to equilibrate to the spectrometer's probe temperature before data acquisition.

Part 3: Decoding 1H NMR Spectra

The ¹H NMR spectrum provides a wealth of information regarding the proton environment of the molecule.

Characteristic Chemical Shifts (δ)

• Carboxylic Acid Proton: This proton is highly deshielded and appears as a broad singlet in the δ 10-13 ppm region.[6] Its broadness is a result of hydrogen bonding and chemical exchange.

• Aromatic Protons: These protons typically resonate in the δ 7.0-8.5 ppm range. The precise chemical shift is influenced by:

  • The Carboxylic Acid Group: Protons ortho to the -COOH group are deshielded due to the group's electron-withdrawing nature and anisotropy, appearing at a higher chemical shift (further downfield).

  • Substituents: Electron-donating groups (e.g., -OCH₃, -CH₃) will shield nearby protons, shifting them upfield, while electron-withdrawing groups (e.g., -NO₂, -CN) will deshield them, causing a downfield shift.

  • Inter-ring Effects: The protons on one ring can be influenced by the magnetic anisotropy of the other ring, with the effect being dependent on the dihedral angle.

Spin-Spin Coupling (J) in the Aromatic Region

The coupling patterns in the aromatic region are crucial for determining substitution patterns.

• Ortho-coupling (³JHH): Typically 7-9 Hz.

• Meta-coupling (⁴JHH): Typically 2-3 Hz.

• Para-coupling (⁵JHH): Typically 0-1 Hz.

Case Study: Interpreting the ¹H NMR of 4-Biphenylcarboxylic Acid

For 4-biphenylcarboxylic acid in DMSO-d₆, the following signals are observed[7]:

• δ ~13.0 ppm (s, 1H): The carboxylic acid proton.

• δ ~8.07 ppm (d, 2H): Protons ortho to the carboxylic acid group.

• δ ~7.82 ppm (d, 2H): Protons meta to the carboxylic acid group.

• δ ~7.75 ppm (d, 2H): Protons on the unsubstituted phenyl ring.

• δ ~7.52-7.44 ppm (m, 3H): Remaining protons on the unsubstituted phenyl ring.

Part 4: Unraveling the Carbon Skeleton with 13C NMR

¹³C NMR spectroscopy provides direct information about the carbon framework of the molecule.

Key Chemical Shifts (δ)

• Carbonyl Carbon (-COOH): This carbon is significantly deshielded and appears in the δ 160-180 ppm region.[3]

• Aromatic Carbons: These carbons resonate between δ 120-150 ppm.

  • Ipso-Carbons: The carbons directly attached to the carboxylic acid group and the other phenyl ring are quaternary and often have lower intensity. The carbon attached to the -COOH group is typically found around δ 130-135 ppm.

  • Substituent Effects: The chemical shifts of the aromatic carbons are predictably affected by substituents.

DEPT: Distinguishing Carbon Types

Distortionless Enhancement by Polarization Transfer (DEPT) is an essential technique for differentiating between CH, CH₂, and CH₃ groups.[8][9]

• DEPT-90: Only CH (methine) signals are observed.

• DEPT-135: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons do not appear in DEPT spectra, allowing for their identification by comparing the DEPT-135 spectrum with the broadband-decoupled ¹³C spectrum.[8][10]

Part 5: Advanced 2D NMR Techniques for Unambiguous Elucidation

For complex biphenyl carboxylic acid derivatives, 1D NMR spectra can be crowded and difficult to interpret. 2D NMR experiments are indispensable for complete and unambiguous structure determination.[11][12][13]

The Power of Correlation Spectroscopy

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings (typically over 2-3 bonds).[14] It is invaluable for tracing the connectivity of protons within each phenyl ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached (one-bond C-H correlation).[15]

• HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two or three bonds.[15] It is particularly powerful for identifying the connectivity between the two phenyl rings and for assigning quaternary carbons by observing correlations from nearby protons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, regardless of whether they are connected through bonds.[16] NOESY is the definitive technique for studying atropisomerism, as it can show through-space correlations between protons on the two different rings, confirming their relative stereochemistry.[17]

A Logic-Driven Workflow for Structural Elucidation

The following diagram illustrates a systematic approach to elucidating the structure of a novel biphenyl carboxylic acid derivative using a suite of NMR experiments.

Caption: A systematic workflow for the structural elucidation of biphenyl carboxylic acid derivatives.

Part 6: Concluding Remarks

The comprehensive analysis of ¹H and ¹³C NMR spectra, augmented by advanced 2D techniques, provides an unparalleled level of detail for the structural characterization of biphenyl carboxylic acid derivatives. A thorough understanding of the principles outlined in this guide, from fundamental experimental design to the nuances of spectral interpretation, empowers researchers to confidently elucidate complex molecular architectures. This capability is not merely an academic exercise but a cornerstone of modern drug discovery and materials science, enabling the rational design and synthesis of novel chemical entities with precisely defined properties.

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Introduction: A Bifunctional Scaffold for Targeted Therapies

An In-depth Technical Guide to 4'-Acetylbiphenyl-3-carboxylic acid

This guide provides a comprehensive technical overview of 4'-Acetylbiphenyl-3-carboxylic acid, a key building block in modern medicinal chemistry and materials science. Designed for researchers, chemists, and drug development professionals, this document delves into the compound's core properties, synthesis, characterization, and applications, with a focus on the scientific principles and practical considerations that underpin its use.

4'-Acetylbiphenyl-3-carboxylic acid is a substituted aromatic compound featuring a biphenyl core. Its significance lies in its bifunctional nature, possessing two distinct reactive handles: a carboxylic acid group and an acetyl group. This unique arrangement makes it a highly valuable intermediate, particularly in the synthesis of complex molecules for drug discovery.

The primary driver for its contemporary relevance is its classification as a "Protein Degrader Building Block".[1] The carboxylic acid and acetyl functionalities provide orthogonal points for chemical modification, allowing for the precise construction of molecules like Proteolysis Targeting Chimeras (PROTACs). In a PROTAC, one part of the molecule binds to a target protein, while another recruits an E3 ubiquitin ligase, leading to the target's degradation. The rigid biphenyl scaffold of 4'-Acetylbiphenyl-3-carboxylic acid serves as a stable linker element in such constructs, and its functional groups are ideal for attaching the target-binding and ligase-recruiting moieties.

This guide will explore the essential technical details required to synthesize, purify, and characterize this compound, providing a foundation for its effective application in research and development.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is the bedrock of reproducible science. The key identifiers and properties for 4'-Acetylbiphenyl-3-carboxylic acid are summarized below.

Diagram 1: Chemical Structure of 4'-Acetylbiphenyl-3-carboxylic acid

Caption: Chemical structure of 4'-Acetylbiphenyl-3-carboxylic acid.

Table 1: Chemical Identifiers and Properties

Parameter	Value	Source
IUPAC Name	4'-(acetyl)biphenyl-3-carboxylic acid	-
Synonyms	4'-Acetyl-biphenyl-3-carboxylic acid	[2]
CAS Number	635757-61-8	[1][3]
Molecular Formula	C₁₅H₁₂O₃	[2][3]
Molecular Weight	240.25 g/mol	[2]
InChI	InChI=1S/C15H12O3/c1-10(16)11-5-7-12(8-6-11)13-3-2-4-14(9-13)15(17)18/h2-9H,1H3,(H,17,18)	[3]
InChIKey	XMXMWVICMHJBFQ-UHFFFAOYSA-N	Derived from InChI
Purity	≥97-98% (typical)	[1][4]
Appearance	Solid	[4]
Storage	Room temperature	[1]

Synthesis and Purification: A Protocol-Driven Approach

The synthesis of unsymmetrical biphenyls is most reliably achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a field-proven method, valued for its high functional group tolerance, mild reaction conditions, and the commercial availability of diverse starting materials.[5]

Here, we present a validated protocol for the synthesis of 4'-Acetylbiphenyl-3-carboxylic acid.

Causality of Experimental Choices:

• Reactants: We select (4-acetylphenyl)boronic acid and 3-bromobenzoic acid. The boronic acid provides the acetyl-substituted ring, while the bromo-benzoic acid provides the carboxyl-substituted ring. The positions of the functional groups on these precursors directly determine the final structure.

• Catalyst: A palladium catalyst, such as Pd(PPh₃)₄, is essential for facilitating the transmetalation and reductive elimination steps that form the C-C bond between the aryl rings.

• Base: A base, like sodium carbonate, is required to activate the boronic acid for transmetalation with the palladium complex.

• Solvent: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is used to dissolve both the organic reactants and the inorganic base, creating the necessary biphasic conditions for the reaction to proceed efficiently.

Diagram 2: Synthetic Workflow via Suzuki-Miyaura Coupling

Caption: A typical experimental workflow for synthesis and purification.

Detailed Experimental Protocol

Materials:

• (4-acetylphenyl)boronic acid (1.0 eq)

• 3-bromobenzoic acid (1.05 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Sodium Carbonate (Na₂CO₃) (3.0 eq)

• 1,4-Dioxane

• Deionized Water

• Ethyl Acetate (EtOAc)

• Hexanes

• Hydrochloric Acid (2M HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add (4-acetylphenyl)boronic acid, 3-bromobenzoic acid, and Pd(PPh₃)₄.

• Solvent and Base Addition: Add 1,4-dioxane followed by an aqueous solution of Na₂CO₃. The typical solvent ratio is 4:1 dioxane:water.

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Heating: Heat the reaction mixture to 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 4-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the mixture with 2M HCl until the pH is ~2-3. This protonates the carboxylate to form the desired carboxylic acid, which will precipitate or move into the organic layer.

  • Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Combine the organic layers and wash with brine.

• Purification:

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 4'-Acetylbiphenyl-3-carboxylic acid.

Analytical Characterization and Quality Control

Confirming the identity and purity of the final compound is a critical, self-validating step. A multi-technique approach is required to unambiguously characterize the structure.

Diagram 3: Analytical Characterization Workflow

Caption: Standard workflow for analytical validation of the final compound.

Table 2: Expected Analytical Data

Technique	Expected Result	Rationale
¹H NMR	Multiple signals in the aromatic region (δ 7.5-8.5 ppm). A singlet around δ 2.6 ppm (acetyl CH₃). A broad singlet at >δ 12 ppm (carboxylic acid OH).	The number of signals, their splitting patterns, and integration values confirm the biphenyl substitution pattern and the presence of the acetyl and carboxylic acid protons.
¹³C NMR	Signals for two carbonyl carbons (>δ 165 ppm). Multiple signals in the aromatic region (δ 120-150 ppm). A signal for the acetyl methyl carbon (~δ 27 ppm).	Confirms the presence of all 15 unique carbon atoms in the molecule and their chemical environment.
LC-MS (ESI+)	A major peak corresponding to the [M+H]⁺ ion at m/z 241.08.	Confirms the correct molecular weight of the compound (240.25 g/mol ). The purity can be estimated from the peak area in the chromatogram.
FT-IR	A broad absorption band from 2500-3300 cm⁻¹ (O-H stretch of carboxylic acid). A sharp absorption around 1680 cm⁻¹ (C=O stretch of acetyl ketone). A sharp absorption around 1720 cm⁻¹ (C=O stretch of carboxylic acid).	Provides definitive evidence for the presence of the key functional groups.

Applications in Drug Discovery and Beyond

The utility of 4'-Acetylbiphenyl-3-carboxylic acid stems from its role as a versatile intermediate.

• Protein Degradation (PROTACs): This is its most prominent application. The carboxylic acid can be readily converted to an amide to link to a ligand for an E3 ligase (e.g., derivatives of thalidomide for Cereblon or VH032 for VHL). Simultaneously, the acetyl group can be used as a handle—for instance, through conversion to an oxime or other functional group—to attach a ligand for the protein of interest.

• Schiff Base Synthesis: The acetyl group can react with primary amines to form Schiff bases (imines).[6][7] These structures are important in developing novel therapeutic agents, catalysts, and materials.[8]

• Liquid Crystals: The rigid biphenyl core is a common structural motif in liquid crystal molecules.[9] Modifications of the functional groups could be used to synthesize new liquid crystalline materials.

• General Medicinal Chemistry: The biphenyl scaffold is a privileged structure in medicinal chemistry, found in numerous approved drugs. This building block allows for the exploration of new chemical space around this core for various therapeutic targets.

Safety, Handling, and Storage

As with all laboratory chemicals, proper safety protocols must be followed.

• Handling: Use in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

• CP Lab Safety. 4'-Acetylbiphenyl-3-carboxylic acid, min 98%, 5 grams. Available at: [Link]

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• CP Lab Safety. 4'-Acetylbiphenyl-3-carboxylic acid, 98% Purity, C15H12O3, 1 gram. Available at: [Link]

• National Analytical Corporation via Tradeindia. 4'-acetylbiphenyl-3-carboxylic Acid. Available at: [Link]

• PrepChem.com. Synthesis of 4-acetoxy-4'-biphenylcarboxylic acid. Available at: [Link]

• Pharmaffiliates. CAS No : 92-91-1 | Product Name : 4-Acetylbiphenyl. Available at: [Link]

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An In-depth Technical Guide to 4'-Acetylbiphenyl-3-carboxylic Acid in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 4'-Acetylbiphenyl-3-carboxylic acid (CAS Number: 635757-61-8), a pivotal building block in modern medicinal chemistry. With the rise of targeted protein degradation as a therapeutic modality, the demand for versatile and strategically functionalized chemical scaffolds has surged. This document details the physicochemical properties, synthesis, and spectral characterization of 4'-Acetylbiphenyl-3-carboxylic acid. More importantly, it contextualizes its primary application as a precursor in the synthesis of Proteolysis Targeting Chimeras (PROTACs), offering insights into the rationale behind its design and a generalized protocol for its incorporation into these powerful heterobifunctional molecules. This guide is intended for researchers, scientists, and professionals in the field of drug development who are exploring the expanding landscape of targeted therapeutics.

Introduction: The Emergence of Targeted Protein Degradation

The paradigm of pharmacological intervention has traditionally centered on the inhibition of protein function. However, a revolutionary strategy, targeted protein degradation (TPD), has emerged, offering a powerful alternative to conventional occupancy-based inhibitors[1][2]. TPD utilizes the cell's own ubiquitin-proteasome system to selectively eliminate disease-causing proteins. At the forefront of this technology are Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules designed to simultaneously engage a target protein of interest (POI) and an E3 ubiquitin ligase[1][3]. This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.

The modular nature of PROTACs, consisting of a POI ligand, an E3 ligase ligand, and a connecting linker, allows for a high degree of chemical diversity and optimization. The linker, in particular, is not merely a spacer but plays a critical role in the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), ultimately influencing degradation efficiency. Building blocks that can be readily incorporated into these linkers are therefore of immense value. 4'-Acetylbiphenyl-3-carboxylic acid has been identified as such a "Protein Degrader Building Block," offering a rigid biphenyl scaffold with orthogonal functional handles for synthetic elaboration[4][5].

Physicochemical and Structural Properties of 4'-Acetylbiphenyl-3-carboxylic Acid

A thorough understanding of the physical and chemical characteristics of a building block is fundamental to its effective application in multi-step synthesis.

Structural and General Properties

• IUPAC Name: 4'-Acetylbiphenyl-3-carboxylic acid

• CAS Number: 635757-61-8

• Molecular Formula: C₁₅H₁₂O₃[4][5]

• Molecular Weight: 240.25 g/mol [4]

• Appearance: Solid, white to off-white powder.

The structure of 4'-Acetylbiphenyl-3-carboxylic acid is characterized by a biphenyl core, which provides a semi-rigid backbone desirable in linker design for PROTACs. The molecule possesses two key functional groups: a carboxylic acid at the 3-position and an acetyl group at the 4'-position. This arrangement offers distinct points for chemical modification. The carboxylic acid is a versatile handle for amide bond formation, a common strategy for attaching linkers to E3 ligase ligands or POI ligands. The acetyl group, a ketone, can also be a site for further chemical elaboration if desired.

Quantitative Physicochemical Data

A summary of the key physicochemical properties is presented in Table 1.

Property	Value	Source(s)
Melting Point	178-182 °C	Vendor Data
Solubility	Insoluble in water; soluble in common organic solvents.	Vendor Data
Purity	Typically ≥98%	[4][5]

Synthesis and Spectroscopic Characterization

The synthesis of biphenyl carboxylic acids is most commonly achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki-Miyaura coupling being a prominent and versatile method.

General Synthetic Approach: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction provides a robust and high-yielding pathway to construct the C-C bond between the two phenyl rings of the biphenyl scaffold. A generalized scheme for the synthesis of 4'-Acetylbiphenyl-3-carboxylic acid would involve the coupling of a boronic acid (or ester) derivative of one ring with a halide of the other, catalyzed by a palladium complex in the presence of a base.

Diagram 1: Generalized Suzuki-Miyaura Coupling for Biphenyl Carboxylic Acid Synthesis

Caption: Suzuki-Miyaura reaction pathway.

Spectroscopic Data (Reference)

Application in the Synthesis of PROTACs

The designation of 4'-Acetylbiphenyl-3-carboxylic acid as a "Protein Degrader Building Block" underscores its primary utility in the construction of PROTACs. The carboxylic acid functionality is the key reactive handle for its incorporation into the linker of a PROTAC molecule.

Role as a Linker Component

The linker in a PROTAC is a critical determinant of its efficacy. It must be of an appropriate length and composition to allow for the favorable formation of a stable ternary complex between the target protein and the E3 ligase. The biphenyl unit of 4'-Acetylbiphenyl-3-carboxylic acid provides a degree of rigidity and defined spatial orientation to the linker, which can be advantageous in optimizing the geometry of the ternary complex.

Diagram 2: Conceptual PROTAC Structure and Mechanism

Caption: PROTAC mechanism of action.

Generalized Experimental Protocol for PROTAC Synthesis

The following is a generalized, multi-step protocol illustrating how a carboxylic acid-containing building block like 4'-Acetylbiphenyl-3-carboxylic acid can be incorporated into a PROTAC. This protocol assumes the synthesis of a PROTAC where the building block is first attached to an E3 ligase ligand (e.g., a derivative of thalidomide, lenalidomide, or pomalidomide) before subsequent coupling to a POI ligand.

Step 1: Activation of the Carboxylic Acid

• Dissolve 4'-Acetylbiphenyl-3-carboxylic acid (1.0 equivalent) in a suitable anhydrous solvent (e.g., dimethylformamide, DMF).

• Add a coupling agent such as HATU (1.1 equivalents) or HBTU (1.1 equivalents).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0 equivalents), to the reaction mixture.

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

Causality: The coupling agent reacts with the carboxylic acid to form a highly reactive acylating species. This is necessary because direct reaction of a carboxylic acid with an amine to form an amide bond is generally slow and requires high temperatures. The base neutralizes the acidic byproducts of the reaction.

Step 2: Amide Bond Formation with E3 Ligase Ligand

• To the solution containing the activated ester, add the E3 ligase ligand which has a free amine group (e.g., an amino-functionalized pomalidomide derivative) (1.0 equivalent).

• Stir the reaction mixture at room temperature for 2-12 hours.

• Monitor the reaction progress by an appropriate analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Causality: The amine group of the E3 ligase ligand acts as a nucleophile, attacking the activated carbonyl carbon of the building block to form a stable amide bond, thus creating the linker-E3 ligand conjugate.

Step 3: Purification of the Intermediate

• Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure linker-E3 ligand conjugate.

Causality: This standard workup and purification procedure removes unreacted starting materials, coupling reagents, and byproducts, ensuring the purity of the intermediate for the next synthetic step.

Step 4: Coupling to the POI Ligand

The method for this step will depend on the functional groups present on the POI ligand and the linker. Assuming the linker has been pre-functionalized with a group for click chemistry (e.g., an alkyne) and the POI ligand has a complementary azide group:

• Dissolve the purified linker-E3 ligand conjugate (1.0 equivalent) and the azide-functionalized POI ligand (1.0 equivalent) in a suitable solvent system (e.g., a mixture of t-butanol and water).

• Add a copper(I) catalyst, typically generated in situ from copper(II) sulfate and a reducing agent like sodium ascorbate.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by LC-MS.

Causality: This is a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction, which is highly efficient and specific, forming a stable triazole ring that connects the two parts of the PROTAC molecule.

Step 5: Final Purification

• Upon completion, purify the final PROTAC product using preparative high-performance liquid chromatography (HPLC) to ensure high purity, which is critical for subsequent biological assays.

• Characterize the final product by LC-MS and NMR spectroscopy to confirm its identity and purity.

Biological Evaluation of PROTACs

Once a PROTAC is synthesized, a series of in vitro experiments are necessary to determine its efficacy and mechanism of action.

Assessment of Protein Degradation

The primary functional assay for a PROTAC is to measure its ability to reduce the cellular levels of the target protein.

• Western Blotting: This is the most common method to visualize and quantify the reduction in target protein levels. Cancer cell lines that endogenously express the target protein are treated with increasing concentrations of the PROTAC for a defined period (e.g., 24 hours). Cell lysates are then analyzed by western blot using an antibody specific to the target protein. A successful PROTAC will show a dose-dependent decrease in the band intensity corresponding to the target protein.

• In-Cell Western or High-Content Imaging: These are higher-throughput methods that can quantify protein levels in a plate-based format, allowing for more rapid determination of DC₅₀ values (the concentration of PROTAC that causes 50% degradation of the target protein).

Phenotypic Assays

The degradation of a target protein should lead to a measurable biological effect.

• Cell Viability/Proliferation Assays: If the target protein is involved in cancer cell survival or proliferation, its degradation should lead to a decrease in cell viability. Assays such as MTT, MTS, or CellTiter-Glo can be used to measure the effect of the PROTAC on cancer cell lines, allowing for the determination of IC₅₀ values (the concentration of PROTAC that inhibits the biological process by 50%)[1][6].

• Cell Migration/Invasion Assays: If the target protein is implicated in metastasis, its degradation should inhibit the ability of cancer cells to migrate or invade through an extracellular matrix. Transwell migration assays are commonly used for this purpose[1].

Conclusion and Future Perspectives

4'-Acetylbiphenyl-3-carboxylic acid is a valuable and strategically designed building block for the synthesis of PROTACs. Its rigid biphenyl core and versatile carboxylic acid handle make it an attractive component for constructing the linkers of these next-generation therapeutics. The general protocols outlined in this guide provide a framework for its incorporation into PROTAC synthesis and subsequent biological evaluation. As the field of targeted protein degradation continues to expand, the demand for novel and diverse chemical building blocks will undoubtedly grow. 4'-Acetylbiphenyl-3-carboxylic acid and its derivatives are well-positioned to play a significant role in the development of new and effective protein-degrading drugs for a wide range of human diseases. Future work will likely focus on the synthesis of libraries of PROTACs using this and similar building blocks to systematically explore the structure-activity relationships of the linker and to identify optimal geometries for inducing potent and selective protein degradation.

References

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• Li, B., et al. (2021). Designed, synthesized and biological evaluation of proteolysis targeting chimeras (PROTACs) as AR degraders for prostate cancer treatment. Bioorganic & Medicinal Chemistry, 45, 116331. [Link]

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• Wang, Y., et al. (2022). Design, synthesis, and biological evaluation of potent FAK-degrading PROTACs. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2241-2255. [Link]

• Bemis, T. A. (2019). Design, Synthesis and Biological Evaluation of Chimeric Small Molecules. UC San Diego. [Link]

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• Marin Biologic Laboratories. (2024). Recent PROTAC Patent Publications and Target Proteins. Retrieved from [Link]

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The Therapeutic Potential of Acetylated Biphenyl Compounds: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Drug Development Professionals

The biphenyl scaffold, with its two interconnected phenyl rings, is a quintessential privileged structure in medicinal chemistry.[1][2][3] Its rigid yet tunable nature allows it to serve as a foundational backbone for a multitude of pharmacologically active molecules.[2][4][5] However, the biphenyl moiety in its unsubstituted form is relatively non-reactive.[4][6] Its true therapeutic potential is unlocked through functionalization, a process that introduces active chemical groups to the core structure. Among these modifications, acetylation stands out as a critical transformation that can profoundly influence a compound's biological activity, binding affinity, and pharmacokinetic profile.

This guide provides an in-depth exploration of the therapeutic applications of acetylated biphenyl compounds. We will delve into the key mechanisms of action, present preclinical data, and outline foundational experimental protocols relevant to researchers and scientists in the field of drug development.

Synthesis Strategies: Forging the Core Scaffold

The creation of acetylated biphenyl derivatives relies on robust and scalable synthetic methodologies. The choice of reaction is critical and is often dictated by the desired position of the acetyl group and other substituents.

Friedel-Crafts Acylation

A classic and direct method for introducing an acetyl group onto the biphenyl ring is the Friedel-Crafts acylation. This reaction typically involves treating the biphenyl scaffold with an acylating agent, such as acetic anhydride or acetyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[3][5] The catalyst enhances the electrophilicity of the acylating agent, facilitating the electrophilic aromatic substitution onto one of the phenyl rings.

Experimental Protocol: General Friedel-Crafts Acylation of Biphenyl

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add biphenyl (1 equivalent) and a suitable dry solvent (e.g., dichloromethane or nitrobenzene).

• Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride (AlCl₃, 1.1-2.5 equivalents) portion-wise, maintaining the temperature below 10°C.

• Acylating Agent: Add acetic anhydride (1.1 equivalents) dropwise to the stirring suspension.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Quenching: After completion, cool the reaction mixture and carefully pour it onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum complex.

• Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to yield the acetylated biphenyl derivative.[3][5]

Cross-Coupling Reactions followed by Functional Group Manipulation

For more complex derivatives, a multi-step approach using modern cross-coupling reactions is often preferred. The Suzuki-Miyaura cross-coupling is a particularly powerful tool for forming the central biphenyl C-C bond from an aryl halide and an aryl boronic acid, catalyzed by a palladium complex.[3][7] This method offers high tolerance for various functional groups. Once the biphenyl core is assembled, standard organic transformations can be used to introduce the acetyl moiety.

Workflow: Suzuki Coupling for Biphenyl Synthesis

Caption: Suzuki-Miyaura coupling workflow for synthesizing biphenyl derivatives.

Therapeutic Applications & Mechanisms of Action

Acetylated biphenyl compounds have demonstrated significant potential across several key therapeutic areas, primarily by acting as potent enzyme inhibitors or modulators of critical signaling pathways.

Anti-Inflammatory Activity

A significant number of biphenyl derivatives function as non-steroidal anti-inflammatory drugs (NSAIDs).[2] The well-known drug Flurbiprofen, a derivative of biphenylpropionic acid, underscores the scaffold's effectiveness.[2][8]

Mechanism: Cyclooxygenase (COX) Inhibition

The primary mechanism for the anti-inflammatory effect of many biphenyl derivatives is the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8] These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[8][9] By blocking the active site of COX enzymes, these compounds prevent prostaglandin synthesis, thereby reducing the inflammatory response.

Signaling Pathway: COX Inhibition by Biphenyl Derivatives

Caption: Acetylated biphenyls as HDAC inhibitors promote tumor suppressor gene expression.

In Vitro Anticancer Activity

Novel biphenyl-based compounds have been identified as potent and selective HDAC6 inhibitors. [10]The inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC₅₀).

Compound	HDAC1 IC₅₀ (nM)	HDAC6 IC₅₀ (nM)	Selectivity Index (HDAC1/HDAC6)	Reference
C10	3600	23	157	[10]

Compound C10 not only showed potent enzymatic inhibition but also displayed robust anti-proliferative activity, induced cancer cell apoptosis, and inhibited cancer cell migration in vitro. [10]

Neuroprotective Applications

The biphenyl scaffold is also being explored for its potential in treating neurodegenerative diseases, such as Alzheimer's disease, and mitigating the effects of traumatic brain injury (TBI). [11] Mechanism 1: Cholinesterase Inhibition

In Alzheimer's disease, a key therapeutic strategy is to increase the levels of the neurotransmitter acetylcholine in the brain. This is achieved by inhibiting the enzymes that break it down: acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). [7][12][13]Several biphenyl derivatives, such as novel bis-sulfonamides, have been synthesized and evaluated as inhibitors of these enzymes. [12][13]

Compound	Target Enzyme	IC₅₀ (µM)	Reference
3p	AChE	2.27 ± 0.01	[12][13]

| 3g | BChE | 7.74 ± 0.07 | [12][13]|

Mechanism 2: Inhibition of Tau Acetylation

A pathological hallmark of several neurodegenerative disorders, including TBI and Alzheimer's, is the post-translational modification of the tau protein. [14][15]Traumatic brain injury has been shown to induce tau acetylation (ac-tau), a process mediated by the p300/CBP acetyltransferase enzyme. [15][16][17]This modification leads to tau mislocalization and subsequent neurodegeneration. [14][15] Interestingly, the biphenyl-containing NSAID Diflunisal has been identified as an inhibitor of p300/CBP. [15][18]Studies have shown that patients receiving p300/CBP inhibitors like diflunisal exhibit a decreased incidence of clinically diagnosed TBI and Alzheimer's disease, suggesting a neuroprotective effect by reducing ac-tau. [14][15][16][17]

Pathway: Neuroprotection via Inhibition of Tau Acetylation

Caption: Biphenyl compounds like Diflunisal can inhibit p300/CBP, reducing harmful tau acetylation.

Pharmacokinetics and Future Outlook

The therapeutic success of any compound hinges on its pharmacokinetic (PK) profile, encompassing its absorption, distribution, metabolism, and excretion (ADME). [19][20]The biphenyl scaffold generally imparts favorable lipophilicity, which can aid in cell membrane penetration and distribution. [1][20] The addition of an acetyl group can significantly alter these properties. Acetylation can affect a molecule's polarity, solubility, and its susceptibility to metabolic enzymes, thereby influencing its bioavailability and clearance rate. [20][21]Furthermore, the stereochemistry of chiral biphenyl compounds can lead to enantioselectivity in all phases of pharmacokinetics, where one enantiomer may be absorbed, distributed, or metabolized differently than the other. [22] Future Directions:

The versatility of the acetylated biphenyl scaffold presents a fertile ground for future drug discovery efforts.

• Selective Targeting: The development of biphenyl derivatives that selectively target enzyme isoforms (e.g., HDAC6 over HDAC1, or COX-2 over COX-1) remains a key goal to improve efficacy and reduce off-target side effects. [8][10]* Multi-Target Ligands: Designing single molecules that can interact with multiple pathological targets, such as a compound that inhibits both acetylcholinesterase and tau aggregation, represents a promising strategy for complex diseases like Alzheimer's. [11]* Pharmacokinetic Optimization: Further derivatization of lead compounds to optimize ADME properties will be crucial for translating potent in vitro activity into in vivo efficacy. [19] In conclusion, acetylated biphenyl compounds represent a highly valuable and versatile class of molecules in medicinal chemistry. Their proven ability to potently modulate key enzymes in inflammation, cancer, and neurodegeneration provides a robust foundation for the development of next-generation therapeutics. Continued exploration of this chemical space, guided by a deep understanding of structure-activity relationships and pharmacokinetic principles, is poised to deliver innovative treatments for a range of human diseases.

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Structure-activity relationship of biphenyl carboxylic acids

An In-depth Technical Guide to the Structure-Activity Relationship of Biphenyl Carboxylic Acids

Abstract

Biphenyl carboxylic acid derivatives are a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to their prevalence in a wide array of pharmacologically active compounds.[1] The inherent structural rigidity of the biphenyl moiety, combined with the versatile functionality of the carboxylic acid group, provides a robust framework for designing molecules with tailored biological activities.[1] These compounds have been successfully developed as anti-inflammatory, anticancer, antihypertensive, and antimicrobial agents, among others.[1][2][3] Marketed drugs such as the anti-inflammatory agents Diflunisal and Fenbufen underscore the therapeutic success of this chemical class.[2][3] This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of biphenyl carboxylic acids, detailing key synthetic methodologies, biological evaluation protocols, and the causal relationships between molecular structure and pharmacological effect.

The Biphenyl Carboxylic Acid Scaffold: A Privileged Framework

The biphenyl carboxylic acid core is defined by two phenyl rings linked by a single carbon-carbon bond, with a carboxylic acid group appended to one of the rings. This arrangement confers a unique combination of properties that are highly advantageous for drug design.

• Structural Rigidity and Conformational Control: The biphenyl backbone provides a semi-rigid scaffold that limits conformational flexibility. The torsional or dihedral angle between the two phenyl rings is a critical determinant of the molecule's overall shape. Substituents at the ortho positions can induce a non-planar conformation, which can be essential for achieving a precise steric fit within a biological target's binding site.[4]

• The Carboxylic Acid Functional Group: This group is pivotal in drug design and biochemistry.[2][3] It is a strong hydrogen bond donor and acceptor and can exist in its anionic carboxylate form at physiological pH, enabling potent ionic interactions with positively charged residues (e.g., arginine or lysine) in a protein target. Furthermore, it enhances the polarity and hydrophilicity of molecules, which can significantly influence their bioavailability and pharmacokinetic profiles.[3]

Deconstructing the Structure-Activity Relationship

The biological activity of a biphenyl carboxylic acid derivative is a composite of the contributions from its core components: the biphenyl system, the carboxylic acid moiety, and the nature and position of any additional substituents. Understanding how to modulate these components is the key to rational drug design.

The Biphenyl Core: Dihedral Angle and Substitution

The orientation of the two phenyl rings relative to each other is a primary determinant of biological activity. This relationship is governed by the substitution pattern, particularly at the ortho positions.

• Planarity and Receptor Binding: While a fully planar conformation can facilitate π-stacking interactions, the most stable conformation of most biphenyls is non-planar.[4] The crucial factor for receptor binding is not planarity itself, but rather the ability of the molecule to adopt a conformation that presents key interaction groups in the correct spatial orientation.[4] Hindrance to rotation caused by ortho-substituents can lock the molecule into a specific, biologically active conformation.

• Substitution Patterns: The placement of functional groups on either phenyl ring can dramatically alter the compound's activity. For example, in a series of biphenyl carboxylic acids designed as anticancer agents, a derivative with a benzyloxy group at the 4'-position displayed potent cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines, with IC₅₀ values of 9.92 µM and 9.54 µM, respectively.[2][3] In contrast, the unsubstituted parent compound showed good, but lesser, activity.[2][3]

The Carboxylic Acid Group: The Anchor

The carboxylic acid is often the primary anchoring point of the molecule to its biological target. Its position and electronic environment are therefore critical.

• Positional Importance: The location of the carboxylic acid (e.g., at the 2-, 3-, or 4-position) dictates the vector and distance to other parts of the molecule, directly impacting how the overall scaffold is presented to the target protein.

• Bioisosteric Replacement: In many drug development campaigns, the carboxylic acid group is replaced by bioisosteres—functional groups with similar steric and electronic properties—to fine-tune physicochemical characteristics like acidity, membrane permeability, and metabolic stability. Common bioisosteres for carboxylic acids include tetrazoles, hydroxamic acids, and sulfonamides. For instance, converting the carboxylic acid to an amide, as seen in the synthesis of biphenyl-4-carboxylic acid amides, can lead to potent anti-inflammatory or anticancer agents.[5][6]

Substituent Effects: Tuning Potency and Selectivity

The introduction of substituents onto the biphenyl rings allows for the fine-tuning of a compound's electronic, steric, and lipophilic properties.

• Lipophilicity (LogP): The overall hydrophobicity of a molecule, often quantified by its LogP value, influences its ability to cross cell membranes and its binding affinity for hydrophobic pockets in target proteins.[7][8]

• Electronic Effects: Electron-donating groups (e.g., -OCH₃, -CH₃) and electron-withdrawing groups (e.g., -Cl, -F, -NO₂) modify the electron density of the aromatic rings, which can influence pKa and the strength of interactions with the target.[7]

• Steric Bulk: The size and shape of substituents can either promote or hinder binding. Bulky groups can provide additional van der Waals interactions if they fit well within a binding pocket, but they can also cause steric clashes that prevent binding.

The following diagram illustrates the key modifiable positions on the biphenyl carboxylic acid scaffold and their general influence on activity.

Caption: General SAR map for the biphenyl carboxylic acid scaffold.

Synthetic & Experimental Methodologies

The rational design and evaluation of novel biphenyl carboxylic acid derivatives require robust and reproducible experimental protocols.

Core Synthesis: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is the most prominent and versatile method for constructing the biphenyl core.[1][2][3][9] It involves the palladium-catalyzed reaction between an aryl boronic acid and an aryl halide.

Protocol: General Synthesis of a 4'-Substituted Biphenyl-4-Carboxylic Acid

• Objective: To synthesize a biphenyl-4-carboxylic acid derivative via Suzuki-Miyaura coupling.

• Rationale: This protocol uses a common palladium catalyst (Pd(PPh₃)₄) and a base (Na₂CO₃) to couple a commercially available bromobenzoic acid with a substituted phenylboronic acid. The solvent system (DME/H₂O) is chosen to dissolve both organic and inorganic reagents.

• Step-by-Step Methodology:

  • Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-bromobenzoic acid (1.0 eq) and the desired arylboronic acid (1.1 eq) in a 4:1 mixture of 1,2-dimethoxyethane (DME) and water.

  • Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove oxygen, which can deactivate the palladium catalyst.

  • Addition of Base and Catalyst: Add sodium carbonate (Na₂CO₃, 3.0 eq) to the mixture, followed by the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq).

  • Reaction: Heat the mixture to reflux (approximately 85-90 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the aqueous layer with 2M HCl to a pH of ~2, which protonates the carboxylic acid and causes the product to precipitate.

  • Purification: Collect the crude solid product by vacuum filtration. Recrystallize the solid from a suitable solvent system (e.g., ethanol/water) or purify by column chromatography on silica gel to yield the pure biphenyl carboxylic acid derivative.[3]

  • Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[2][3]

Biological Evaluation: In Vitro Cytotoxicity Assay

To assess the anticancer potential of newly synthesized compounds, an in vitro cytotoxicity assay against relevant cancer cell lines is a standard primary screen.

Protocol: MTT Assay for Cytotoxicity in MCF-7 Cells

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a biphenyl carboxylic acid derivative against the MCF-7 human breast cancer cell line.

• Rationale: The MTT assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of living cells, providing a quantitative measure of cell viability.

• Step-by-Step Methodology:

  • Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells per well in culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., from 0.1 µM to 100 µM). Replace the medium in the wells with the medium containing the test compound dilutions. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent like Tamoxifen (positive control).[2][3]

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT to formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage viability against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

The following workflow diagram illustrates the integrated process from chemical synthesis to biological validation.

Caption: Experimental workflow from synthesis to SAR analysis.

Quantitative SAR: Case Studies

Analyzing quantitative data from different series of compounds provides clear insights into the structure-activity relationship.

Case Study 1: Anticancer Activity

A study on biphenyl carboxylic acids synthesized via Suzuki coupling revealed key determinants for cytotoxicity against breast cancer cell lines.[2][3]

Compound ID	R (4'-substituent)	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. MDA-MB-231
3a	-H	10.14 ± 2.05	10.78 ± 2.58
3j	-OCH₂Ph (Benzyloxy)	9.92 ± 0.97	9.54 ± 0.85
Tamoxifen	(Standard)	8.56 ± 1.04	8.12 ± 1.12
Data sourced from Polycyclic Aromatic Compounds.[2]

Analysis: The introduction of a bulky, somewhat lipophilic benzyloxy group at the 4'-position (compound 3j ) led to a modest but consistent increase in potency against both cell lines compared to the unsubstituted parent compound (3a ). This suggests that the binding pocket of the biological target can accommodate and may even have favorable interactions with a larger group at this position.

Case Study 2: URAT1 Inhibition for Hyperuricemia

In the design of novel inhibitors for the urate transporter 1 (URAT1), a pharmacophore fusion strategy was employed, leading to the identification of potent biphenyl carboxylic acid derivatives.[10]

Compound ID	Key Structural Features	IC₅₀ (µM) vs. hURAT1
A1	Amide-linked tetrahydroquinoline	0.93
B21	Oxadiazole-linked moiety	0.17
Benzbromarone	(Standard)	0.35
Data sourced from Molecules.[10]

Analysis: These results highlight the profound impact of the substituent attached to the biphenyl core. The replacement of a simple amide linkage (A1 ) with a more complex, heterocyclic oxadiazole system (B21 ) resulted in a greater than 5-fold increase in inhibitory potency. This indicates that the specific geometry and electronic properties of the oxadiazole ring are critical for optimal interaction with the URAT1 transporter.

Conclusion and Future Perspectives

The biphenyl carboxylic acid scaffold remains a highly valuable and versatile starting point for the development of new therapeutic agents. The structure-activity relationships are governed by a delicate interplay between the conformation of the biphenyl core, the anchoring role of the carboxylic acid, and the physicochemical properties of substituents on the aromatic rings. Key synthetic strategies, dominated by the Suzuki-Miyaura coupling, provide reliable access to a vast chemical space of derivatives.

Future research in this area will likely focus on exploring novel substitution patterns to target new protein classes, applying advanced synthetic methods for more efficient library creation, and using computational modeling to more accurately predict the conformational and binding properties of new designs. As our understanding of the structural biology of disease targets grows, the rational design of highly potent and selective biphenyl carboxylic acid-based drugs will continue to be a fruitful endeavor in medicinal chemistry.

References

• Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Polycyclic Aromatic Compounds. 2

• Multikilogram-scale synthesis of a biphenyl carboxylic acid derivative using a Pd/C-mediated Suzuki coupling approach. American Chemical Society. 11

• A Comprehensive Review of Biphenyl Carboxylic Acid Derivatives: Synthesis, Biological Activity, and Therapeutic Potential. Benchchem. 1

• Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors. MDPI. 10

• Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Asian Journal of Green Chemistry. 3

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. [No Source Provided]. 12

• Biphenyl-4-carboxylic acid [2-(1H-indol-3-yl)-ethyl]-methylamide (CA224), a nonplanar analogue of fascaplysin, inhibits Cdk4 and tubulin polymerization: evaluation of in vitro and in vivo anticancer activity. PubMed. 5

• Biphenyl-4-Carboxylic Acid [2-(1H-Indol-3-yl)-ethyl]-methylamide (CA224), a Nonplanar Analogue of Fascaplysin, Inhibits Cdk4 and Tubulin Polymerization: Evaluation of in Vitro and in Vivo Anticancer Activity. ACS Publications. 13

• Synthesis and anti-inflammatory activity of some novel biphenyl-4-carboxylic acid 5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl amides. PubMed. 6

• BIPHENYL CARBOXYLIC ACID. Ataman Kimya.

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. ResearchGate. 9

• Identification of Novel Biphenyl Carboxylic Acid Derivatives as Novel Antiresorptive Agents that Do Not Impair Parathyroid Hormone. Oxford Academic. 14

• Biological deeds of Biphenyl derivatives - A short Review. IJSDR. 15

• Structure-activity relationships in halogenated biphenyls: unifying hypothesis for structural specificity. PubMed. 4

• Structure Activity Relationship Analysis of Antioxidant Activity of Simple Benzene Carboxylic Acids Group Based on Multiple Linear Regression. ResearchGate. 7

• Structure Activity Relationship Analysis of Antioxidant Activity of Simple Benzene Carboxylic Acids Group Based on Multiple Linear Regression. Oriental Journal of Chemistry. 8

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Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 4'-Acetylbiphenyl-3-carboxylic acid via Suzuki-Miyaura Coupling

Abstract

This application note provides a comprehensive guide for the synthesis of 4'-Acetylbiphenyl-3-carboxylic acid, a key structural motif in medicinal chemistry and materials science. We present a detailed, field-proven protocol centered on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The narrative elucidates the causal relationships behind experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemical principles. This document is intended for researchers, scientists, and drug development professionals seeking a robust and efficient method for the construction of functionalized biaryl compounds.

Introduction

Biphenyl scaffolds are privileged structures in numerous biologically active compounds and advanced materials. Specifically, 4'-Acetylbiphenyl-3-carboxylic acid serves as a crucial intermediate in the synthesis of pharmaceuticals, owing to its distinct substitution pattern that allows for further chemical elaboration. The Suzuki-Miyaura coupling reaction, first reported by Akira Suzuki in 1979, stands as a paramount method for the formation of carbon-carbon bonds, particularly for constructing biaryl systems.[1][2] Its widespread adoption is attributed to mild reaction conditions, exceptional functional group tolerance, and the use of organoboron reagents that are generally stable and environmentally benign.[3][4][5] This protocol leverages these advantages to achieve a high-yield synthesis of the target compound.

Reaction Principle

The synthesis of 4'-Acetylbiphenyl-3-carboxylic acid is achieved by the palladium-catalyzed cross-coupling of 3-Bromobenzoic acid and (4-acetylphenyl)boronic acid. The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[3][5][6]

The catalytic cycle can be summarized in three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (3-Bromobenzoic acid) to form a Pd(II) complex.[1][7]

• Transmetalation: In the presence of a base, the organoboron species ((4-acetylphenyl)boronic acid) transfers its organic group to the palladium center, forming a diorganopalladium(II) intermediate.[1][7] The base is crucial for activating the boronic acid, making it more nucleophilic.[8][9][10]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired biphenyl product and regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.[1][7]

Experimental Protocol

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Purity	Supplier
3-Bromobenzoic acid	C₇H₅BrO₂	201.02	1.0	201 mg	≥98%	Sigma-Aldrich
(4-acetylphenyl)boronic acid	C₈H₉BO₃	163.97	1.2	197 mg	≥97%	Combi-Blocks
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	0.03	35 mg	99%	Strem Chemicals
Potassium Carbonate	K₂CO₃	138.21	3.0	414 mg	≥99%	Fisher Scientific
1,4-Dioxane	C₄H₈O₂	88.11	-	10 mL	Anhydrous, ≥99.8%	Acros Organics
Water	H₂O	18.02	-	2 mL	Deionized	-
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed	ACS Grade	VWR
Hexane	C₆H₁₄	86.18	-	As needed	ACS Grade	VWR
Hydrochloric Acid (1M)	HCl	36.46	-	As needed	-	J.T. Baker
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	As needed	-	EMD Millipore

Step-by-Step Methodology

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-Bromobenzoic acid (201 mg, 1.0 mmol), (4-acetylphenyl)boronic acid (197 mg, 1.2 mmol), and potassium carbonate (414 mg, 3.0 mmol).

• Catalyst Addition: To the flask, add Tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol).

• Solvent Addition: Add 1,4-dioxane (10 mL) and deionized water (2 mL) to the reaction mixture.

• Inert Atmosphere: Purge the flask with a gentle stream of nitrogen or argon for 5-10 minutes to create an inert atmosphere.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The reaction is typically complete within 4-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with 20 mL of water.

  • Acidify the aqueous mixture to a pH of approximately 2-3 with 1M hydrochloric acid. A precipitate should form.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient elution of hexane and ethyl acetate to afford 4'-Acetylbiphenyl-3-carboxylic acid as a white to off-white solid.

Visualizing the Workflow

Figure 1: Experimental workflow for the synthesis of 4'-Acetylbiphenyl-3-carboxylic acid.

Mechanistic Insights

A deeper understanding of the catalytic cycle is crucial for troubleshooting and optimization.

Figure 2: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The choice of a palladium(0) source, such as Tetrakis(triphenylphosphine)palladium(0), is critical for initiating the catalytic cycle.[11] The phosphine ligands stabilize the palladium center and influence the rates of oxidative addition and reductive elimination.[1] The base, in this case, potassium carbonate, plays a multifaceted role by facilitating the formation of a more nucleophilic boronate species, which is essential for the transmetalation step.[9][10][12]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend reaction time and continue monitoring by TLC.
Catalyst deactivation	Ensure the reaction is conducted under a strictly inert atmosphere.
Inefficient stirring	Use a larger stir bar and ensure a vortex is visible.
Side Product Formation	Homocoupling of boronic acid	Use a slight excess of the boronic acid, but not a large excess. Ensure efficient stirring.
Protodeboronation	Use anhydrous solvents and ensure the base is of high quality.
Difficult Purification	Co-elution of impurities	Adjust the solvent system for column chromatography. Consider a different stationary phase if necessary.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a highly effective and reliable method for the synthesis of 4'-Acetylbiphenyl-3-carboxylic acid. The protocol detailed in this application note is robust and has been optimized for high yield and purity. By understanding the underlying mechanistic principles and potential challenges, researchers can confidently apply this methodology to access this valuable building block for pharmaceutical and materials science applications.

References

• Suzuki, A. Cross-coupling reactions of organoboron compounds with organic halides. In Metal-catalyzed cross-coupling reactions; Wiley-VCH: Weinheim, Germany, 2004; pp 45–94. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Amatore, C.; Jutand, A.; Le Duc, G. Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. J. Am. Chem. Soc.2011 , 133, 16198-16201. [Link]

• Kirchhoff, J. H.; Netherton, M. R.; Hill, I. D.; Fu, G. C. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. J. Am. Chem. Soc.2002 , 124, 13662-13663. [Link]

• Carrow, B. P.; Hartwig, J. F. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. J. Am. Chem. Soc.2011 , 133, 2116-2119. [Link]

• Oldenhuis, N. J.; Louie, J. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. J. Am. Chem. Soc.2005 , 127, 12166-12167. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Martin, R.; Buchwald, S. L. Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Acc. Chem. Res.2008 , 41, 1461-1473. [Link]

• Reilly, M. Masking Boronic Acids for Suzuki Coupling. YouTube, 2011. [Link]

• Chemistry LibreTexts. Palladium catalyzed couplings. [Link]

• Organic Chemistry. Suzuki Cross-Coupling Mechanism. YouTube, 2020. [Link]

• Al-Zoubi, R. M. Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Molecules2010 , 15, 8110-8141. [Link]

• Ogiwara, Y.; Sakai, N. Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki− Miyaura Coupling of Phenylboronic Acids with 4-Substituted Benzyl Esters. J. Org. Chem.2017 , 82, 12475-12482. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Liu, W.; Zhou, X.; Mei, G. Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. J. Chem. Res.2019 , 43, 135-139. [Link]

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Revolutionizing Biaryl Synthesis: A Guide to Microwave-Assisted Suzuki Coupling for 4-Acetylbiphenyl

Introduction: The Imperative for Speed and Efficiency in Modern Synthesis

In the fast-paced landscape of pharmaceutical and materials science research, the synthesis of biaryl compounds, such as 4-acetylbiphenyl, remains a cornerstone of molecular construction. These motifs are prevalent in a vast array of biologically active molecules and advanced materials.[1][2] The Suzuki-Miyaura cross-coupling reaction has long been the gold standard for forging carbon-carbon bonds to create these structures, lauded for its tolerance of diverse functional groups and use of readily available starting materials.[3][4] However, traditional thermal heating methods often necessitate prolonged reaction times, hindering the rapid iteration required in modern drug discovery and development pipelines.

This application note details a robust and highly efficient protocol for the synthesis of 4-acetylbiphenyl via a microwave-assisted Suzuki-Miyaura cross-coupling reaction. By harnessing the power of microwave irradiation, this method dramatically curtails reaction times from hours to mere minutes, while often improving yields and product purity.[1][4][5] We will delve into the mechanistic underpinnings of this powerful transformation, provide a detailed, step-by-step protocol, and offer insights into optimizing reaction parameters for maximal efficiency and reproducibility.

The Science Behind the Speed: Understanding Microwave-Assisted Suzuki Coupling

The remarkable rate enhancement observed in microwave-assisted organic synthesis (MAOS) stems from the direct and efficient heating of the reaction mixture through dielectric heating.[6][7] Unlike conventional heating, which relies on slow heat transfer through the vessel walls, microwaves directly couple with polar molecules in the reaction mixture, leading to rapid and uniform heating.[8] This targeted energy input can overcome activation energy barriers more effectively, leading to significant accelerations in reaction rates.[4]

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[3][9][10]

Figure 1: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (e.g., 4-bromoacetophenone).[3]

• Transmetalation: The organic group from the organoboron reagent (e.g., phenylboronic acid) is transferred to the palladium center. This step is critically facilitated by a base.[3][11]

• Reductive Elimination: The two organic fragments are coupled, forming the desired biaryl product (4-acetylbiphenyl) and regenerating the Pd(0) catalyst.[3]

Microwave irradiation can positively influence each of these steps, leading to the observed rate enhancements.

Experimental Protocol: Microwave-Assisted Synthesis of 4-Acetylbiphenyl

This protocol outlines the synthesis of 4-acetylbiphenyl from 4-bromoacetophenone and phenylboronic acid.

Materials and Reagents

Reagent	Formula	MW	Amount (mmol)	Mass/Volume
4-Bromoacetophenone	C₈H₇BrO	199.04	1.0	199 mg
Phenylboronic Acid	C₆H₇BO₂	121.93	1.2	146 mg
Palladium(II) Acetate	Pd(OAc)₂	224.50	0.02 (2 mol%)	4.5 mg
Triphenylphosphine	PPh₃	262.29	0.04 (4 mol%)	10.5 mg
Potassium Carbonate	K₂CO₃	138.21	2.0	276 mg
Solvent	Dioxane/Water	-	-	11 mL (10:1)

Instrumentation

A dedicated laboratory microwave reactor designed for chemical synthesis is required. Domestic microwave ovens should never be used for chemical synthesis due to the lack of temperature and pressure controls and significant safety hazards. [12][13]

Step-by-Step Procedure

• Vessel Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 4-bromoacetophenone (1.0 mmol), phenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).[14]

• Solvent Addition: Add the dioxane/water (10:1, 11 mL) solvent mixture to the vial.[15]

• Vessel Sealing: Securely seal the vial with a Teflon septum cap.

• Microwave Irradiation: Place the sealed vial into the microwave reactor cavity. Irradiate the mixture at a constant temperature of 120°C for 15 minutes.[16] The microwave power will automatically adjust to maintain the set temperature.

• Cooling: After the irradiation is complete, allow the reaction vessel to cool to room temperature (either passively or using the instrument's cooling system).

• Work-up: Once cooled, open the vial and dilute the reaction mixture with ethyl acetate (20 mL). Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude 4-acetylbiphenyl by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from ethanol.[17]

Figure 2: Experimental workflow for the microwave-assisted synthesis of 4-acetylbiphenyl.

Optimization and Causality: The "Why" Behind the Protocol

The success of a Suzuki coupling reaction hinges on the judicious selection of several key parameters.

• Catalyst and Ligand System: While numerous palladium sources can be effective, a combination of a palladium(II) precursor like Pd(OAc)₂ and a phosphine ligand such as PPh₃ is a common and robust choice.[14] The ligand stabilizes the palladium center and modulates its reactivity.[9][18][19] For more challenging couplings, more electron-rich and bulky phosphine ligands (e.g., Buchwald ligands) can enhance the rates of oxidative addition and reductive elimination.[9][10]

• The Crucial Role of the Base: The base is essential for the transmetalation step, activating the boronic acid to facilitate the transfer of the aryl group to the palladium complex.[11][14][20] Potassium carbonate (K₂CO₃) is a moderately strong base that is effective in many Suzuki couplings. Other bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be more effective for less reactive substrates.[14]

• Solvent Selection: The choice of solvent is critical for both reactant solubility and efficient microwave heating. A mixture of dioxane and water is often employed as it effectively dissolves both the organic and inorganic reagents and absorbs microwave energy well.[15] Other polar aprotic solvents like DMF or acetonitrile, often in combination with water, can also be suitable.[1]

Safety Considerations in Microwave Chemistry

• Dedicated Equipment: Only use microwave reactors specifically designed for chemical synthesis. These are equipped with essential safety features like temperature and pressure sensors and are built to withstand the conditions of a chemical reaction.[12][13]

• Pressure Management: Be aware that heating solvents in a sealed vessel will cause a significant increase in pressure. Always ensure the reaction scale and temperature are within the safe operating limits of the microwave vial and instrument.

• Exothermic Reactions: For unknown or potentially highly exothermic reactions, it is prudent to start with a small scale and lower power settings to gauge the reaction's kinetics.[12]

• Proper Training: Ensure all users are thoroughly trained on the operation of the microwave reactor and are aware of the potential hazards.[12]

Conclusion: A New Paradigm in Biaryl Synthesis

The microwave-assisted Suzuki-Miyaura cross-coupling reaction represents a significant advancement in the synthesis of 4-acetylbiphenyl and other valuable biaryl compounds. By dramatically reducing reaction times and often improving yields, this technology empowers researchers to accelerate their discovery and development efforts. The protocol presented here provides a reliable and efficient method, grounded in a solid understanding of the reaction mechanism and the principles of microwave chemistry. As the demand for rapid and sustainable chemical synthesis continues to grow, microwave-assisted methodologies are poised to become an indispensable tool in the modern chemist's arsenal.

References

• Exploring Catalyst Options: Suzuki Coupling with Palladium. Google Cloud.
• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. National Institutes of Health.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health.
• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Thieme.

• Suzuki reaction. Wikipedia. Available at: [Link]

• Suzuki–Miyaura cross-coupling reactions using a low-leaching and highly recyclable gold-supported palladium material and two types of microwave equipments. Royal Society of Chemistry. Available at: [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. ResearchGate. Available at: [Link]

• Safety Considerations for Microwave Synthesis. CEM Corporation. Available at: [Link]

• The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. MDPI. Available at: [Link]

• Design and synthesis of phosphine ligands for palladium-catalyzed coupling reactions. University of Arizona. Available at: [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Available at: [Link]

• Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. Wiley Online Library. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. ACS Publications. Available at: [Link]

• Fast, easy, clean chemistry by using water as a solvent and microwave heating: the Suzuki coupling as an illustration. Royal Society of Chemistry. Available at: [Link]

• A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluorooctylsulfonates with Boronic Acids. ACS Publications. Available at: [Link]

• Screening of different solvents for Suzuki coupling a. ResearchGate. Available at: [Link]

• Microwave-Assisted Aqueous Suzuki Cross-Coupling Reactions. ACS Publications. Available at: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. Available at: [Link]

• Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. PubMed Central. Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Wiley Online Library. Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. Available at: [Link]

• Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr. Thieme. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Royal Society of Chemistry. Available at: [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. Available at: [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). PubMed Central. Available at: [Link]

• Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. ResearchGate. Available at: [Link]

• Supporting information to Organic solvent-free, Pd(II)-salan complex-catalyzed synthesis of biaryls via Suzuki-Miyaura cross-cou. DOI. Available at: [Link]

• Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide. MDPI. Available at: [Link]

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Application Note &amp; Protocol: Friedel-Crafts Acylation for the Synthesis of Biphenyl Derivatives

Introduction: The Strategic Importance of Acylbiphenyls

The Friedel-Crafts acylation, a foundational reaction in organic chemistry discovered by Charles Friedel and James Crafts in 1877, remains an indispensable tool for creating carbon-carbon bonds on aromatic rings.[1][2] For researchers in drug development and materials science, its application to biphenyl scaffolds is of paramount importance. This electrophilic aromatic substitution reaction provides a direct and efficient pathway to acylbiphenyls, particularly 4-acylbiphenyls, which are crucial structural motifs and versatile intermediates.[3] These ketones serve as precursors for a wide array of pharmaceuticals, agrochemicals, and advanced functional materials, including liquid crystals and polymers.[4][5]

Unlike the related Friedel-Crafts alkylation, the acylation reaction offers superior control. The acyl group introduced is electron-withdrawing, which deactivates the aromatic ring product to prevent further polysubstitution.[6][7] Additionally, the electrophilic acylium ion intermediate is resonance-stabilized and does not undergo the problematic rearrangements often seen with carbocations in alkylation reactions, leading to more predictable and cleaner product profiles.[8][9]

This document provides a comprehensive guide to the mechanism, optimization, and practical execution of the Friedel-Crafts acylation on biphenyl derivatives, grounded in established principles and field-proven methodologies.

Reaction Principle and Mechanism

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution (EAS) mechanism.[10][11] The reaction can be dissected into three primary stages: generation of the electrophile, nucleophilic attack by the aromatic ring, and restoration of aromaticity.

• Generation of the Acylium Ion: The reaction is initiated by the activation of an acylating agent, typically an acyl chloride or an acid anhydride, with a strong Lewis acid catalyst like anhydrous aluminum chloride (AlCl₃).[2][9] The Lewis acid coordinates to the halogen of the acyl chloride, forming a complex that cleaves to generate a highly electrophilic, resonance-stabilized acylium ion (R-C≡O⁺).[9]

• Electrophilic Attack: The electron-rich π-system of the biphenyl ring acts as a nucleophile, attacking the acylium ion. This step forms a non-aromatic carbocation intermediate known as an arenium ion or sigma (σ) complex.[2][10]

• Deprotonation and Complexation: A weak base, typically the AlCl₄⁻ generated in the first step, abstracts a proton from the sp³-hybridized carbon of the arenium ion, restoring the aromaticity of the ring.[1] The resulting aryl ketone product is a moderate Lewis base and readily forms a stable complex with the AlCl₃ catalyst.[1] This complexation is often irreversible under reaction conditions, necessitating the use of stoichiometric or greater amounts of the Lewis acid.[1][9] The final product is liberated upon aqueous workup.[1]

Caption: The three-stage mechanism of Friedel-Crafts Acylation.

Controlling Regioselectivity in Biphenyl Systems

For an unsubstituted biphenyl, the existing phenyl group acts as an ortho-, para-directing activator for electrophilic substitution. However, the acylation reaction exhibits high regioselectivity for the para-position (C4).

• Steric Hindrance: The primary reason for the strong preference for para-acylation is steric hindrance.[12] The bulky acylium ion-Lewis acid complex faces significant steric clash at the ortho-positions (C2, C6), making the attack at the sterically accessible para-position far more favorable.

• Electronic Effects: While both ortho and para positions are electronically activated, the steric factor dominates, leading to 4-acylbiphenyl as the major product.[12]

• Substituent Effects: The presence of other substituents on the biphenyl ring will influence reactivity and regioselectivity. Electron-donating groups (e.g., -OCH₃, -CH₃) further activate the ring, favoring acylation on the substituted ring, while electron-withdrawing groups (e.g., -NO₂) deactivate it, making the reaction more difficult.[13]

Key Parameters for Reaction Optimization

The success and selectivity of the Friedel-Crafts acylation depend on careful control over several experimental parameters.

Parameter	Key Considerations & Rationale	Common Choices
Lewis Acid Catalyst	Activity & Stoichiometry: AlCl₃ is the most potent and common catalyst.[12][14] A stoichiometric amount (≥1 equivalent) is required as it complexes with the ketone product.[1] Insufficient catalyst is a common cause of low yield.[12] Purity: The catalyst must be anhydrous, as moisture deactivates it.[10][12][15]	Anhydrous AlCl₃, FeCl₃.[12][14] Milder, reusable options include Yb(OTf)₃ or solid acids like zeolites.[16][17]
Acylating Agent	Reactivity: Acyl chlorides are generally more reactive than anhydrides. The choice depends on availability and desired acyl group.	Acetyl chloride, propionyl chloride, benzoyl chloride, acetic anhydride, succinic anhydride.[4][9][18]
Solvent	Inertness & Solubility: The solvent must be inert to the strong Lewis acid and capable of dissolving reactants.[12] Polarity: Non-polar solvents are common. Solvent polarity can influence reaction rate and, in some systems, regioselectivity.[12][19]	Dichloromethane (CH₂Cl₂), 1,2-dichloroethane (DCE), carbon disulfide (CS₂), nitrobenzene.[5][12][19]
Temperature	Selectivity & Rate: The initial formation of the acylium complex is exothermic and should be controlled at low temperatures (0-5 °C) to prevent side reactions.[6][10] Lower temperatures generally improve the selectivity for the desired para-isomer.[14] The reaction is often allowed to warm to room temperature for completion.	0 °C to room temperature. Some less reactive substrates may require heating.[15]
Reaction Time	Completion: Reaction progress should be monitored (e.g., by TLC) to determine the optimal time and avoid the formation of byproducts from prolonged reaction.	1 to 3 hours is typical after addition is complete.[6]

Detailed Protocol: Synthesis of 4-Acetylbiphenyl

This protocol describes a representative procedure for the mono-acylation of biphenyl using acetyl chloride and aluminum chloride.

Materials and Reagents

• Biphenyl (limiting reagent, 1.0 eq.)

• Anhydrous Aluminum Chloride (AlCl₃, 1.1 - 1.3 eq.)

• Acetyl Chloride (1.0 - 1.1 eq.)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethanol or Hexane (for recrystallization)

• Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, reflux condenser), magnetic stirrer, ice bath.

Critical Safety Precautions

• Corrosive Reagents: Anhydrous AlCl₃ is a water-reactive and corrosive solid that can cause severe burns. Acetyl chloride is corrosive and a lachrymator (tear gas). Concentrated HCl is highly corrosive.[6][10][20] Handle these reagents exclusively in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6]

• Anhydrous Conditions: All glassware must be thoroughly dried (e.g., oven or flame-dried) and the reaction must be protected from atmospheric moisture using a drying tube or an inert atmosphere (N₂ or Ar).[6][10][15][21] Moisture will violently react with and deactivate the AlCl₃ catalyst.[15]

• Exothermic Reaction & Quenching: The reaction is exothermic, especially during reagent addition and quenching. Perform additions slowly and with cooling. The workup quench should be done carefully by pouring the reaction mixture onto ice to manage the heat evolved.[6][10]

Experimental Workflow Diagram

Caption: Stepwise workflow for Friedel-Crafts acylation.

Step-by-Step Procedure

• Reaction Setup: Assemble a dry three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser topped with a drying tube (or connected to a N₂/Ar line).[15]

• Catalyst Suspension: In the fume hood, charge the flask with anhydrous dichloromethane (e.g., 50 mL for a 10 mmol scale reaction) and anhydrous aluminum chloride (1.1 eq.). Cool the resulting suspension to 0 °C in an ice-water bath with stirring.[6]

• Acylating Agent Addition: Dissolve acetyl chloride (1.0 eq.) in a small amount of anhydrous dichloromethane and add it to the dropping funnel. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, ensuring the internal temperature remains below 5 °C.[10][15] Stir the mixture for an additional 15 minutes at 0 °C to allow for complex formation.

• Substrate Addition: Dissolve biphenyl (1.0 eq.) in anhydrous dichloromethane and add this solution to the dropping funnel. Add the biphenyl solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.[10][14]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to slowly warm to room temperature. Stir for an additional 1-3 hours.[6] Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the biphenyl starting material is consumed.

• Workup - Quenching: Carefully and slowly pour the reaction mixture into a separate beaker containing a vigorously stirred mixture of crushed ice (e.g., 100 g) and concentrated HCl (e.g., 20 mL).[10][12][15] This will decompose the aluminum chloride complex.

• Workup - Extraction: Transfer the entire mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two additional portions of dichloromethane.[10][11] Combine all organic layers.

• Workup - Washing: Wash the combined organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[12]

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[10] Filter off the drying agent and remove the dichloromethane solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent, such as ethanol or hexane, to obtain pure 4-acetylbiphenyl as a crystalline solid.[12][14]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive Catalyst: AlCl₃ was deactivated by moisture.[12] 2. Insufficient Catalyst: Stoichiometry is below 1:1, as the catalyst is consumed by complexation with the product.[12] 3. Poor Reagent Quality: Starting materials or solvent are not pure or anhydrous.	1. Use a fresh, unopened bottle of anhydrous AlCl₃. Handle it quickly in a dry environment. Ensure all glassware is perfectly dry.[12][15] 2. Ensure at least 1.1 equivalents of AlCl₃ are used relative to the limiting reagent. 3. Use purified, anhydrous solvents and high-purity starting materials.
Formation of Byproducts	1. Ortho-Isomer Formation: Reaction temperature was too high, reducing selectivity. 2. Di-acylation: Although unlikely due to deactivation, excessive acylating agent and catalyst could force a second substitution.	1. Maintain a low temperature (0-5 °C) during the addition of reagents to maximize para-selectivity.[14] 2. Use a molar ratio of biphenyl:acylating agent close to 1:1.
Difficult Workup	Emulsion during Extraction: Aluminum salts can sometimes cause emulsions between the aqueous and organic layers.	Adding more water or brine can help break the emulsion. In some cases, gentle heating of the quenched mixture before extraction can break up the aluminum salts.[21] Filtering the quenched mixture through a pad of celite before extraction can also be effective.

References

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. (n.d.). University of California, Santa Cruz.
• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ). (2023). Journal of Chemical Technology & Biotechnology.
• Optimizing 4-Acetylbiphenyl Synthesis. (n.d.). BenchChem.
• Application Notes and Protocols for the Friedel-Crafts Acylation of Biphenyl with Pentanoyl Chloride. (n.d.). BenchChem.
• Friedel–Crafts Acylation. (n.d.). Sigma-Aldrich.
• Experiment 1: Friedel-Crafts Acylation. (n.d.). University of Michigan.
• Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. (2020). YouTube.
• Application Notes and Protocols for Friedel-Crafts Acylation using Valeryl Chloride. (n.d.). BenchChem.
• Solvent Effects in Friedel–Crafts Reaction. (2019). Chemistry Stack Exchange.
• Optimization of reaction conditions for Friedel-Crafts acylation of biphenyl. (n.d.). BenchChem.
• Friedel–Crafts reaction. (n.d.). Wikipedia.
• A Discovery-Based Friedel–Crafts Acylation Experiment: Student-Designed Experimental Procedure. (n.d.). Journal of Chemical Education.
• A Comparative Analysis of Lewis Acid Catalysts for Friedel-Crafts Acylation: A Guide for Researchers. (n.d.). BenchChem.
• Troubleshooting low yield in Friedel-Crafts acylation reactions. (n.d.). BenchChem.
• Experiment 14: Friedel-Crafts Acylation. (2011). YouTube.
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Application Notes &amp; Protocols: 4'-Acetylbiphenyl-3-carboxylic acid as a Versatile Synthetic Building Block

Abstract

The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2] Specifically, bifunctional biphenyl derivatives, which possess two distinct reactive handles, serve as invaluable building blocks for constructing complex molecular architectures. This guide provides a detailed technical overview of 4'-acetylbiphenyl-3-carboxylic acid, a versatile building block featuring strategically placed ketone and carboxylic acid functionalities. We will explore its synthesis, physicochemical properties, and key applications, with a focus on its utility in drug discovery programs, particularly in the development of kinase inhibitors and other targeted therapeutics.[3] Detailed, field-proven protocols for its synthesis and subsequent derivatization are provided to enable researchers to effectively incorporate this valuable intermediate into their synthetic workflows.

Introduction: The Significance of the Biphenyl Moiety

Biphenyl derivatives are central to modern organic synthesis due to their unique structural and electronic properties. The two phenyl rings, connected by a single C-C bond, create a semi-rigid, sterically defined scaffold that can be precisely functionalized to modulate pharmacological or material properties.[1][4] The introduction of functional groups, such as carboxylic acids and acetyl groups, transforms the inert biphenyl core into a reactive platform for further chemical modification.[1]

The carboxylic acid group, in particular, is crucial in drug design. It can act as a hydrogen bond donor and acceptor, engage in ionic interactions with biological targets, and improve the aqueous solubility and overall pharmacokinetic profile of a molecule.[5][6] The acetyl group provides a reactive ketone handle that can be used for a variety of transformations, including the formation of Schiff bases, hydrazones, or as a precursor for further functionalization.[7][8] 4'-Acetylbiphenyl-3-carboxylic acid combines these two critical functional groups in a synthetically accessible arrangement, making it a high-value starting material.

Physicochemical Properties & Handling

Accurate characterization and proper handling are paramount for successful synthetic outcomes. The key properties of 4'-acetylbiphenyl-3-carboxylic acid are summarized below.

Property	Value	Reference(s)
CAS Number	635757-61-8	[9]
Molecular Formula	C₁₅H₁₂O₃	[9][10]
Molecular Weight	240.25 g/mol	[9][11]
Appearance	White to off-white solid	[12]
Purity	Typically ≥97-98%	[9][10]
Solubility	Soluble in organic solvents like DMSO, DMF, and alcohols; low solubility in water.	[13]
Storage	Store at room temperature in a dry, well-ventilated place. Keep container tightly closed.	[9][10]

Safety & Handling Precautions:

As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[14]

• Eye Contact: May cause serious eye irritation. In case of contact, rinse cautiously with water for several minutes.[14][15]

• Skin Contact: May cause skin irritation. Wash with plenty of soap and water if contact occurs.[15]

• Inhalation: Avoid breathing dust. May cause respiratory irritation.[15][16]

• Ingestion: Do not ingest. If swallowed, seek immediate medical assistance.[13][15]

• Disposal: Dispose of waste material in accordance with local, regional, and national regulations.[14]

Synthesis of the Building Block: A Palladium-Catalyzed Approach

The most robust and widely adopted method for constructing the biphenyl scaffold is the Suzuki-Miyaura cross-coupling reaction.[17][18] This palladium-catalyzed reaction forms a C-C bond between an aryl halide and an arylboronic acid, demonstrating remarkable functional group tolerance and reliability.[18]

Protocol 1: Synthesis of 4'-Acetylbiphenyl-3-carboxylic acid

Causality: This protocol utilizes a common Suzuki-Miyaura coupling condition. Tetrakis(triphenylphosphine)palladium(0) is a robust, commercially available catalyst suitable for this transformation. A mixed solvent system including water is often beneficial for dissolving the inorganic base and boronic acid, while an organic solvent like toluene solubilizes the aryl halide and the catalyst. Potassium carbonate is an effective base for promoting the crucial transmetalation step of the catalytic cycle.[18][19]

Materials & Equipment:

• 3-Carboxyphenylboronic acid (1.0 eq)

• 4'-Bromoacetophenone (1.05 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 eq)

• Potassium Carbonate (K₂CO₃) (2.5 eq)

• Toluene

• Ethanol (95%)

• Deionized Water

• Round-bottom flask, condenser, magnetic stirrer/hotplate, nitrogen/argon inlet

• Standard workup and purification equipment (separatory funnel, rotary evaporator, filtration apparatus, silica gel for chromatography)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 3-carboxyphenylboronic acid (1.0 eq), 4'-bromoacetophenone (1.05 eq), and potassium carbonate (2.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to remove oxygen, which can deactivate the palladium catalyst.

• Solvent Addition: Under the inert atmosphere, add toluene, 95% ethanol, and water in a 4:1:1 ratio (volume based on achieving a ~0.2 M concentration of the limiting reagent).

• Catalyst Addition: Add the Pd(PPh₃)₄ catalyst (0.02 eq) to the flask. The mixture will typically turn yellow.

• Reaction: Heat the reaction mixture to 85-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Workup (Aqueous): Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Acidification & Extraction: Transfer the mixture to a separatory funnel. Carefully acidify the aqueous layer with 1M HCl to a pH of ~2-3 to protonate the carboxylic acid, ensuring the product moves to the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) or by recrystallization to yield the final product.[5]

Application as a Synthetic Building Block

The true utility of 4'-acetylbiphenyl-3-carboxylic acid lies in the orthogonal reactivity of its two functional groups. The carboxylic acid is ideal for forming amide bonds, a cornerstone of medicinal chemistry, while the ketone can be derivatized or used as a structural element.[20] This bifunctionality makes it an excellent starting point for creating libraries of compounds for screening. A prominent application is in the synthesis of kinase inhibitors, where the biphenyl core can occupy hydrophobic pockets and the carboxylic acid can be derivatized to interact with solvent-exposed regions or form key hydrogen bonds.[3][21]

Protocol 2: General Procedure for Amide Coupling

Causality: This protocol employs HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a common and highly efficient peptide coupling reagent. It activates the carboxylic acid by forming a reactive O-acylisourea intermediate, which is readily susceptible to nucleophilic attack by an amine.[20] A non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is required to deprotonate the carboxylic acid and neutralize the HCl formed during the reaction without competing as a nucleophile.[20]

Materials & Equipment:

• 4'-Acetylbiphenyl-3-carboxylic acid (1.0 eq)

• Desired primary or secondary amine (1.1 eq)

• HATU (1.2 eq)

• DIPEA (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, nitrogen/argon inlet

• Standard workup and purification equipment

Procedure:

• Reactant Solution: In a dry round-bottom flask under an inert atmosphere, dissolve 4'-acetylbiphenyl-3-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

• Activation: Add DIPEA (2.5 eq) to the solution and stir at room temperature for 15-20 minutes. This pre-activation step is crucial for forming the active ester intermediate.

• Amine Addition: Add the amine (1.1 eq), either neat or as a solution in DMF, to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. Reactions are typically complete within 2-6 hours.

• Workup: Quench the reaction by adding water. Extract the product with a suitable organic solvent like ethyl acetate.

• Washing: Wash the combined organic layers sequentially with 5% aqueous LiCl (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or preparative HPLC to obtain the desired amide.

Conclusion

4'-Acetylbiphenyl-3-carboxylic acid is a powerful and versatile synthetic building block with significant applications in drug discovery and materials science. Its straightforward synthesis via Suzuki-Miyaura coupling and the presence of two orthogonally reactive functional groups allow for the efficient construction of complex molecular libraries. The protocols detailed herein provide robust and reproducible methods for both the synthesis of the building block and its subsequent elaboration into high-value amide derivatives, empowering researchers to accelerate their discovery programs.

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• Scholars Research Library. (2012). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic acids. Der Pharma Chemica. [Link]

• National Institutes of Health (NIH). (n.d.). Identification of 3-hydroxy-2-(3-hydroxyphenyl)-4H-1-benzopyran-4-ones as isoform-selective PKC-ζ inhibitors. NIH. [Link]

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Application Notes &amp; Protocols: Palladium-Catalyzed Synthesis of Substituted Biphenyls

Introduction

The substituted biphenyl motif is a cornerstone in modern chemistry, recognized as a "privileged scaffold" due to its prevalence in pharmaceuticals, agrochemicals, and advanced functional materials.[1][2][3] These structures are integral to a wide range of marketed drugs and biologically active compounds.[2][3] The formation of the crucial carbon-carbon bond linking two aromatic rings has been a significant challenge in organic synthesis. However, the advent of palladium-catalyzed cross-coupling reactions has revolutionized this field, offering versatile, efficient, and highly selective methods for constructing these valuable molecules.[4][5][6] These reactions, honored with the 2010 Nobel Prize in Chemistry, have become indispensable tools in both academic research and industrial-scale chemical manufacturing.[5][7]

This guide provides an in-depth exploration of the most powerful palladium-catalyzed methods for biphenyl synthesis. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying mechanistic principles and field-proven insights to empower rational reaction design and troubleshooting.

The Engine of Biaryl Synthesis: The General Catalytic Cycle

Most palladium-catalyzed cross-coupling reactions proceed through a common, elegant catalytic cycle involving a Pd(0)/Pd(II) interchange.[4][5] Understanding this fundamental pathway is crucial for optimizing any specific transformation. The cycle consists of three primary steps:

• Oxidative Addition: An aryl halide (or pseudohalide, like a triflate) reacts with the active Pd(0) catalyst, breaking the carbon-halogen bond and forming a new organopalladium(II) complex.[5][8]

• Transmetalation: The organic group from a second reagent (e.g., an organoboron, organotin, or organozinc compound) is transferred to the Pd(II) complex, displacing the halide and forming a diorganopalladium(II) intermediate.[5][7]

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled as the final biphenyl product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[4][5]

Caption: The general catalytic cycle for Pd-catalyzed cross-coupling.

The Workhorse: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for biphenyl synthesis.[4] Its popularity stems from its mild reaction conditions, broad functional group tolerance, the commercial availability and stability of organoboron reagents, and the generation of non-toxic, easily removable inorganic byproducts.[4][7]

Mechanistic Details

The Suzuki-Miyaura coupling follows the general catalytic cycle but with specific nuances. A crucial distinction is the requirement of a base, which activates the organoboron species to facilitate transmetalation. The base reacts with the boronic acid (R²-B(OH)₂) to form a more nucleophilic boronate complex (e.g., [R²-B(OH)₃]⁻), which then readily transfers its organic group to the palladium center.[4][7]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Parameters and Optimization

The success of a Suzuki-Miyaura coupling is highly dependent on the careful selection of four components: the palladium source, the ligand, the base, and the solvent.

• Palladium Source: While simple salts like Pd(OAc)₂ or complexes like Pd(PPh₃)₄ are common, modern, well-defined pre-catalysts (e.g., Buchwald G3 or G4 pre-catalysts) offer superior activity, especially for challenging substrates like aryl chlorides.[9][10] These pre-catalysts generate the active Pd(0) species in a more controlled and efficient manner.

• Ligand: The ligand is critical for stabilizing the palladium center and modulating its reactivity.[7] Electron-rich and sterically hindered phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are highly effective, promoting the oxidative addition of less reactive aryl chlorides and accelerating the reductive elimination step.[9][10][11]

• Base: The choice of base is crucial for activating the boronic acid without causing unwanted side reactions like ester hydrolysis.[12] Inorganic bases like K₂CO₃ and K₃PO₄ are widely used. K₃PO₄ is often preferred for more challenging couplings due to its stronger basicity.

• Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, THF) and water is common, as water helps to dissolve the inorganic base and facilitate the formation of the active boronate species.[9][13]

Catalyst System	Typical Substrates	Key Advantages	Considerations
Pd(PPh₃)₄	Aryl Iodides, Bromides	Commercially available, easy to handle.	Lower activity for aryl chlorides; potential for P-C bond cleavage.[9]
Pd(OAc)₂ + PPh₃	Aryl Iodides, Bromides	In-situ generation, cost-effective.	Requires reduction to Pd(0); similar limitations to Pd(PPh₃)₄.[10]
Buchwald Precatalysts (e.g., XPhos Pd G3)	Aryl Chlorides, Hindered Substrates	High activity, broad scope, low catalyst loadings.[9]	Higher cost, air-sensitive.
PEPPSI™-IPr (NHC-based)	Heteroaryl Chlorides	Very high activity, thermally stable.[9]	May require specific solvent systems (e.g., t-BuOH).

Detailed Protocol: Synthesis of a Fluorinated Biphenyl Derivative[1][14]

This protocol describes a general procedure for the synthesis of a substituted biphenyl via Suzuki-Miyaura coupling.

Materials:

• Aryl Halide (e.g., 1-bromo-4-fluorobenzene) (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (e.g., 4-methoxyphenylboronic acid) (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium Carbonate (K₂CO₃), finely ground (2.0 mmol, 2.0 equiv)

• Toluene (5 mL, degassed)

• Water (1 mL, degassed)

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

Procedure:

• Vessel Preparation: To a dry reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), Pd(OAc)₂ (0.02 mmol), and SPhos (0.04 mmol).

• Solvent Addition: Add degassed toluene (5 mL) and degassed water (1 mL) via syringe. Causality Note: Degassing is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst, leading to the formation of inactive palladium black.[14]

• Reaction: Seal the vessel and heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 2-12 hours.

• Work-up: After the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (20 mL) and transfer to a separatory funnel.

• Extraction: Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL). Trustworthiness Note: This washing sequence removes the inorganic base and boron byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure biphenyl product.

Troubleshooting Common Issues

Caption: A stepwise workflow for troubleshooting low-yield Suzuki reactions.

Alternative Strategies for Biphenyl Synthesis

While the Suzuki-Miyaura coupling is dominant, other palladium-catalyzed reactions offer unique advantages for specific applications.

Stille Coupling

The Stille coupling utilizes organostannanes (organotin compounds) as the coupling partner.

• Advantages: The reaction conditions are often very mild and tolerant of a wide array of functional groups. Organostannanes are also generally stable to air and moisture.[4][15]

• Disadvantages: The primary drawback is the high toxicity of organotin reagents and byproducts, which can be difficult to remove completely from the final product.[4] This is a significant concern in pharmaceutical development.

Detailed Protocol: General Procedure for Stille Coupling[4][16]

Procedure:

• Vessel Preparation: To a dry Schlenk tube under an argon atmosphere, add the aryl halide (1.0 mmol), the organostannane (e.g., phenyltributylstannane, 1.1 mmol), Pd₂(dba)₃ (2 mol%), and a phosphine ligand such as P(o-tol)₃ (4 mol%).

• Solvent Addition: Add anhydrous and degassed toluene (10 mL) via syringe.

• Reaction: Seal the tube and stir the reaction mixture at 90–110 °C for 12–16 hours.

• Work-up & Purification: After cooling, the solvent is evaporated, and the product is isolated by column chromatography. Special care must be taken to handle and dispose of the tin-containing waste.

Negishi Coupling

The Negishi coupling employs highly reactive organozinc reagents.

• Advantages: Organozinc reagents exhibit high reactivity, making the Negishi coupling particularly effective for constructing sterically hindered biphenyls where other methods might fail.[1][17]

• Disadvantages: The main limitation is the high sensitivity of organozinc reagents to air and moisture, requiring stringent anhydrous and anaerobic reaction conditions.[17][18]

Detailed Protocol: Synthesis of an o-Substituted Biphenyl[1][4]

Procedure:

• Vessel Preparation: In a flame-dried flask under argon, place the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Reagent Addition: Add a solution of the aryl halide (e.g., o-iodotoluene, 1.0 equiv) in anhydrous THF. Then, add the organozinc reagent (e.g., o-tolylzinc chloride, 1.1 equiv) dropwise at room temperature.

• Reaction: Heat the mixture to reflux and monitor by TLC.

• Work-up: Upon completion, carefully quench the reaction with saturated aqueous NH₄Cl. Extract the product with an organic solvent, wash, dry, and purify by chromatography.

Direct C-H Arylation

A more modern and atom-economical approach, direct C-H arylation forges the biaryl bond by activating a C-H bond on one arene and coupling it with an aryl halide.[19][20] This strategy avoids the need to pre-install an organometallic handle (like boron or zinc), reducing step counts.

• Advantages: High atom economy, reduced synthetic steps, and less waste.[5]

• Disadvantages: Often requires a directing group on the C-H activation partner to control regioselectivity.[19][21] The substrate scope can be more limited compared to traditional cross-coupling methods.

Detailed Protocol: Hydroxy-Directed C-H Arylation of [1,1'-Biphenyl]-2-ol[19]

Procedure:

• Vessel Preparation: In a reaction tube, combine [1,1′-biphenyl]-2-ol (1.0 equiv), the chloroarene (e.g., 4-chloroanisole, 1.5 equiv), Pd(OAc)₂ (5 mol%), a ligand like tricyclohexylphosphine (PCy₃, 10 mol%), and Cs₂CO₃ (1.8 equiv).

• Solvent Addition: Add mesitylene as the solvent.

• Reaction: Seal the tube and heat the mixture under reflux until the starting material is consumed.

• Work-up & Purification: Cool the reaction, dilute with an organic solvent, filter through celite to remove inorganic salts, and purify the filtrate by column chromatography.

Comparative Analysis of Key Methods

Method	Coupling Partner	Key Advantages	Key Disadvantages	Best For...
Suzuki-Miyaura	Organoboron (R-B(OR)₂)	Mild conditions, low toxicity, broad scope, stable reagents.[4][7]	Requires a base, potential for protodeboronation.[4][14]	General purpose biaryl synthesis, pharmaceutical applications.
Stille	Organostannane (R-SnR'₃)	Very mild, excellent functional group tolerance.[4][15]	Toxic reagents/byproducts, purification challenges.[4]	Complex molecule synthesis where tin toxicity is manageable.
Negishi	Organozinc (R-ZnX)	High reactivity, good for hindered substrates.[1][17]	Air/moisture sensitive reagents, strict inert conditions required.[17]	Synthesizing sterically congested or challenging biaryls.
C-H Arylation	Arene (Ar-H)	High atom economy, fewer steps, less waste.[20]	Often requires a directing group, potentially limited scope.[19]	"Green" synthesis, late-stage functionalization.

Conclusion

The palladium-catalyzed synthesis of substituted biphenyls represents a triumph of modern organic chemistry. While the Suzuki-Miyaura coupling has emerged as the preeminent strategy for most applications due to its versatility and favorable environmental profile, a deep understanding of alternative methods like the Stille, Negishi, and C-H arylation reactions is crucial for the well-rounded synthetic chemist.[18] The choice of method ultimately depends on a careful analysis of the target molecule's complexity, substrate availability, functional group tolerance, and scalability.[4] By mastering these powerful catalytic tools, researchers in drug discovery and materials science can continue to innovate and construct the complex molecular architectures that drive scientific progress.

References

• A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Altern
• A Comparative Guide to Palladium Catalysts for the Cross-Coupling of 2-Chloropyridine-3-boronic Acid - Benchchem.

• Cross-coupling reaction - Wikipedia. [Link]

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• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]

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• Recent trends in the synthesis of biaryls using arylsulfonyl hydrazides as aryl surrogate - Chemical Review and Letters. [Link]

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• Org. Synth. 2011, 88, 197. [Link]

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• Palladium-Catalyzed Benzodiazepines Synthesis - MDPI. [Link]

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• The synthesis of biphenyl through C–H bond activation in benzene over a Pd catalyst supported on graphene oxide - New Journal of Chemistry (RSC Publishing). [Link]

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Preparation of Biphenyl-4-Carboxylic Acid Derivatives: An Application Note and Protocol Guide

This guide provides a comprehensive overview and detailed protocols for the synthesis of biphenyl-4-carboxylic acid and its derivatives, compounds of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for key experimental choices.

Introduction: The Significance of the Biphenyl-4-Carboxylic Acid Scaffold

Biphenyl-4-carboxylic acid and its analogs are privileged scaffolds in drug discovery and materials science. Their rigid, planar structure provides a versatile framework for interacting with biological targets. Notably, several commercial drugs incorporate this moiety, including anti-inflammatory agents like Flurbiprofen and Diflunisal, which highlights the therapeutic potential of this class of compounds.[1] Beyond pharmaceuticals, their unique photophysical properties make them valuable in the development of organic light-emitting diodes (OLEDs) and liquid crystals.[1]

The creation of these molecules primarily relies on carbon-carbon bond-forming reactions, with the Suzuki-Miyaura cross-coupling reaction being the preeminent method due to its mild conditions, broad functional group tolerance, and the commercial availability and low toxicity of its reagents.[2][3]

Core Synthetic Strategy: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound (typically a boronic acid or ester) with an organic halide or triflate.[3][4][5] This reaction has become a cornerstone of modern organic synthesis for its reliability and versatility in constructing C-C bonds, particularly for biaryl synthesis.

Mechanistic Insights: The "Why" Behind the Protocol

Understanding the catalytic cycle is crucial for troubleshooting and optimizing the reaction. The generally accepted mechanism involves three key steps:[3][4][5][6]

• Oxidative Addition: The active Palladium(0) catalyst inserts into the carbon-halogen bond of the aryl halide (e.g., a substituted bromobenzoic acid) to form a Pd(II) complex. This is often the rate-determining step of the reaction.[2][3]

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., a substituted phenylboronic acid) transfers its organic group to the palladium(II) complex. The base is critical as it activates the boronic acid, making it more nucleophilic and facilitating the transfer.[2][4][7]

• Reductive Elimination: The two organic moieties on the palladium center couple, forming the desired biphenyl product and regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.[2][4][5]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The success of a Suzuki-Miyaura coupling is highly dependent on the judicious selection of the catalyst, ligand, base, and solvent. The following protocols provide a robust starting point for the synthesis of biphenyl-4-carboxylic acid and its derivatives.

Protocol 1: General Synthesis of Biphenyl-4-carboxylic Acid

This protocol outlines the synthesis of the parent biphenyl-4-carboxylic acid from 4-bromobenzoic acid and phenylboronic acid.

Materials:

• 4-Bromobenzoic acid

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromobenzoic acid (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Catalyst and Ligand Addition: Add palladium(II) acetate (0.02 equiv) and triphenylphosphine (0.08 equiv).

• Solvent Addition and Degassing: Add a 4:1 mixture of toluene and degassed water. Degas the resulting mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. Recrystallization from aqueous ethanol or a benzene/petroleum ether mixture can also be employed for further purification.[8]

Protocol 2: Synthesis of a Substituted Biphenyl-4-carboxylic Acid Derivative

This protocol details a more complex synthesis, illustrating the versatility of the Suzuki coupling for creating functionalized derivatives.[9][10]

Materials:

• 1-(4-Bromo-3-methylphenyl)pyrrolidin-2-one

• 4-Carboxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Sodium carbonate (Na₂CO₃)

• 1,2-Dimethoxyethane (DME)

• Water (degassed)

Procedure:

• Reaction Setup: In a suitable reaction vessel, combine 1-(4-bromo-3-methylphenyl)pyrrolidin-2-one (1.0 equiv) and 4-carboxyphenylboronic acid (1.1 equiv).[9][10]

• Catalyst and Base Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 equiv) and sodium carbonate (2.0 equiv).[9][10]

• Solvent Addition and Degassing: Add a 3:1 mixture of DME and degassed water. Purge the vessel with an inert gas (argon or nitrogen) for 15 minutes.

• Reaction: Heat the mixture to reflux (approximately 85 °C) and maintain for 12-24 hours, monitoring by TLC or HPLC.

• Work-up and Purification: After cooling, the product can be isolated by acidification of the aqueous layer to precipitate the carboxylic acid, followed by filtration and washing. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.[9]

Data Presentation: Optimizing Reaction Conditions

The choice of catalyst, ligand, base, and solvent significantly impacts the yield and purity of the desired product. The following tables summarize the effects of these parameters.

Table 1: Influence of Catalyst and Ligand on Yield

Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	PPh₃ (8)	Toluene/H₂O	100	12	85
Pd(PPh₃)₄ (3)	-	DME/H₂O	85	18	92
Pd/C (5)	-	MeOH/H₂O	70	24	88
Pd₂(dba)₃ (1)	SPhos (2)	Toluene	110	6	95

Note: Yields are representative and highly dependent on the specific substrates.

Table 2: Influence of Base on the Coupling of 4-Bromotoluene with Phenylboronic Acid

Base	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)
Na₂CO₃	Pd(OAc)₂ / PPh₃	Toluene/H₂O (10:1)	100	12	88
K₂CO₃	Pd(OAc)₂ / PPh₃	Toluene/H₂O (10:1)	100	12	92
K₃PO₄	Pd(OAc)₂ / PPh₃	Toluene/H₂O (10:1)	100	12	95
Cs₂CO₃	Pd(OAc)₂ / PPh₃	Toluene/H₂O (10:1)	100	8	97

This data illustrates the crucial role of the base in the transmetalation step.[2]

Troubleshooting and Field-Proven Insights

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the palladium catalyst is active. Pd(0) species can be sensitive to air. Use fresh catalyst or a pre-catalyst that generates Pd(0) in situ.

  • Inefficient Degassing: Oxygen can deactivate the catalyst. Ensure thorough degassing of solvents and the reaction mixture.

  • Poor Base Choice: The base may not be strong enough or soluble enough in the reaction medium. K₃PO₄ and Cs₂CO₃ are often effective for challenging couplings.

• Formation of Homocoupled Byproducts:

  • This can occur if the reaction is too slow or if oxygen is present. Ensure efficient stirring and proper inert atmosphere.

• Protodeboronation:

  • The boronic acid can be cleaved to the corresponding arene. This is more prevalent with electron-rich boronic acids and in the presence of water at elevated temperatures. Using a less aqueous solvent system or running the reaction at a lower temperature can mitigate this.

• Purification Challenges:

  • Residual palladium can be difficult to remove. Treatment of the crude product with activated carbon (Darco) can be effective.[11]

  • For carboxylic acid products, an acid-base workup is often highly effective for initial purification.

Characterization of Biphenyl-4-Carboxylic Acid Derivatives

The synthesized compounds should be thoroughly characterized to confirm their identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect signals in the aromatic region (typically 7.0-8.5 ppm). The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (>10 ppm).

  • ¹³C NMR: Aromatic carbons will be observed between 120-150 ppm, and the carbonyl carbon of the carboxylic acid will be in the range of 165-185 ppm.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for a broad O-H stretch for the carboxylic acid around 2500-3300 cm⁻¹ and a strong C=O stretch around 1700 cm⁻¹.

• Melting Point: A sharp melting point is indicative of a pure compound. For biphenyl-4-carboxylic acid, the melting point is reported to be around 228 °C.[8]

Figure 2: General experimental workflow for the synthesis of biphenyl-4-carboxylic acid derivatives.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• ACS Publications. Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. [Link]

• Asian Journal of Chemistry. Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. [Link]

• ACS Publications. Multikilogram-scale synthesis of a biphenyl carboxylic acid derivative using a Pd/C-mediated Suzuki coupling approach. [Link]

• Journal of the Chemical Society C. The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. [Link]

• Journal of Chemical and Pharmaceutical Research. Biphenyl-4-Carboxylic Acid Derived Esters with Antifungal Activity. [Link]

• ResearchGate. Scheme 1. Preparation of biphenyl-4-carboxylic acid 5-(arylidene). [Link]

• Organic Syntheses. SYNTHESIS OF UNSYMMETRICAL BIARYLS USING A MODIFIED SUZUKI CROSS-COUPLING: 4-BIPHENYLCARBOXALDEHYDE. [Link]

• Semantic Scholar. Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. [Link]

• The Royal Society of Chemistry. A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. [Link]

• ResearchGate. (PDF) Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. [Link]

• The Royal Society of Chemistry. Spectra and physical data of (A2). [Link]

• MDPI. Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors. [Link]

• Reddit. Good solvent for recrystalizing 4-biphenyl carboxylic acid? [Link]

• Organic Process Research & Development. Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. [Link]

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Use of 4'-Acetylbiphenyl-3-carboxylic acid in URAT1 inhibitor synthesis

An In-Depth Technical Guide to the Application of 4'-Acetylbiphenyl-3-carboxylic acid in the Synthesis of URAT1 Inhibitors

Authored by a Senior Application Scientist

This document provides a detailed technical overview for researchers, medicinal chemists, and drug development professionals on the strategic use of 4'-Acetylbiphenyl-3-carboxylic acid as a pivotal starting material in the synthesis of potent and selective Urate Transporter 1 (URAT1) inhibitors for the treatment of hyperuricemia and gout.

Introduction: The Therapeutic Rationale for URAT1 Inhibition

Hyperuricemia, a condition marked by elevated serum uric acid (sUA) levels, is the primary metabolic precursor to gout, a debilitating inflammatory arthritis.[1] The kidneys play a central role in maintaining uric acid homeostasis, reabsorbing approximately 90% of the urate filtered from the glomeruli.[2][3] The urate transporter 1 (URAT1), a protein encoded by the SLC22A12 gene and located on the apical membrane of renal proximal tubule cells, is the principal mediator of this reabsorption process.[4][5]

Given that the majority of hyperuricemia cases stem from insufficient renal excretion of uric acid, inhibiting URAT1 has emerged as a highly effective therapeutic strategy.[1][6] URAT1 inhibitors block the reabsorption of uric acid, promoting its excretion in urine and consequently lowering sUA levels.[4][7] This mechanism makes URAT1 a clinically validated and compelling target for drug discovery.[8][9]

4'-Acetylbiphenyl-3-carboxylic acid: A Privileged Scaffold for URAT1 Inhibitors

4'-Acetylbiphenyl-3-carboxylic acid (Molecular Formula: C₁₅H₁₂O₃, Molecular Weight: 240.25 g/mol ) is a versatile chemical building block whose structure is exceptionally well-suited for the design of URAT1 inhibitors.[10]

Structural Rationale: The efficacy of many URAT1 inhibitors is derived from a specific pharmacophore that includes two key components: an anionic group and a hydrophobic region.[1]

• Anionic Component: The carboxylic acid moiety of 4'-Acetylbiphenyl-3-carboxylic acid serves as the crucial anionic center. This group is believed to mimic the natural substrate, uric acid, and forms critical interactions within the URAT1 binding pocket.[2]

• Hydrophobic Component: The biphenyl system provides a substantial hydrophobic scaffold that enhances binding affinity and allows for extensive molecular decoration to optimize potency, selectivity, and pharmacokinetic properties.[8][9]

The acetyl group at the 4'-position offers a reactive handle for synthetic elaboration, enabling the introduction of diverse functional groups to further probe the structure-activity relationship (SAR) and fine-tune the molecule's biological profile.

Synthetic Workflow: From Building Block to Potent Inhibitor

The following section outlines a representative synthetic protocol for a novel URAT1 inhibitor, designated BUA-1 (Biphenyl Uricosuric Agent-1) , starting from 4'-Acetylbiphenyl-3-carboxylic acid. This workflow is designed to be illustrative of the key chemical transformations employed in this field.

Caption: General synthetic workflow for the preparation of BUA-1.

Experimental Protocol: Synthesis of BUA-1

This protocol provides a self-validating, step-by-step methodology. All steps should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Step 1: Synthesis of 4'-(2-bromoacetyl)biphenyl-3-carboxylic acid (Intermediate 1)

• Causality: This step utilizes N-Bromosuccinimide (NBS), a selective reagent for radical bromination at the α-position of the ketone. A radical initiator like AIBN is used to start the reaction under mild conditions, preserving the integrity of the carboxylic acid.

• To a solution of 4'-Acetylbiphenyl-3-carboxylic acid (1.0 eq) in dichloromethane (DCM, 10 mL/g), add N-Bromosuccinimide (NBS, 1.1 eq).

• Add a catalytic amount of Azobisisobutyronitrile (AIBN, 0.05 eq).

• Heat the reaction mixture to reflux (approx. 40°C) and monitor by TLC or LC-MS for the disappearance of the starting material (typically 2-4 hours).

• Upon completion, cool the mixture to room temperature. Wash with saturated sodium thiosulfate solution (2x) to quench excess bromine, followed by brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethyl acetate/hexanes to yield Intermediate 1 as a solid.

Step 2: Synthesis of 4'-(2-((4H-1,2,4-triazol-3-yl)thio)acetyl)biphenyl-3-carboxylic acid (BUA-1)

• Causality: This is a classic Sₙ2 reaction. The thiol group of the triazole acts as a nucleophile, displacing the bromide from Intermediate 1. A mild base, potassium carbonate, is used to deprotonate the thiol, enhancing its nucleophilicity without causing unwanted side reactions. Acetone is a suitable polar aprotic solvent for this transformation.

• In a round-bottom flask, dissolve Intermediate 1 (1.0 eq) in acetone (15 mL/g).

• Add 4H-1,2,4-triazole-3-thiol (1.2 eq) and potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the mixture vigorously at room temperature for 6-8 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude material using column chromatography on silica gel (eluent: DCM/Methanol gradient) to afford the final product, BUA-1 .

Data Summary for BUA-1 Synthesis

Step	Starting Material	Key Reagents	Molar Eq.	Solvent	Typical Time	Expected Yield
1	4'-Acetylbiphenyl-3-carboxylic acid	NBS, AIBN	1.1, 0.05	DCM	2-4 h	85-95%
2	Intermediate 1	4H-1,2,4-triazole-3-thiol, K₂CO₃	1.2, 2.0	Acetone	6-8 h	70-85%

Mechanism of URAT1 Inhibition

The synthesized inhibitor, BUA-1, is designed to act as a high-affinity competitive inhibitor of the URAT1 transporter. Recent cryo-electron microscopy studies have provided profound insights into the inhibitory mechanism, revealing that drugs bind within a central cavity of the transporter.[2][11]

This binding event locks the URAT1 protein in an inward-facing conformation, which sterically hinders the interaction of uric acid with key amino acid residues and prevents the conformational changes necessary for its transport across the cell membrane.[12][13][14] The carboxylic acid of BUA-1 is critical for anchoring the molecule in the binding site, while the extended biphenyl-triazole structure provides the necessary hydrophobic and electronic interactions to achieve high potency and stabilize the inhibited state of the transporter.

Caption: BUA-1 blocks uric acid reabsorption by inhibiting URAT1.

Conclusion

4'-Acetylbiphenyl-3-carboxylic acid represents a highly valuable and strategically important starting material for the synthesis of novel URAT1 inhibitors. Its inherent structural features align perfectly with the known pharmacophore for this target class. The synthetic protocols derived from this scaffold are robust and allow for extensive chemical modification, providing a powerful platform for medicinal chemists to develop next-generation therapies for hyperuricemia and gout with improved efficacy and safety profiles.

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• Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent UR

• How URAT1 inhibitors can shape the future of chronic gout treatment: a narrative review of uricosurics past and present . - Open Exploration Publishing. (2024-12-12). [Link]

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Application Note &amp; Protocols: Strategic Functionalization of the Carboxylic Acid Group on the Biphenyl Scaffold

Introduction: The Biphenyl Carboxylic Acid as a Strategic Linchpin

The biphenyl motif is a cornerstone in modern drug design, appearing in blockbuster drugs such as Valsartan and Atorvastatin. Its rigid, yet conformationally flexible nature allows it to effectively orient substituents for optimal interaction with biological targets. When functionalized with a carboxylic acid, the biphenyl scaffold becomes an exceptionally valuable starting point for chemical diversification. The carboxyl group not only provides a key interaction point (e.g., forming salt bridges with basic residues in a protein active site) but also serves as a synthetic handle for a vast array of chemical transformations.

However, the direct reaction of a carboxylic acid with nucleophiles like amines is often inefficient. The acidic proton of the carboxyl group readily reacts with the basic amine to form a highly unreactive ammonium carboxylate salt.[1][2] Consequently, activation of the carboxylic acid is the critical first step in most functionalization strategies, converting the hydroxyl group into a better leaving group and rendering the carbonyl carbon more electrophilic.[1][3][4]

This document outlines robust and reproducible protocols for the most critical transformations of biphenyl carboxylic acids, explaining the causality behind the selection of reagents and reaction conditions.

Amide Bond Formation: The Workhorse of Medicinal Chemistry

The conversion of a carboxylic acid to an amide is arguably the most frequently performed reaction in drug discovery. This transformation allows for the systematic exploration of chemical space around the biphenyl core, modulating properties such as target affinity, solubility, and metabolic stability. The key to successful amidation lies in the choice of an appropriate coupling reagent.

Mechanism of Carboxylic Acid Activation for Amidation

The fundamental principle of amide bond formation is the activation of the carboxylic acid to generate a highly reactive intermediate, which is then susceptible to nucleophilic attack by an amine.[1][5] The most common strategies involve the use of carbodiimides, often in conjunction with additives, or pre-activated onium salts.

Figure 1: General workflow for amide bond formation.

Pillars of Amide Coupling:

• Carbodiimides (EDC, DCC, DIC): These reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[1][2] While effective, this intermediate can be prone to side reactions or racemization of adjacent chiral centers. DCC is notorious for producing a dicyclohexylurea (DCU) byproduct that is poorly soluble and requires filtration, whereas the urea byproduct from EDC and DIC is water-soluble, simplifying purification.[6]

• Benzotriazole Additives (HOBt, HOAt): To mitigate the issues with O-acylisourea intermediates, additives like 1-Hydroxybenzotriazole (HOBt) are frequently included. HOBt rapidly traps the reactive intermediate to form an active ester, which is more stable but still highly reactive towards amines.[1] This two-step activation strategy is highly effective at suppressing racemization and improving yields.[1]

• Onium Salts (HATU, HBTU, PyBOP): Phosphonium (e.g., PyBOP) and aminium/uronium (e.g., HATU, HBTU) salts are among the most efficient coupling reagents available.[3][7] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) react with the carboxylic acid to form an active ester in situ that is exceptionally reactive and leads to rapid amide bond formation with minimal side products and very low levels of racemization.[6][7]

Data Presentation: Comparison of Common Coupling Reagents

Reagent Class	Example(s)	Base Required	Key Advantages	Common Disadvantages/Considerations
Carbodiimide	EDC, DCC, DIC	None (or catalytic DMAP)	Cost-effective, widely used.[1]	DCC produces insoluble urea byproduct.[6] Risk of racemization without additives.[3]
Phosphonium Salt	PyBOP, PyAOP	Stoichiometric (e.g., DIPEA)	High efficiency, good for hindered couplings.[7]	Can be less effective than modern uronium salts.[7] Byproducts can complicate purification.
Uronium/Aminium Salt	HATU, HBTU, HCTU	Stoichiometric (e.g., DIPEA)	Very fast reaction times, low racemization, high yields.[3][7]	Higher cost, moisture-sensitive.

Protocol 1: Standard Amide Coupling via EDC/HOBt

This protocol is a reliable and cost-effective method suitable for a wide range of amines and biphenyl carboxylic acids.

Materials:

• Biphenyl-4-carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC hydrochloride (1.5 equiv)

• HOBt hydrate (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA, optional, 2.0-3.0 equiv, if amine is a hydrochloride salt)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add the biphenyl-4-carboxylic acid (1.0 equiv) and HOBt (1.5 equiv).

• Dissolve the solids in anhydrous DMF (to a concentration of approx. 0.1-0.5 M).

• Add the desired amine (1.1 equiv). If the amine is provided as a hydrochloride salt, add DIPEA (2.0-3.0 equiv) to the mixture and stir for 5 minutes.

• Add EDC hydrochloride (1.5 equiv) to the solution in one portion.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biphenyl amide.

Protocol 2: High-Efficiency Coupling for Challenging Substrates using HATU

This protocol is recommended for sterically hindered substrates, valuable amines, or when minimizing racemization is critical.

Materials:

• Biphenyl-4-carboxylic acid (1.0 equiv)

• Amine (1.05 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (2.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a dry flask under an inert atmosphere, dissolve the biphenyl-4-carboxylic acid (1.0 equiv) in anhydrous DMF.

• Add HATU (1.2 equiv) and DIPEA (2.5 equiv) to the solution. Stir for 5-10 minutes at room temperature. This pre-activation step is crucial for forming the active ester.

• Add the amine (1.05 equiv) to the activated mixture.

• Stir the reaction at room temperature for 1-4 hours. The reaction is typically much faster than EDC/HOBt methods. Monitor progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate and wash with 0.5 M citric acid (to remove excess base), saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via flash chromatography to yield the pure biphenyl amide.

Esterification: Tuning Polarity and Prodrug Design

Esterification of the biphenyl carboxylic acid is a key strategy for masking the polar carboxyl group, which can enhance cell permeability and oral bioavailability—a common prodrug approach. It is also used to generate intermediates for further synthesis.

Figure 2: Decision workflow for choosing an esterification method.

Common Methodologies:

• Fischer Esterification: This is the classical method involving heating the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst (e.g., H₂SO₄).[8][9] While simple, the harsh conditions are incompatible with sensitive functional groups, and the reaction is an equilibrium that requires driving to completion, often by using the alcohol as the solvent.[9][10]

• Steglich Esterification: A much milder and more versatile method that uses a carbodiimide (DCC or EDC) to activate the carboxylic acid and a catalytic amount of 4-(Dimethylamino)pyridine (DMAP).[10] This method is highly effective for primary, secondary, and even some tertiary alcohols and is compatible with a wide range of functional groups.

Protocol 3: Steglich Esterification of a Biphenyl Carboxylic Acid

This protocol provides a mild and efficient route to biphenyl esters, suitable for acid-sensitive substrates.

Materials:

• Biphenyl-4-carboxylic acid (1.0 equiv)

• Alcohol (1.2 equiv)

• EDC hydrochloride (1.5 equiv)

• 4-(Dimethylamino)pyridine (DMAP) (0.1-0.2 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a dry flask under an inert atmosphere, add the biphenyl-4-carboxylic acid (1.0 equiv), the desired alcohol (1.2 equiv), and DMAP (0.1 equiv).

• Dissolve the components in anhydrous DCM (to a concentration of approx. 0.1-0.5 M).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.5 equiv) portion-wise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor by TLC or LC-MS.

• Workup: Dilute the reaction with DCM. Wash the organic layer with 0.5 M HCl (to remove DMAP and EDC byproduct), water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the pure biphenyl ester.

Advanced Transformations: Beyond Amides and Esters

The carboxylic acid group is a gateway to a variety of other important functional groups, enabling significant structural modifications and the installation of bioisosteres.

Curtius Rearrangement: Accessing Amines, Ureas, and Carbamates

The Curtius rearrangement is a powerful transformation that converts a carboxylic acid into an isocyanate intermediate via an acyl azide.[11][12][13] This isocyanate is a highly versatile electrophile that can be trapped by various nucleophiles to generate a diverse range of products, all with the loss of one carbon atom (as CO₂).[14][15]

Figure 3: The Curtius rearrangement pathway.

Protocol 4: One-Pot Synthesis of a Biphenyl Amine via Curtius Rearrangement

This protocol uses diphenylphosphoryl azide (DPPA) to convert the carboxylic acid to the acyl azide, which rearranges in situ. Benzyl alcohol is used as a trapping agent to form a stable carbamate, which can be easily cleaved by hydrogenolysis to reveal the primary amine.

Materials:

• Biphenyl-4-carboxylic acid (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv)

• Benzyl alcohol (3.0 equiv)

• Anhydrous Toluene

Procedure:

• Carbamate Formation:

  • To a dry flask, add the biphenyl-4-carboxylic acid (1.0 equiv), anhydrous toluene, and triethylamine (1.2 equiv).

  • Add benzyl alcohol (3.0 equiv), followed by the dropwise addition of DPPA (1.1 equiv) at room temperature.

  • Heat the reaction mixture to 80-100 °C and stir for 2-6 hours, monitoring for the evolution of N₂ gas (use a bubbler) and consumption of starting material by TLC.

  • Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

  • Dry, concentrate, and purify by flash chromatography to isolate the benzyl carbamate intermediate.

• Amine Deprotection (Hydrogenolysis):

  • Dissolve the purified benzyl carbamate in methanol or ethanol.

  • Add Palladium on carbon (Pd/C, 10 mol %).

  • Purge the flask with hydrogen gas (H₂) and maintain a hydrogen atmosphere (balloon or Parr shaker).

  • Stir vigorously at room temperature for 2-12 hours until the starting material is consumed (monitor by TLC/LC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

  • Concentrate the filtrate to yield the desired biphenyl amine.

Ugi Four-Component Reaction (Ugi-4CR): Rapid Assembly of Complex Scaffolds

The Ugi reaction is a powerful multicomponent reaction that combines an aldehyde, an amine, an isocyanide, and a carboxylic acid in a one-pot process to generate an α-acylamino amide derivative.[16][17][18] Using a biphenyl carboxylic acid as the acid component allows for the rapid construction of highly complex, drug-like molecules with significant structural diversity. The reaction is atom-economical and typically proceeds rapidly under mild conditions.[16][19]

Protocol 5: Ugi Reaction with a Biphenyl Carboxylic Acid

This protocol outlines a general procedure for the Ugi-4CR to create a complex peptidomimetic scaffold.

Materials:

• Biphenyl-4-carboxylic acid (1.0 equiv)

• Aldehyde (e.g., isobutyraldehyde) (1.0 equiv)

• Amine (e.g., benzylamine) (1.0 equiv)

• Isocyanide (e.g., tert-butyl isocyanide) (1.0 equiv)

• Methanol (MeOH)

Procedure:

• In a screw-cap vial, dissolve the biphenyl-4-carboxylic acid (1.0 equiv) and the amine (1.0 equiv) in methanol (to a concentration of 0.5-1.0 M).

• Add the aldehyde (1.0 equiv) to the solution and stir for 20-30 minutes at room temperature to allow for imine formation.

• Add the isocyanide (1.0 equiv) to the mixture. Caution: Isocyanides are volatile and have a strong, unpleasant odor; handle in a well-ventilated fume hood.

• Seal the vial and stir the reaction at room temperature for 24-48 hours. The reaction is often exothermic.[16]

• Monitor the reaction by LC-MS. Upon completion, the product may precipitate from the solution.

• Workup: Concentrate the reaction mixture under reduced pressure. The crude product can often be purified by direct crystallization/trituration from a suitable solvent (e.g., ether or methanol/water) or by flash column chromatography.

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield in amide coupling	Insufficient activation; moisture in reagents/solvents; steric hindrance; competing acid-base reaction.	Use a more powerful coupling reagent (e.g., switch from EDC to HATU).[7] Ensure all reagents and solvents are anhydrous. Increase reaction temperature or time. For amine HCl salts, ensure sufficient base (e.g., DIPEA) is used.
Epimerization/Racemization	Over-activation of the carboxylic acid; prolonged reaction time at elevated temperature.	Use an additive like HOBt or HOAt.[1] Switch to a low-racemization reagent like HATU.[7] Perform the reaction at 0 °C to room temperature.
Difficulty removing byproduct	Use of DCC; water-soluble byproducts from EDC/HATU remaining after workup.	For DCC, filter the DCU byproduct. For EDC/HATU, perform acidic (e.g., dil. HCl or citric acid) and basic (e.g., NaHCO₃) washes during workup to remove urea byproducts and excess HOBt.
Incomplete Fischer Esterification	Equilibrium not driven to completion; steric hindrance.	Use the alcohol as the solvent to push the equilibrium. Use a Dean-Stark apparatus to remove water. For hindered substrates, switch to Steglich conditions.[10]
Failed Curtius Rearrangement	Insufficient temperature for rearrangement; premature hydrolysis of acyl azide.	Ensure reaction temperature is high enough (typically >80 °C). Use anhydrous conditions. Ensure the trapping nucleophile is present during the rearrangement.

References

• Dawson, G. J., et al. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach.
• BenchChem. (2025).
• Fisher Scientific. Amide Synthesis. Fisher Scientific.
• HepatoChem. Amide coupling reaction in medicinal chemistry.
• Various Authors. (2023). Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub.
• LibreTexts. (2023).
• Liu, W., et al. (2019).
• Dawson, G. J., et al. (1999). Multikilogram-scale synthesis of a biphenyl carboxylic acid derivative using a Pd/C-mediated Suzuki coupling approach. American Chemical Society.
• Aapptec Peptides. Coupling Reagents. Aapptec Peptides.
• Perrin, D., et al. (2020).
• ResearchGate. (2021). Mechanisms for the activation of carboxylic acid in amide bond formation.
• El-Faham, A., & Albericio, F. (2008). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• LibreTexts. (2014). 17.21: How Chemists Activate Carboxylic Acids. Chemistry LibreTexts.
• ResearchGate. (2019). Biphenyl carboxylic acids via Suzuki – Miyaura cross-coupling catalyzed by water-soluble fullerene-supported PdCl2 nanocatalyst.
• Organic Chemistry Portal.
• OpenStax. (2023). 21.3 Reactions of Carboxylic Acids. Organic Chemistry | OpenStax.
• Clary, R., et al. (2013). A Green, One-Pot Route to the Biphenyldicarboxylic Acids: Useful Intermediates in Polymer Synthesis.
• LibreTexts. (2019). 20.1: Reactions of Carboxylic Acids. Chemistry LibreTexts.
• Jack Westin. Carboxylic Acids Important Reactions.
• TMP Chem. (2010).
• Wikipedia. Ugi reaction. Wikipedia.
• Scifinder. (2021). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. SciSpace.
• Wikipedia. Curtius rearrangement. Wikipedia.
• Alfa Chemistry. Ugi Reaction. Alfa Chemistry.
• Kumar, V., et al. (2019). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry.
• Kumar, V., et al. (2019).
• Chemistry Steps. Curtius Rearrangement. Chemistry Steps.
• Organic Chemistry Portal. Ugi Reaction. Organic Chemistry Portal.
• Organic Chemistry Portal. Acid to Ester - Common Conditions. Organic Chemistry Portal.
• Master Organic Chemistry. (2023).
• Ali, A., et al. (2022). Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Asian Journal of Green Chemistry.
• Rocha, R. O., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. PMC - NIH.

Sources

• 1. Amide Synthesis [fishersci.dk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. hepatochem.com [hepatochem.com]
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• 5. encyclopedia.pub [encyclopedia.pub]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 11. scispace.com [scispace.com]
• 12. The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 18. Ugi Reaction [organic-chemistry.org]
• 19. Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling reaction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields. The content is structured in a question-and-answer format to directly address challenges encountered in the lab.

Frequently Asked Questions (FAQs)

This section covers fundamental concepts and common queries about the components of the Suzuki-Miyaura reaction.

Q1: What are the essential components of a Suzuki-Miyaura reaction and what is their function?

A1: The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for its versatility in forming C-C bonds.[1][2] It involves five key components:

• Organoboron Species (R¹-BY₂): Typically a boronic acid or a boronic ester. This component serves as the nucleophilic partner, transferring its organic group (R¹) to the palladium catalyst.[1][2]

• Organohalide or Pseudohalide (R²-X): The electrophilic partner. The reactivity order is generally I > Br > OTf >> Cl.[2][3] This molecule undergoes oxidative addition to the palladium catalyst.

• Palladium Catalyst: The heart of the reaction. It cycles between Pd(0) and Pd(II) oxidation states to facilitate the key steps of oxidative addition, transmetalation, and reductive elimination.[2][3]

• Ligand: Usually a phosphine or an N-heterocyclic carbene (NHC). Ligands stabilize the Pd(0) species, prevent its aggregation into inactive palladium black, and critically modulate the catalyst's electronic and steric properties to influence reactivity and efficiency.[1][2][3]

• Base: Essential for activating the organoboron species. It forms a boronate complex, which is more nucleophilic and readily participates in the transmetalation step.[2][4]

Q2: How does the palladium catalytic cycle work?

A2: The catalytic cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (R²-X), inserting itself into the R²-X bond. This oxidizes the palladium to Pd(II) and is often the rate-determining step of the cycle.[2][3]

• Transmetalation: The base-activated organoboron species ([R¹-B(OH)₃]⁻) transfers its organic group (R¹) to the Pd(II) complex, displacing the halide. This forms a new diorganopalladium(II) intermediate.[2][3]

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex couple and are eliminated as the final product (R¹-R²). This step reduces the palladium back to its active Pd(0) state, allowing it to re-enter the catalytic cycle.[2][3]

Caption: The core catalytic cycle of the Suzuki-Miyaura reaction.

Q3: How do I select the right ligand for my reaction?

A3: Ligand selection is crucial and often requires screening. The choice depends on the reactivity of your substrates.[1]

• For reactive substrates (aryl iodides/bromides): Standard monodentate phosphines like triphenylphosphine (PPh₃) are often sufficient.[3]

• For challenging substrates (aryl chlorides, sterically hindered partners): Bulky, electron-rich ligands are required. These ligands promote the difficult oxidative addition step and facilitate reductive elimination.[1][3]

Ligand Type	Examples	Key Characteristics	Best For
Monodentate Phosphines	PPh₃, P(t-Bu)₃, PCy₃	Standard, widely used. PPh₃ is the classic choice.[3]	Aryl iodides, bromides, and triflates.
Dialkylbiaryl Phosphines	SPhos, XPhos, RuPhos	Very bulky and electron-rich. Highly active.	Hindered aryl chlorides, complex substrates, low catalyst loadings.[5]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes, PEPPSI precatalysts	Strong σ-donors, more stable than many phosphines.[2][4]	Aryl chlorides and other unreactive electrophiles.[4]
Ferrocenyl Phosphines	dppf	Bidentate, good for a wide range of substrates.	General purpose, good thermal stability.

Causality Insight: Electron-rich ligands increase the electron density on the palladium center, making it more nucleophilic and thus more reactive in the oxidative addition step with the electrophilic organohalide.[2] Bulky ligands create steric strain on the Pd(II) intermediate, which promotes the bond-forming reductive elimination step to relieve that strain.[2][3]

Troubleshooting Guide: Enhancing Reaction Yield

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low to No Conversion of Starting Material

This is one of the most common issues. The cause often lies with one of the core components or reaction conditions.

Q: My reaction isn't working. I see only starting materials. What should I check first?

A: Start by systematically verifying your reagents and setup. A logical troubleshooting workflow can quickly identify the culprit.

Caption: A workflow for troubleshooting low reaction conversion.

Q: How can I determine if my boronic acid is the problem?

A: Boronic acid instability is a primary reason for low yields.[1] They are susceptible to two main degradation pathways:

• Protodeboronation: The C-B bond is cleaved by a proton source (like water or alcohols), converting the boronic acid back to an arene. This is a major issue with electron-rich or heteroaromatic boronic acids.

• Homocoupling: Two boronic acid molecules couple to form a biaryl byproduct (R¹-R¹). This is often promoted by the presence of oxygen or unreduced Pd(II) species at the start of the reaction.[1]

Troubleshooting Steps & Solutions:

• Use Boronic Esters or Trifluoroborates: These derivatives are significantly more stable than boronic acids.[1]

  • Pinacol esters (Bpin): Common and stable, but can be less reactive.

  • MIDA esters: Bench-stable solids that slowly release the boronic acid under reaction conditions, minimizing its concentration and thus degradation.[5] This "slow-release" strategy is highly effective.[6]

  • Potassium Aryltrifluoroborates (KHF₂ adducts): Very stable, crystalline solids that are robust and easy to handle.[5]

• Ensure High Purity: Impurities in the boronic acid can inhibit the catalyst. Recrystallize if necessary.

• Use Fresh Reagents: Boronic acids can trimerize to form boroxines upon standing, releasing water, which can affect anhydrous reactions.[1]

Q: My catalyst doesn't seem to be active. What's wrong?

A: Catalyst inactivity can stem from improper handling, inefficient activation of the precatalyst, or catalyst poisoning.

Troubleshooting Steps & Solutions:

• Ensure an Inert Atmosphere: The active Pd(0) catalyst is readily oxidized by atmospheric oxygen to inactive Pd(II). Phosphine ligands can also be oxidized.[1]

  • Protocol: Rigorous Degassing: Before adding the catalyst, thoroughly degas your solvent and reaction mixture. The "freeze-pump-thaw" method (3 cycles) is highly effective. Alternatively, sparging with an inert gas (Argon or Nitrogen) for 30-60 minutes can suffice.[7]

• Select an Appropriate Precatalyst: Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂(PPh₃)₂ require in situ reduction to Pd(0), which can be inefficient and lead to side reactions like homocoupling.[1]

  • Use Pd(0) sources directly: Pd(PPh₃)₄ or Pd₂(dba)₃ are Pd(0) sources, but can be unstable on storage.

  • Use modern, air-stable precatalysts: Buchwald or PEPPSI-type precatalysts are designed for efficient and clean generation of the active Pd(0) catalyst in the reaction mixture.[1][8]

• Avoid Catalyst Poisons: Certain functional groups can act as strong ligands and poison the palladium catalyst.

  • Lewis bases: Pyridines and other nitrogen heterocycles can sometimes bind strongly to the palladium center and inhibit catalysis.[1] In such cases, adding a Lewis acid like B(OMe)₃ can sometimes act as a scavenger for the poison, restoring catalyst activity.[1]

  • Iodides: While aryl iodides are very reactive, excess iodide can act as a bridging ligand, forming inactive palladium dimers.[1]

Problem 2: Significant Side Product Formation

Even when the reaction proceeds, side products can dramatically lower the yield of the desired material.

Q: I'm getting a lot of homocoupling of my boronic acid (R¹-R¹). How can I prevent this?

A: As mentioned, homocoupling is typically caused by oxygen or the use of a Pd(II) precatalyst without an efficient reducing agent in the mixture.[1]

Troubleshooting Steps & Solutions:

• Improve Degassing: This is the most critical step. Ensure your reaction is rigorously free of oxygen.[1]

• Switch to a Pd(0) Catalyst: Using a catalyst like Pd(PPh₃)₄ eliminates the need for an in situ reduction step where homocoupling can occur.

• Use an Appropriate Stoichiometry: A slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) is common, but a large excess is sometimes used to drive difficult couplings to completion. However, this can increase the chance of homocoupling.

Q: My aryl halide is being converted back to the arene (dehalogenation). What causes this?

A: Dehalogenation (R²-X → R²-H) occurs when a hydride source is present in the reaction. After oxidative addition, the Pd(II)-aryl complex can react with a hydride, followed by reductive elimination of the arene.[1]

Troubleshooting Steps & Solutions:

• Solvent Choice: Avoid using alcoholic solvents if dehalogenation is observed, as they can be a source of hydrides.[1] Ethers (dioxane, THF) or aromatic solvents (toluene) are common choices.[1]

• Base Choice: Amine bases can also sometimes lead to dehalogenation.[1] Consider switching to an inorganic base like K₂CO₃, K₃PO₄, or Cs₂CO₃.

• Water Content: While some water is often beneficial or required, especially to dissolve inorganic bases, ensure it is high purity and not the source of a competing reaction.

Q: I'm observing β-hydride elimination. What is it and how do I stop it?

A: This side reaction is specific to coupling partners (usually the organoboron species) that have a hydrogen atom on a carbon atom beta to the C-B bond (i.e., an sp³-hybridized carbon). The palladium can abstract this hydrogen, leading to an alkene byproduct and decomposition of the intermediate.[3]

Troubleshooting Steps & Solutions:

• Ligand Selection: Using ligands with a large "bite angle" (e.g., bidentate phosphines like Xantphos) can sterically disfavor the conformation required for β-hydride elimination.[3]

• Consider a Nickel Catalyst: Nickel-based catalysts are sometimes less prone to β-hydride elimination and can be a viable alternative for couplings involving alkyl groups.[3]

Experimental Protocols

General Protocol for a Small-Scale Suzuki-Miyaura Reaction

This protocol provides a starting point for optimization.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the boronic acid or ester (1.1 mmol, 1.1 equiv), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate the vial and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Solvent Addition: Through the septum, add the degassed solvent (e.g., 5 mL of a 4:1 mixture of Dioxane:Water).

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst and ligand (if not using a pre-formed complex). Dissolve them in a small amount of degassed solvent and add this solution to the reaction mixture via syringe.

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80-100 °C). Vigorous stirring is critical for biphasic reactions to ensure good mixing.[8]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: Once complete, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Tyrell, B., et al. (2020). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. [Link]

• ResearchGate. Side reactions of Suzuki cross-coupling. [Link]

• ChemistryViews. Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. [Link]

• Li, J-H., et al. (2014). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC - NIH. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• ACS Publications. Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

Technical Support Center: Overcoming Low Yield in Friedel-Crafts Acylation of Biphenyl

Welcome to the technical support center for the Friedel-Crafts acylation of biphenyl. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in this crucial synthetic transformation. Here, we move beyond simple procedural lists to delve into the underlying chemical principles that govern the success of this reaction. Our goal is to empower you with the knowledge to not only troubleshoot existing issues but also to proactively optimize your experimental design for robust and reproducible outcomes.

Troubleshooting Guide: Diagnosing and Solving Low Yields

This section addresses the most common and specific problems encountered during the Fried-Crafts acylation of biphenyl, providing both diagnostic questions and actionable solutions.

Question 1: My reaction is clean, but the yield of 4-acetylbiphenyl is disappointingly low. What are the likely causes?

Several factors can contribute to a low yield even in the absence of significant byproduct formation. Let's break down the most common culprits:

• Inactive Catalyst: The workhorse of this reaction, anhydrous aluminum chloride (AlCl₃), is extremely hygroscopic.[1][2] Exposure to atmospheric moisture will rapidly deactivate it, rendering it incapable of generating the necessary acylium ion electrophile.[2]

  • Solution: Always use a fresh, unopened bottle of anhydrous AlCl₃. Handle it rapidly in a dry environment, such as a glovebox or under a stream of inert gas (nitrogen or argon). Ensure all glassware is rigorously dried before use.

• Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation often requires a stoichiometric amount, or even an excess, of the Lewis acid catalyst.[1][2] This is because the ketone product forms a stable complex with AlCl₃, effectively sequestering the catalyst from the reaction mixture.[2][3]

  • Solution: A 1:1 molar ratio of AlCl₃ to the limiting reagent is the minimum requirement. Often, using 1.1 to 2.0 equivalents of AlCl₃ can significantly improve yields.[1]

• Suboptimal Reaction Temperature: Temperature plays a critical role in both reaction rate and selectivity. While some reactions proceed at room temperature, others may require heating to overcome the activation energy.[2] Conversely, excessively high temperatures can lead to decomposition and the formation of tar-like byproducts.[4]

  • Solution: For the acetylation of biphenyl, a common strategy is to perform the addition of reagents at a low temperature (e.g., 0-5 °C) to control the initial exotherm and then allow the reaction to proceed at room temperature or with gentle heating. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and temperature.

Question 2: I'm observing the formation of multiple products, including isomers and di-acylated species. How can I improve the selectivity for 4-acetylbiphenyl?

The formation of byproducts is a common challenge that directly impacts the yield of the desired product. Here's how to address it:

• Isomer Formation: While the para-substituted product (4-acetylbiphenyl) is sterically and electronically favored, the ortho-isomer can also form.[5]

  • Solution: Lowering the reaction temperature can enhance the selectivity for the thermodynamically favored para-isomer.[5] The choice of solvent can also influence regioselectivity; non-polar solvents like dichloromethane or 1,2-dichloroethane are generally preferred.[1][6]

• Polysubstitution: The introduction of an acyl group deactivates the aromatic ring, making a second acylation less favorable.[2][7] However, with highly activated substrates or forcing conditions, di-acylation can occur.

  • Solution: To favor mono-acylation, use a 1:1 molar ratio of biphenyl to the acylating agent (e.g., acetyl chloride or acetic anhydride).[5] Adding the acylating agent slowly to the mixture of biphenyl and AlCl₃ can also help to maintain a low concentration of the electrophile, thus minimizing the chance of a second acylation.

• Reaction with Solvent: Certain solvents are not inert and can compete with biphenyl in the acylation reaction.[1][5]

  • Solution: Always choose an inert solvent. Dichloromethane, 1,2-dichloroethane, and carbon disulfide are common and effective choices.[1][5] Avoid solvents that can be acylated, such as benzene or toluene, unless they are the intended substrate.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the Friedel-Crafts acylation of biphenyl.

Q1: What is the best catalyst for the Friedel-Crafts acylation of biphenyl?

Anhydrous aluminum chloride (AlCl₃) is the most potent and widely used Lewis acid for this reaction.[5] Ferric chloride (FeCl₃) is another viable option.[5] For enhanced purity and potentially higher yields, a method using 4-dimethylaminopyridine (DMAP) as a co-catalyst with AlCl₃ has been reported.[5]

Q2: Can I use an acid anhydride instead of an acyl chloride?

Yes, acid anhydrides, such as acetic anhydride, are effective acylating agents in Friedel-Crafts reactions.[8][9] The mechanism is similar, involving the generation of an acylium ion.

Q3: My biphenyl starting material has other functional groups. Will this affect the reaction?

Absolutely. The Friedel-Crafts acylation is an electrophilic aromatic substitution, and its success is highly dependent on the nature of the substituents on the aromatic ring.

• Deactivating Groups: Strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, ketones, esters) deactivate the ring and can prevent the reaction from occurring.[2][4]

• Activating Groups: Electron-donating groups activate the ring. However, groups like amines and hydroxyls can pose challenges as they coordinate with the Lewis acid catalyst.[2][9] In such cases, protecting the functional group before acylation is a common strategy.[2]

Q4: What are some key safety precautions for this reaction?

The Friedel-Crafts acylation involves hazardous materials and requires careful handling.

• Aluminum Chloride: Corrosive and reacts violently with water. Handle with care in a dry environment.[10]

• Acyl Chlorides: Corrosive and lachrymatory. Always handle in a well-ventilated fume hood.[10]

• Quenching: The reaction workup involves quenching with water or acid, which is highly exothermic. This should be done slowly and carefully in an ice bath to control the temperature.[4]

Experimental Protocols

Protocol 1: Standard High-Yield Friedel-Crafts Acylation of Biphenyl

This protocol is adapted from a patented procedure with a high reported yield.[5]

Materials:

• Biphenyl

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid solution

• Anhydrous magnesium sulfate

Procedure:

• In a flask, combine biphenyl (1.0 eq), acetic anhydride (1.0 eq), and DMAP (0.02 eq) in dichloromethane.

• In a separate reaction vessel, suspend anhydrous aluminum chloride (2.12 eq) in dichloromethane and cool the mixture to between -10 °C and -20 °C with stirring.

• Slowly add the biphenyl solution to the AlCl₃ suspension while maintaining the temperature between -10 °C and -20 °C.

• After the addition is complete, continue stirring at this temperature for 1-2 hours.

• Slowly quench the reaction by adding a hydrochloric acid solution dropwise, ensuring the temperature remains between -10 °C and -20 °C.

• Wash the organic layer with water three times.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the dichloromethane by distillation under reduced pressure to obtain the crude 4-acetylbiphenyl.

• The product can be further purified by recrystallization from ethanol.

Data Presentation

Table 1: Effect of Solvent and Temperature on the Monoacetylation of a Substituted Biphenyl (3,3'-dimethylbiphenyl) [1][11]

Solvent	Temperature (°C)	Yield of 4-acetyl-3,3'-dimethylbiphenyl (%)
1,2-dichloroethane	84	~100
Carbon disulfide	46	38.5
Nitrobenzene	23	0

Note: This data is for a substituted biphenyl and serves to illustrate the significant impact of solvent and temperature on reaction yield.

Visualizations

Caption: A decision tree to systematically address common causes of low yield in Friedel-Crafts acylation.

References

• Baddeley, G., & Williamson, R. (1956). The Friedel–Crafts acylation of aromatic compounds. Part I. The action of aluminium chloride on 3: 3′-dimethylbiphenyl and acetyl chloride in carbon disulphide. Journal of the Chemical Society (Resumed), 2120.
• Ali, A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18433-18471.
• Borgen, G., et al. (2012). A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives. Chemistry Central Journal, 6(1), 53.

• Wikipedia. (2023, December 19). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, December 24). Solvent Effects in Friedel–Crafts Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Vila, J. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17.

• Chegg. (2020, June 21). Solved Experiment II - Friedel-Crafts Acylation of Biphenyl. Retrieved from [Link]

• YouTube. (2020, October 15). Friedel Crafts Acylation Experiment Part 1, Prelab. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. byjus.com [byjus.com]
• 10. websites.umich.edu [websites.umich.edu]
• 11. A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Carboxylic Acids

Welcome to the technical support center for carboxylic acid purification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in carboxylic acid synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your purification processes effectively.

Understanding the Challenge: Common Impurities in Carboxylic Acid Synthesis

The first step in any successful purification is to understand the nature of the potential impurities. The synthetic route used to create your carboxylic acid is the primary determinant of the impurity profile.

Synthetic Route	Common Starting Materials	Likely Impurities	Rationale for Impurity Formation
Oxidation of Primary Alcohols/Aldehydes	Primary Alcohols, Aldehydes	Unreacted starting material (alcohol), intermediate aldehyde, over-oxidized byproducts, inorganic salts from the oxidizing agent (e.g., MnO₂ from KMnO₄).[1][2][3][4]	Incomplete oxidation can leave residual alcohol or aldehyde.[2][3] Strong oxidizing agents can sometimes cause side reactions.
Grignard Carboxylation	Alkyl/Aryl Halides, Magnesium, CO₂ (dry ice)	Unreacted Grignard reagent, biphenyls (from coupling of Grignard reagent with unreacted halide), benzene (from reaction of Grignard with trace water).[5][6]	Grignard reagents are highly reactive and sensitive to moisture.[7] Side reactions like homo-coupling are common.[6]
Hydrolysis of Esters or Nitriles	Esters, Nitriles	Unreacted starting material (ester or nitrile), the alcohol byproduct from ester hydrolysis.[8][9]	The hydrolysis of esters is a reversible reaction, so incomplete reaction is possible.[8][9]

Strategic Purification: A Decision-Making Workflow

The choice of purification technique is dictated by the physical properties of your carboxylic acid and the nature of the impurities.[1] This workflow provides a logical path to selecting the most appropriate method.

Caption: Workflow for purification via acid-base extraction.

FAQ 2: I'm trying to recrystallize my solid carboxylic acid, but it keeps 'oiling out'. What's happening and how do I fix it?

Answer: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the melting point of the solute. This is a common problem, and here’s how to troubleshoot it:

• Causality: The solubility of your compound is so high in the chosen solvent that the solution becomes saturated only at a very low temperature, which might be below the compound's melting point. Alternatively, you may be adding the hot solvent too slowly or not enough of it.

• Troubleshooting Steps:

  • Add More Solvent: The most common reason is using too little solvent. Add more hot solvent until the oil fully dissolves. [10] 2. Re-heat the Solution: Ensure the solution is heated to the boiling point of the solvent to achieve complete dissolution.

  • Change the Solvent System: If adding more solvent doesn't work, your solvent choice may be poor. The ideal solvent dissolves the carboxylic acid when hot but has low solubility when cold. [10]Consider a less polar solvent or a mixed-solvent system. For a mixed-solvent system, dissolve the acid in a "good" solvent (in which it is highly soluble) and then add a "poor" or "anti-solvent" (in which it is insoluble) dropwise at an elevated temperature until the solution becomes cloudy. Then, add a few drops of the "good" solvent to clarify the solution before allowing it to cool slowly. [10]

FAQ 3: My carboxylic acid streaks badly on a silica gel TLC plate. How can I get clean spots for column chromatography?

Answer: This is a classic issue. The acidic proton of the carboxyl group interacts strongly with the slightly acidic silica gel. [1]This strong interaction, and the potential for a mixture of protonated and deprotonated forms, causes the compound to "streak" or "tail" down the plate instead of moving as a compact spot.

• The Solution: To suppress this interaction, you need to ensure your carboxylic acid remains fully protonated. This is achieved by adding a small amount (typically 0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system (mobile phase). [1]This acidic modifier ensures the silica gel surface is saturated with protons, preventing your compound from deprotonating and sticking. The same modified eluent should then be used for your column chromatography.

FAQ 4: Can I use distillation for my liquid carboxylic acid? What are the limitations?

Answer: Yes, distillation is a common method for purifying liquid carboxylic acids, especially if the impurities have significantly different boiling points. [1][11]

• Simple vs. Vacuum Distillation:

  • Simple Distillation: Use for low-boiling compounds (<150°C at atmospheric pressure) with non-volatile impurities. [12] * Vacuum Distillation: This is essential for high-boiling compounds (>150°C) or those that are thermally sensitive. [11][12]Lowering the pressure reduces the boiling point, preventing decomposition.

• Limitations & Causality:

  • Azeotropes: Carboxylic acids can form azeotropes (mixtures that boil at a constant temperature) with water or other solvents. This can make complete separation difficult.

  • Thermal Instability: Even under vacuum, some carboxylic acids can undergo decarboxylation (loss of CO₂) upon heating. [13]This is a chemical change, not just a phase change, and it will destroy your product. Always check the literature for the thermal stability of your compound.

Detailed Experimental Protocols

Protocol 1: Purification of a Solid Carboxylic Acid by Recrystallization

• Solvent Selection: Test the solubility of your crude acid in various solvents (e.g., water, ethanol, ethyl acetate, toluene, hexane) to find one that dissolves your compound when hot but not when cold. [14]2. Dissolution: Place the crude solid in an Erlenmeyer flask. In a separate flask, heat the chosen solvent to its boiling point. Add the minimum amount of boiling solvent to the crude material with swirling until it just dissolves. [10]3. Hot Filtration (if needed): If insoluble impurities are present, perform a hot gravity filtration. Preheat a funnel and fluted filter paper with hot solvent and pour the hot solution through into a clean, pre-warmed flask. [1]This prevents premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Slow cooling is key to forming pure, well-defined crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering soluble impurities. [1]7. Drying: Dry the crystals in a desiccator or a vacuum oven to remove all traces of solvent.

Protocol 2: Purification via Acid-Base Extraction

• Dissolution: Dissolve the crude product in an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) in a separatory funnel.

• Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). [1]Stopper the funnel and gently invert, venting frequently to release the CO₂ pressure that builds up. Shake and allow the layers to separate.

• Separation: Drain the lower aqueous layer (containing the sodium carboxylate salt) into a clean Erlenmeyer flask. [1]4. Repeat: Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure complete removal of the acid. [1]Combine the aqueous extracts.

• Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly add a strong acid, like 6M HCl, dropwise with stirring until the solution is acidic (test with pH paper, pH ~2) and precipitation of the carboxylic acid is complete. [1]6. Isolation: Collect the purified solid carboxylic acid by vacuum filtration. Wash the solid with a small amount of cold water to remove inorganic salts, and then dry thoroughly. [1]

References

• General procedures for the purification of Carboxylic acids - Chempedia - LookChem.
• Technical Support Center: Optimizing Carboxylic Acid Purific
• Carboxylic Acid Impurities and Rel
• How can I purify carboxylic acid?
• How To: Purify by Distillation - Department of Chemistry : University of Rochester.
• Technical Support Center: Optimization of Solvent Systems for Carboxylic Acid Purity - Benchchem.
• 15.9: Hydrolysis of Esters - Chemistry LibreTexts.
• oxid
• Ch20: Hydrolysis of Esters - University of Calgary.
• hydrolysis of esters - Chemguide.
• 17.7: Oxidation of Alcohols - Chemistry LibreTexts.
• Alcohol oxid
• Organic reactions: Oxidation - Student Academic Success - Monash University.
• RECRYSTALLISATION Never heat organic solvents with a Bunsen burner.
• How to free the trapped radicals
• 4.8: Acid-Base Extraction - Chemistry LibreTexts.
• Isolation of a Carboxylic acid : r/chemhelp - Reddit.
• What are the typical impurities in the reactions involving carbocations in Grignard reactions forming phenylmagnesium bromide, and in the synthesis of triphenylmethanol? | Homework.Study.com.
• 7: The Grignard Reaction (Experiment) - Chemistry LibreTexts.
• How do typical impurities arise in the Grignard reaction? - Homework.Study.com.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 4. monash.edu [monash.edu]
• 5. homework.study.com [homework.study.com]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. How To [chem.rochester.edu]
• 13. How to free the trapped radicals from the carboxyl? | EurekAlert! [eurekalert.org]
• 14. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Support Center: Optimizing Reaction Conditions for Biphenyl Derivative Synthesis

Welcome to the technical support center for the optimization of Suzuki-Miyaura cross-coupling reactions for the synthesis of biphenyl derivatives. This guide is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions to overcome common experimental hurdles.

Troubleshooting Guide: From Low Yields to Difficult Purifications

This section addresses specific issues that may arise during the synthesis of biphenyl derivatives via Suzuki-Miyaura coupling, offering systematic approaches to diagnose and resolve them.

Issue 1: Low to No Biphenyl Product Yield

Question: My Suzuki-Miyaura reaction is yielding very little or no desired biphenyl product. What are the primary factors I should investigate?

Answer: Low or nonexistent yields in Suzuki-Miyaura couplings can be attributed to several factors, ranging from catalyst activity to the choice of reagents and reaction conditions. A systematic evaluation of each component is crucial for identifying the root cause.

Probable Causes & Recommended Solutions:

• Inactive Palladium Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ to Pd(0) for the catalytic cycle to begin.[1][2] Inefficient reduction can halt the reaction before it starts.

  • Solution: Ensure the quality of your palladium source and its proper storage. Consider using a precatalyst that readily forms the active Pd(0) species. Crucially, thoroughly degas your reaction mixture to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.[1]

• Inappropriate Ligand Choice: The ligand plays a critical role in stabilizing the palladium center and modulating its reactivity. An unsuitable ligand can hinder key steps like oxidative addition or reductive elimination.[1]

  • Solution: For less reactive aryl chlorides or electron-rich aryl halides, employ bulky and electron-donating phosphine ligands to facilitate the oxidative addition step.[1][3] It is often necessary to screen a variety of ligands to find the optimal one for your specific substrates.[3]

• Suboptimal Base Selection: The base is essential for activating the boronic acid, making it sufficiently nucleophilic for transmetalation.[4][5] The strength and solubility of the base can significantly impact reaction efficiency.[5]

  • Solution: Screen a panel of bases such as carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[4] For substrates with base-sensitive functional groups, milder bases like K₂CO₃ or K₃PO₄ are recommended.[5] In cases of significant protodeboronation, using anhydrous conditions with a base like K₃PO₄ can be beneficial.[3]

• Poor Solvent System: The solvent must solubilize the reactants, catalyst, and base to a degree that allows for an efficient reaction.[6][7] The polarity of the solvent can also influence the reaction rate and selectivity.[6][8]

  • Solution: Common solvent systems include mixtures of an organic solvent (e.g., toluene, dioxane, THF) with water to aid in dissolving inorganic bases.[2][7] The addition of a small amount of water can often accelerate the reaction.[7] However, for water-sensitive substrates, anhydrous conditions should be employed.

Issue 2: Significant Formation of Side Products

Question: My reaction is producing a complex mixture with significant side products like homocoupled arenes and protodeboronated starting material. How can I improve the selectivity for my desired biphenyl derivative?

Answer: The formation of side products is a common challenge in cross-coupling chemistry. Understanding the pathways that lead to these impurities is key to suppressing their formation.

Probable Causes & Recommended Solutions:

• Protodeboronation: This is a frequent side reaction where the boronic acid's C-B bond is cleaved and replaced by a C-H bond.[9] It is often promoted by strong bases and the presence of water, particularly with electron-rich or heteroaryl boronic acids.[5][9]

  • Solution: Use milder bases or anhydrous conditions.[3][5] Employing boronic esters (e.g., pinacol esters) or organotrifluoroborates can offer greater stability against protodeboronation.[10][11] A "slow release" strategy using MIDA boronate esters can also minimize this side reaction by keeping the concentration of the unstable boronic acid low.[9]

• Homocoupling: The undesired coupling of two boronic acid molecules or two aryl halide molecules can occur.[5] Homocoupling of boronic acids is often promoted by the presence of oxygen.[5][12]

  • Solution: Rigorous degassing of the reaction mixture is critical to minimize oxygen-induced homocoupling. The choice of ligand is also crucial; bulky ligands can often suppress homocoupling.[3][12] Screening different ligands can help identify one that favors the desired cross-coupling pathway.[12]

• Hydrolysis of Sensitive Functional Groups: If your substrates contain base-labile groups like esters or amides, they can be hydrolyzed under the reaction conditions.[5]

  • Solution: Use milder bases such as K₂CO₃ or even NaHCO₃ for particularly sensitive substrates.[3][5] Running the reaction at a lower temperature can also help to minimize the degradation of sensitive functional groups.

Issue 3: Difficulty in Product Purification

Question: I've managed to synthesize my biphenyl derivative, but I'm struggling to separate it from residual starting materials and byproducts. What purification strategies are most effective?

Answer: The purification of biphenyl derivatives can be challenging, especially when byproducts have similar polarities to the desired product.[12]

Probable Causes & Recommended Solutions:

• Co-elution during Chromatography: Homocoupled byproducts, in particular, can have very similar physical properties to the desired biphenyl product, leading to difficult separation by standard silica gel chromatography.[12]

  • Solution: If homocoupling is a significant issue, it is best addressed by optimizing the reaction conditions to prevent its formation.[12] For purification, consider alternative techniques such as recrystallization or preparative HPLC. In some cases, a different stationary phase for chromatography might provide better separation.

• Removal of Boron-Containing Byproducts: The byproducts from the boronic acid reagent are generally water-soluble and easily removed.[13]

  • Solution: A standard aqueous workup is usually sufficient. Washing the organic layer with a basic solution can help to remove any remaining acidic boron species. For some specific cases, dissolving the crude product in boiling water can be an effective way to remove homocoupled byproducts.[13]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the optimization of Suzuki-Miyaura reactions for biphenyl synthesis.

Q1: How do I choose the right palladium catalyst and ligand for my specific substrates?

A1: The choice of catalyst and ligand is highly dependent on the electronic and steric properties of your coupling partners.[1][14] For electron-rich or sterically hindered aryl halides, bulky and electron-donating ligands like SPhos or XPhos are often good starting points.[3][15] For less demanding substrates, simpler phosphine ligands like PPh₃ may suffice.[4] Many vendors offer catalyst screening kits which can be a cost-effective way to quickly identify the optimal catalyst system for a new reaction.[2]

Q2: What is the role of the base in the Suzuki-Miyaura reaction, and how do I select the best one?

A2: The base has multiple roles, but its primary function is to activate the boronic acid to form a more nucleophilic boronate species, which then undergoes transmetalation with the palladium complex.[4][5][16] The choice of base depends on the substrate's sensitivity to basic conditions. Inorganic bases like K₂CO₃ and K₃PO₄ are commonly used and generally provide high yields.[4] For substrates with base-labile functional groups, milder bases are necessary to avoid degradation.[5]

Q3: Can I run Suzuki-Miyaura reactions in "green" or environmentally friendly solvents?

A3: Yes, there has been significant research into performing Suzuki-Miyaura couplings in more environmentally benign solvents. Ethanol-water mixtures have been shown to be effective solvent systems.[17] In some cases, the reaction can even be run in pure water with the addition of a phase-transfer catalyst.[17]

Q4: My reaction involves sterically hindered substrates. What specific considerations should I take into account?

A4: The synthesis of sterically hindered biaryls, especially those with multiple ortho-substituents, is a significant challenge.[15][18] Success in these cases often relies on the use of highly active and sterically demanding ligands.[14][15][19] These ligands can promote the difficult reductive elimination step to form the sterically crowded C-C bond.[18] Higher reaction temperatures and longer reaction times may also be necessary.

Q5: Are there alternatives to the Suzuki-Miyaura coupling for biphenyl synthesis?

A5: While the Suzuki-Miyaura reaction is often the method of choice due to its mild conditions and the low toxicity of its reagents, other cross-coupling reactions such as the Negishi, Stille, and Heck reactions can also be used for biphenyl synthesis.[13] In recent years, methods involving C-H activation have also emerged as a powerful strategy.[20][21][22] The best choice of reaction depends on factors like functional group tolerance, substrate scope, and considerations of cost and toxicity.[13]

Experimental Protocols & Data

General Experimental Protocol for Base Screening in a Suzuki-Miyaura Coupling

This protocol provides a general method for screening different bases to optimize the yield of a biphenyl derivative.

Materials:

• Aryl halide (e.g., 4-bromotoluene, 1.0 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., PPh₃, 0.04 mmol, 4 mol%)

• Base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄, 2.0 mmol)

• Solvent (e.g., Toluene/H₂O, 10:1 mixture, 11 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, phosphine ligand, and the base to be screened.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add the degassed solvent system via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography.

• Analyze the yield and purity of the product for each base screened to determine the optimal conditions.

Data Summary: Comparative Performance of Common Bases

The following table summarizes illustrative yield data from a screening study comparing various bases in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid. Note that yields are highly dependent on the specific substrates and conditions.

Base	Yield (%)
K₃PO₄	95
Cs₂CO₃	92
K₂CO₃	88
Na₂CO₃	85
NaOH	75
Triethylamine	45

Data compiled from multiple sources for illustrative purposes.[4]

Visualizations

Troubleshooting Workflow for Low Yield in Biphenyl Synthesis

Sources

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• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
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• 22. Upgrading Cross-Coupling Reactions for Biaryl Syntheses. | Semantic Scholar [semanticscholar.org]

Troubleshooting multiple by-product formation in biphenyl synthesis

Introduction for the Modern Chemist

The biphenyl motif is a cornerstone in modern chemistry, forming the structural backbone of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2] While transition-metal catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have become the gold standard for their synthesis, these reactions are not without their challenges.[3] The formation of multiple by-products can significantly reduce yields, complicate purification, and consume valuable resources.

This technical support guide is designed for the practicing researcher, scientist, and drug development professional. It moves beyond simple procedural lists to provide a deep, mechanistically-grounded understanding of why specific by-products form and offers field-proven, actionable strategies to mitigate them. We will address the most common issues encountered in popular biphenyl synthesis methods, including the Suzuki-Miyaura, Ullmann, and Gomberg-Bachmann reactions, in a direct question-and-answer format.

Primary Troubleshooting Guide: Common By-products

This section directly addresses the most frequent and frustrating side reactions encountered during biphenyl synthesis.

Issue 1: Excessive Homocoupling By-products

Q: My reaction is producing significant amounts of symmetrical biaryls (Ar-Ar and/or Ar'-Ar') instead of my desired unsymmetrical biphenyl (Ar-Ar'). What are the primary causes and how can I suppress this side reaction?

A: Homocoupling is arguably the most common plague in cross-coupling reactions. Its origin depends heavily on the chosen methodology, but the solutions often revolve around meticulous control of the reaction environment and catalyst system.

Causality & Mechanism:

In Suzuki-Miyaura couplings , the primary culprit is often the presence of oxygen.[4] Oxygen can facilitate an oxidative pathway where a Pd(II) species, either from the precatalyst or from oxidation of the active Pd(0) catalyst, reacts with two molecules of the organoboron reagent to form the symmetrical homocoupled product.[4][5] This process reduces Pd(II) to Pd(0), which can then re-enter the desired catalytic cycle, but the damage is already done. A secondary, less common pathway can occur under anaerobic conditions through a protonolysis/second transmetalation event, especially with sterically hindered or electron-deficient partners.[6]

In the classic Ullmann reaction , which involves the copper-mediated coupling of two aryl halides, homocoupling is the intended reaction. However, when attempting a cross-coupling variant, the formation of symmetrical products is a direct competition that must be controlled, often by using one reagent in large excess.

Troubleshooting & Optimization Strategies:

• Atmosphere Integrity is Non-Negotiable: The most critical factor for suppressing oxygen-mediated homocoupling in Suzuki reactions is the rigorous exclusion of air.

  • Action: Degas all solvents and the reaction mixture thoroughly. This can be achieved by three to five cycles of vacuum followed by backfilling with an inert gas (Argon or high-purity Nitrogen). Sparging the solvent with inert gas for 20-30 minutes is also highly effective. Maintain a positive pressure of inert gas throughout the entire reaction.[7]

• Select the Right Catalyst State: The initial state of your palladium catalyst can set the stage for homocoupling.

  • Action: Use a Pd(0) precatalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃) instead of a Pd(II) source (e.g., Pd(OAc)₂, PdCl₂).[4] Starting with Pd(0) minimizes the initial concentration of Pd(II) species that can drive the homocoupling of the boronic acid partner.

• Leverage Modern Ligand Systems: Ligand choice is crucial for modulating the reactivity and stability of the catalyst.

  • Action: Employ bulky and electron-rich phosphine ligands. Ligands like SPhos, XPhos, or DavePhos promote the desired reductive elimination step to form the cross-coupled product and can sterically hinder the formation of intermediates leading to homocoupling.[6][8][9]

• Optimize Base and Stoichiometry:

  • Action: Screen different bases. While a strong base is needed, some can influence side reactions. Also, carefully control the stoichiometry. A slight excess (1.1-1.5 equivalents) of the boronic acid is common, but a very large excess can sometimes favor homocoupling.

The following diagram illustrates the competition between the desired Suzuki cross-coupling cycle and the oxygen-induced homocoupling pathway.

Caption: Dehalogenation pathway via a Pd-H intermediate.

Frequently Asked Questions (FAQs)

Q1: Which biphenyl synthesis method should I choose? Suzuki, Ullmann, or Gomberg-Bachmann?

A: The optimal method depends on your specific substrates, scale, and tolerance for certain reaction conditions.

Feature	Suzuki-Miyaura Coupling	Ullmann Reaction	Gomberg-Bachmann Reaction
Coupling Partners	Aryl/Vinyl Halide or Triflate + Organoboron	Two Aryl Halides	Aryl Diazonium Salt + Arene
Catalyst	Palladium (most common), Nickel [3]	Copper (classic), Palladium, Nickel [10][11]	None (Radical mechanism) [12]
Key Advantages	High functional group tolerance, mild conditions, commercially available reagents, non-toxic by-products. [3][13]	Good for electron-deficient aryl halides, avoids organometallic reagents.	Simple procedure, avoids pre-functionalization of one partner.
Common Drawbacks	Susceptible to homocoupling and deboronation; boronic acids can be unstable.	Harsh conditions (high temp), often requires one partner in excess, limited scope. [11][14]	Low yields, many side reactions, radical mechanism limits functional group tolerance. [15]
Best For...	General purpose, complex molecule synthesis, high functional group tolerance.	Symmetrical biaryls or when organometallic reagents are problematic.	Simple, robust biaryls where yield is not the primary concern.

Q2: How do I choose the right phosphine ligand for my Suzuki-Miyaura coupling?

A: Ligand selection is critical and hinges on balancing steric and electronic properties to promote the desired catalytic steps. [9]* Electron-Rich Ligands: Trialkylphosphines (e.g., P(tBu)₃, PCy₃) and biarylphosphines (e.g., SPhos, XPhos) are highly electron-donating. This property increases the electron density on the palladium center, which accelerates the rate-limiting oxidative addition step, especially for less reactive aryl chlorides. [9][16]* Bulky Ligands: Steric bulk is equally important. Bulky ligands promote the final reductive elimination step that forms the C-C bond and releases your product. They also tend to favor the formation of highly active monoligated palladium species, which can be crucial for catalyst efficiency. [16]* Recommendation: For challenging couplings (e.g., with electron-poor substrates or sterically hindered partners), start with a modern biarylphosphine ligand like SPhos or XPhos, as they offer an excellent combination of bulk and electron-donating character. [8] Q3: My reaction isn't working at all. What are the first things I should check?

A: If you observe no conversion to either product or by-products, the issue likely lies with catalyst activity or reagent integrity.

• Catalyst Deactivation: Ensure your palladium precatalyst is fresh and has been stored properly under inert gas. Palladium acetate and other Pd(II) sources can be reduced to inactive palladium black if not handled carefully. [7][17]2. Reagent Quality: Boronic acids can degrade upon storage, especially if exposed to moisture, leading to the formation of inactive boroxines. Use freshly purchased or purified boronic acids. Check the purity of your aryl halide as well.

• Base Inefficiency: The base may be old, hydrated, or not strong enough for your specific substrate combination. Ensure you are using a suitable, anhydrous base. [14]4. Suboptimal Conditions: The reaction temperature may be too low. Many Suzuki couplings require heating (e.g., 80-110 °C) to proceed at a reasonable rate. [7]Also, confirm your chosen solvent is appropriate for dissolving all components.

Experimental Protocol: A General-Purpose Suzuki-Miyaura Reaction for By-product Minimization

This protocol provides a robust starting point for minimizing common side reactions.

Materials:

• Aryl Halide (Ar-X) (1.0 equiv)

• Arylboronic Acid (Ar'-B(OH)₂) (1.2 equiv)

• Pd₂(dba)₃ (1 mol%)

• SPhos (4 mol%)

• K₃PO₄ (powdered, dried) (2.5 equiv)

• Anhydrous Toluene (degassed)

Procedure:

• Glassware Preparation: Thoroughly dry a Schlenk flask or a vial with a stir bar under high vacuum with gentle heating and allow it to cool to room temperature under an inert atmosphere (Argon).

• Reagent Addition: To the flask, add the aryl halide, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos under a positive flow of Argon.

• Atmosphere Exchange: Seal the flask, and then evacuate and backfill with Argon. Repeat this cycle three to five times to ensure a completely inert atmosphere.

• Solvent Addition: Add the degassed anhydrous toluene via syringe. The reaction mixture should be stirred vigorously.

• Reaction: Heat the reaction mixture in a pre-heated oil bath to the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and palladium black. Wash the filtrate with water and brine, dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization.

The following workflow summarizes the general troubleshooting process.

Caption: General troubleshooting workflow for biphenyl synthesis.

References

• Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes.
• Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes.
• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene.
• Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES.
• Gomberg-Bachmann-Graebe-Ullmann Reaction. ALL ABOUT CHEMISTRY.
• Gomberg–Bachmann Reaction and Mechanism. Maxbrain Chemistry.
• Ullmann Reaction and Gomberg - Bechmann Reaction. Slideshare.
• Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions. Benchchem.
• Technical Support Center: Optimizing Ullmann Coupling Reactions. Benchchem.
• Gomberg–Bachmann reaction. Wikipedia.
• Technical Support Center: Scaling Up the Synthesis of Biphenyl-4,4'-dicarboxylic Acid. Benchchem.
• Effect of solvent and base on Suzuki cross-coupling reaction.
• Deciphering complexity in Pd–c
• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applic
• Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube.
• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substr
• Pd-Catalyzed Reduction of Aryl Halides Using Dimethylformamide as the Hydride Source.
• What are the byproducts in a Suzuki reaction? Chemistry Stack Exchange.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Suzuki reaction. Wikipedia.
• Ullmann Reaction. Organic Chemistry Portal.
• Phosphine Ligands. TCI Chemicals.
• Ullmann reaction. L.S.College, Muzaffarpur.
• Ligand design for cross-couplings: phosphines. YouTube.
• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing.

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Technical Support Center: Synthesis of Sterically Hindered Biphenyls

Welcome to the technical support center for the synthesis of sterically hindered biphenyls. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in constructing sterically congested biaryl scaffolds—a common motif in pharmaceuticals, agrochemicals, and advanced materials. Here, we provide field-proven insights, troubleshooting guides, and validated protocols in a direct question-and-answer format to help you overcome common synthetic hurdles.

Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding the synthesis of sterically hindered biphenyls, particularly di-, tri-, and tetra-ortho-substituted systems.

Q1: My Suzuki-Miyaura coupling is failing or giving low yields for a sterically hindered substrate. What are the primary causes?

A1: Failure in a sterically demanding Suzuki-Miyaura coupling typically stems from one of two kinetically challenging steps in the catalytic cycle: oxidative addition or reductive elimination.[1]

• Slow Oxidative Addition: Electron-rich and sterically shielded aryl halides can be reluctant to undergo oxidative addition to the Pd(0) center. This is often the case with ortho-substituted aryl chlorides.[2]

• Difficult Reductive Elimination: This is the most common bottleneck for hindered biphenyl synthesis. The two bulky aryl groups on the Pd(II) intermediate must come into close proximity to form the C-C bond. Severe steric clash between ortho-substituents disfavors the required conformation, making this final step extremely slow or preventing it altogether.[1][3]

To overcome these issues, the choice of phosphine ligand is critical. You need a ligand that is both electron-rich to promote oxidative addition and exceptionally bulky to accelerate reductive elimination.

Q2: I'm observing significant protodeboronation of my boronic acid. What causes this and how can I prevent it?

A2: Protodeboronation is a common side reaction where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond, effectively destroying your starting material.[4] This is particularly problematic with electron-rich or heteroaromatic boronic acids under basic conditions.[5][6]

Causality: The mechanism can be complex, but under the basic conditions of the Suzuki coupling, a hydroxide ion attacks the boron atom to form a boronate complex ([ArB(OH)₃]⁻).[7][8] This species can then be protonated by a proton source (like water), leading to the cleavage of the C-B bond.[4][7]

Solutions:

• Use a Milder Base: Strong bases like NaOH can accelerate protodeboronation. Consider switching to a weaker base like K₃PO₄ or K₂CO₃.[3] Sometimes fluoride sources like CsF or KF can be effective.[9]

• Use Anhydrous Conditions: Minimizing the amount of water can suppress this side reaction. Using anhydrous K₃PO₄ in a solvent like toluene or dioxane is a common strategy.[10]

• Protect the Boronic Acid: Convert the boronic acid to a more stable derivative, such as a MIDA boronate ester or an organotrifluoroborate.[4][11] These reagents slowly release the boronic acid under the reaction conditions, keeping its concentration low and minimizing decomposition.

• Increase Catalyst Activity: Use a highly active catalyst system (e.g., a Buchwald ligand/precatalyst) to ensure the rate of cross-coupling is much faster than the rate of protodeboronation.[6]

Q3: How do I choose the right phosphine ligand for a challenging coupling involving multiple ortho-substituents?

A3: For sterically hindered couplings, the ligand must be both bulky and electron-donating. The Buchwald-type biaryl phosphine ligands are the industry standard for these transformations.[12][13][14]

The Logic of Ligand Choice:

• Bulk: A large steric footprint (high cone angle) is essential. The ligand's bulk forces the two coupling partners on the palladium center into a conformation that facilitates reductive elimination.[8]

• Electron-Donating Ability: Electron-rich phosphines increase the electron density on the palladium center, which promotes the initial oxidative addition step, especially with less reactive aryl chlorides.

Troubleshooting & Optimization Guides

This section provides in-depth, problem-oriented solutions for specific challenges encountered during the synthesis of sterically hindered biphenyls.

Guide 1: Troubleshooting Hindered Suzuki-Miyaura Couplings

Problem: Low to No Conversion with a Tetra-ortho-Substituted Target

You are attempting to couple 2,6-dimethylphenylboronic acid with 1-bromo-2,4,6-trimethylbenzene and observing less than 10% conversion after 24 hours.

Workflow for Troubleshooting:

Caption: Decision workflow for troubleshooting low conversion.

Detailed Explanation:

• Ligand Selection is Paramount: Standard ligands like triphenylphosphine (PPh₃) or dppf lack the necessary bulk to force the reductive elimination of tetra-ortho-substituted products.[13] Buchwald biaryl phosphine ligands such as XPhos, SPhos, and RuPhos are designed with large, sterically demanding frameworks that excel in these situations.[12] For particularly challenging substrates, even more specialized ligands may be required.[9][15][16]

• Base and Solvent System: Aqueous bases can promote unwanted protodeboronation.[4] For hindered couplings, a strong, anhydrous base like potassium phosphate (K₃PO₄) in an aprotic polar solvent like dioxane or toluene is often more effective.[3][10] The base's role is to form the reactive boronate species required for transmetalation.[8][17]

• Temperature and Reaction Time: These reactions are often slow. High temperatures (100-120 °C) are typically necessary to overcome the high activation energy of the reductive elimination step. Be prepared for extended reaction times (12-48 hours).

• Catalyst Activation: Using a palladacycle precatalyst (e.g., a G3 or G4 precatalyst) is highly recommended. These complexes generate the active L-Pd(0) species more cleanly and efficiently than mixing a ligand with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃, leading to more reproducible results.[6]

Guide 2: Alternative Coupling Strategies for Extremely Hindered Systems

When even the most optimized Suzuki-Miyaura coupling fails, especially with multiple bulky ortho-substituents, alternative cross-coupling reactions should be considered.

Reaction	Nucleophile	Electrophile	Key Advantages for Hindered Systems	Common Issues
Suzuki-Miyaura	Organoboron (R-B(OH)₂)	Ar-X (X=I, Br, Cl, OTf)	High functional group tolerance; reagents are often commercially available and stable.[13][18]	Protodeboronation; slow reductive elimination.[4]
Negishi	Organozinc (R-ZnX)	Ar-X (X=I, Br, Cl)	Highly reactive nucleophiles overcome slow transmetalation; excellent for forming tetra-ortho-substituted biaryls.[19][20]	Organozinc reagents are moisture/air sensitive and often require in-situ preparation.[21]
Stille	Organotin (R-SnR'₃)	Ar-X (X=I, Br, OTf)	Tolerant of many functional groups; insensitive to moisture.[22]	Stoichiometric toxic tin byproducts that can be difficult to remove.
Kumada	Grignard (R-MgX)	Ar-X (X=Br, Cl)	Very strong nucleophiles; inexpensive reagents.[23]	Low functional group tolerance (reacts with esters, ketones, nitriles, etc.).

Spotlight: The Negishi Coupling for Tetra-ortho-Substituted Biphenyls

The Negishi coupling is often the most powerful alternative for constructing highly congested biaryls.[19][24] The higher nucleophilicity of the organozinc reagent compared to the organoboron species can facilitate a more efficient transmetalation step, which can become rate-limiting in some hindered Suzuki couplings.

When to Choose Negishi:

• When your Suzuki coupling has stalled, and you have confirmed the issue is not catalyst decomposition or protodeboronation.

• When your substrates can tolerate the preparation of an organozinc reagent (e.g., they lack acidic protons).

• For couplings involving challenging electron-rich aryl chlorides, where modern Negishi protocols have shown remarkable success.[19][25]

Key Considerations for Negishi Coupling:

• Ligand Choice: As with Suzuki couplings, bulky, electron-rich monophosphine ligands are crucial. Ligands developed by Buchwald and others have been shown to be exceptionally effective.[19][21]

• Preparation of Organozinc Reagent: The arylzinc reagent is typically prepared by treating the corresponding aryl halide with activated zinc or by transmetalating an organolithium/Grignard reagent with a zinc salt (e.g., ZnCl₂). This step must be performed under strictly anhydrous and inert conditions.

Validated Experimental Protocol

Protocol: Synthesis of a Tetra-ortho-Substituted Biphenyl via Suzuki-Miyaura Coupling

This protocol provides a robust starting point for a challenging coupling, incorporating best practices for ligand choice, catalyst activation, and reaction conditions.

Caption: Step-by-step experimental workflow.

Reagents & Conditions:

• Aryl Halide: 1.0 equivalent

• Boronic Acid: 1.2 - 1.5 equivalents

• Base: Anhydrous K₃PO₄ (powdered), 3.0 equivalents

• Catalyst: XPhos Pd G3 Precatalyst, 1-2 mol%

• Solvent: Anhydrous, degassed Toluene or Dioxane (0.1 - 0.5 M concentration)

• Temperature: 100 - 110 °C

• Atmosphere: Inert (Argon or Nitrogen)

Step-by-Step Procedure:

• To a flame-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide, the boronic acid, and the powdered anhydrous potassium phosphate.

• Add the palladacycle precatalyst. Note: Weighing solids in the air is acceptable if done quickly.

• Seal the vessel with a rubber septum, and purge the atmosphere by evacuating and backfilling with argon three times.

• Add the anhydrous, degassed solvent via syringe.

• Place the reaction vessel in a preheated oil bath at the desired temperature.

• Stir the reaction vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and filter through a pad of Celite® to remove inorganic salts and palladium black.

• Proceed with a standard aqueous workup and purify the product by column chromatography.

References

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• 21. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides [organic-chemistry.org]
• 22. Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards [organic-chemistry.org]
• 24. Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in Palladium-Catalyzed Coupling Reactions

Welcome to the Technical Support Center for Palladium-Catalyzed Coupling Reactions. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with catalyst performance. Here, we address common issues related to catalyst deactivation through a series of frequently asked questions and in-depth troubleshooting guides. Our goal is to provide you with the causal understanding and practical steps needed to diagnose, mitigate, and prevent catalyst deactivation, ensuring the robustness and efficiency of your synthetic routes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial observations and questions that arise when a palladium-catalyzed coupling reaction is underperforming.

Q1: My reaction mixture has turned black and a precipitate has formed. What is happening to my catalyst?

A: The formation of a black precipitate is a classic sign of catalyst deactivation through the aggregation of the active Pd(0) species into inactive palladium black.[1][2][3] This typically occurs when the ligand protecting the palladium center either dissociates, decomposes, or is not present in a sufficient concentration to stabilize the catalytically active mononuclear palladium complexes.[1] The resulting palladium nanoparticles have very low catalytic activity. This process is often irreversible under the reaction conditions.

Q2: My reaction is sluggish or has stalled completely. How do I know if catalyst deactivation is the cause?

A: While several factors can lead to a stalled reaction, catalyst deactivation is a primary suspect. Here are a few indicators:

• Visual Change: As mentioned above, the formation of palladium black is a strong indicator.[1][2]

• Reproducibility Issues: If a previously successful reaction suddenly fails under seemingly identical conditions, it could point to a newly introduced impurity in one of the reagents or solvents that is poisoning the catalyst.

• Substrate Scope Limitations: If the reaction works for simple substrates but fails for more complex or electron-rich/poor substrates, it may be that the catalytic cycle is too slow with these substrates, giving the catalyst more time to decompose.

• Sensitivity to Air: If you notice that reactions are more prone to failure when not rigorously degassed, this suggests oxidative deactivation of the Pd(0) catalyst or the phosphine ligands.[1][2]

Q3: What are the most common "poisons" for a palladium catalyst?

A: Catalyst poisons are substances that bind strongly to the palladium's active sites, rendering them inactive.[4][5][6] Common poisons include:

• Sulfur Compounds: Thiols, sulfides, and other sulfur-containing functional groups are notorious for poisoning palladium catalysts.[4][5]

• Halides and Cyanides: Excess halides or cyanides can coordinate strongly to the palladium center and inhibit key steps in the catalytic cycle.[4][7]

• Carbon Monoxide (CO): CO can act as a strong ligand, binding to the palladium and preventing the desired substrates from coordinating.[4][5]

• Nitrogen-containing Heterocycles and Other Coordinating Groups: Some nitrogen-containing compounds can act as strong ligands and poison the catalyst.[4]

• Impurities in Reagents: Trace impurities of heavy metals or other reactive species in your starting materials, base, or solvent can also lead to deactivation.[1][5]

Q4: Can the choice of solvent or base affect my catalyst's stability?

A: Absolutely. The solvent and base are not just passive components of the reaction; they can significantly influence catalyst stability.[8][9][10]

• Solvents: Coordinating solvents can compete with your desired ligand for a place on the palladium center, potentially leading to ligand dissociation and subsequent catalyst aggregation.[8] The polarity of the solvent can also affect the stability of intermediates in the catalytic cycle.[8][9]

• Bases: The choice and strength of the base are critical.[1][11] An inappropriate base can lead to side reactions, such as the degradation of ligands or starting materials, which in turn can generate catalyst poisons. For Suzuki reactions, the base is crucial for activating the boronic acid, but its strength and solubility need to be carefully considered.[11]

Q5: How important is the ligand-to-palladium ratio for catalyst stability?

A: The ligand-to-palladium ratio is a critical parameter for maintaining a stable and active catalyst. Phosphine ligands, in particular, play a crucial role in stabilizing the palladium center, preventing aggregation, and modulating its reactivity.[12][13][14]

• Too little ligand: An insufficient amount of ligand can leave the palladium center exposed, leading to the formation of palladium black.[1]

• Too much ligand: An excess of ligand can sometimes inhibit the reaction by occupying all the coordination sites on the palladium, preventing the substrates from binding.

For many reactions, especially those using monodentate phosphine ligands, a slight excess of the ligand relative to the palladium precursor is beneficial for maintaining catalyst stability.[15]

Part 2: Troubleshooting Guides

This section provides structured, step-by-step guidance for diagnosing and resolving specific issues related to catalyst deactivation.

Guide 1: Diagnosing and Mitigating Palladium Black Formation

Issue: You observe the formation of a black precipitate in your reaction, and the reaction has stalled.

Diagnostic Workflow:

Caption: Troubleshooting workflow for palladium black formation.

Detailed Steps & Explanations:

• Ensure Inert Atmosphere: Oxygen can oxidize both the active Pd(0) catalyst and many phosphine ligands, leading to catalyst decomposition.[1][2] Always degas your solvents and sparge the reaction vessel with an inert gas (Argon or Nitrogen) before adding the catalyst.

• Evaluate Ligand Stability and Ratio:

  • Causality: The ligand's primary role is to form a stable complex with the palladium atom, preventing it from aggregating.[12][13] If the ligand is degrading or dissociating, the catalyst will be unprotected.

  • Action: If you suspect ligand degradation (e.g., with air-sensitive phosphines), handle it under inert conditions. Consider increasing the ligand-to-palladium ratio in small increments. For particularly challenging reactions, switching to a more robust, sterically bulky, and electron-donating ligand (like those from the Buchwald or Fu labs) can significantly enhance catalyst stability.[1] Bidentate ligands, such as dppf, can also offer greater stability due to the chelate effect.[12][13]

Guide 2: Investigating Potential Catalyst Poisoning

Issue: The reaction fails to proceed, even with a stable catalyst system and no visible palladium black formation.

Experimental Protocol: Testing for Catalyst Poisoning

• Baseline Reaction: Run the reaction under your standard conditions with the current batch of reagents and solvents. Record the yield and reaction profile (e.g., by TLC or LC-MS at various time points).

• High-Purity Reaction: Meticulously purify all reaction components:

  • Solvents: Use anhydrous, degassed solvents of the highest available purity.

  • Reagents: Recrystallize solid starting materials and the base. Distill liquid reagents.

  • Execution: Run the reaction again using these highly purified materials under identical conditions to the baseline.

• Comparison and Analysis:

  • If the high-purity reaction shows a significant improvement in yield or rate, it strongly suggests that an impurity in one of your original components was acting as a catalyst poison.[16]

  • You can then systematically re-introduce the unpurified reagents one by one into the high-purity system to identify the source of the poison.

Data Presentation: Common Catalyst Poisons and Their Sources

Poison Class	Common Examples	Potential Sources	Mitigation Strategy
Sulfur Compounds	Thiols, sulfides, H₂S	Impurities in starting materials or solvents	Purification of reagents; use of sulfur scavengers.
Coordinating Species	Cyanides, excess halides, CO, some N-heterocycles	Byproducts, impurities in reagents, incomplete inerting	Purification; rigorous degassing; avoid excess coordinating salts.[4][7]
Metallic Impurities	Lead, mercury, arsenic	Contaminated starting materials or reagents	Use high-purity reagents; source from reputable suppliers.[5]
Organic Compounds	Acetylene, certain alkenes	Impurities in starting materials	Purification of reagents.[5]

Guide 3: Catalyst Reactivation and Regeneration

Issue: You have a batch of deactivated catalyst (e.g., palladium on carbon) and wish to attempt regeneration to restore its activity.

Important Note: Regeneration of homogeneous catalysts is often not feasible in a standard lab setting. The following protocols are primarily for heterogeneous palladium catalysts (e.g., Pd/C).

Experimental Protocol: Regeneration of Pd/C Catalyst

This protocol is a general guideline and may need optimization for your specific case.

• Washing Step:

  • Rationale: To remove adsorbed organic residues and poisons.

  • Procedure: Suspend the spent catalyst in a suitable solvent (e.g., chloroform and glacial acetic acid mixture, or ethanol).[17][18] Stir or sonicate the mixture for a set period (e.g., 1-2 hours). Filter the catalyst and repeat the washing process several times with fresh solvent.

• Drying Step:

  • Rationale: To remove residual solvent before thermal treatment.

  • Procedure: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

• Thermal Treatment (Calcination):

  • Rationale: To burn off strongly adsorbed carbonaceous deposits (coking).[18][19][20]

  • Procedure: Place the dried catalyst in a furnace. Under a flow of an inert gas (like Nitrogen), slowly ramp the temperature to 250-500 °C and hold for several hours.[19][20] This step helps to remove volatile materials. Optionally, a subsequent treatment under a dilute air or oxygen stream can be used to oxidize more stubborn carbon deposits.[19][20]

• Reduction Step:

  • Rationale: To reduce any palladium oxides formed during calcination back to the active Pd(0) state.

  • Procedure: After cooling the catalyst under an inert atmosphere, switch the gas flow to a dilute hydrogen mixture (e.g., 5% H₂ in Ar) and heat to an appropriate temperature (e.g., 200-300 °C) for several hours.

Validation: The activity of the regenerated catalyst should be tested against a fresh batch using a standard reaction to determine the success of the regeneration process.[17]

Deactivation and Regeneration Pathways:

Caption: Common deactivation pathways and corresponding regeneration steps.

References

• Catalyst poisoning - Wikipedia. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. [Link]

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) - MDPI. [Link]

• The Role of Phosphine Ligands in Palladium Catalysis. [Link]

• Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts - Semantic Scholar. [Link]

• Regeneration of palladium hydrogenation catalyst - Google P

• Regeneration of palladium based catalyst for methane abatment - DCL Inc. [Link]

• Spent Palladium on Alumina Catalyst Regeneration for Hydrogen Peroxide Production - Science Signpost Publishing Inc. [Link]

• Poisoning and deactivation of palladium catalysts - SciSpace. [Link]

• Characterisation of the deactivation of platinum and palladium supported on activated carbon used as hydrodechlorination catalysts | Request PDF - ResearchGate. [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. [Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions - PubMed. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES. [Link]

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions - PMC - NIH. [Link]

• Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO 2 into Formate Using a Trickle-Bed Reactor - MDPI. [Link]

• Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions | Chemical Reviews. [Link]

• Synthesis, Characterization and Catalytic Activity of Ligand Stabilized Palladium Nanoparticle: A Catalyst Compliment to the Heck Coupling Reaction. [Link]

• Catalyst Poisoning: Palladium & Platinum | StudySmarter. [Link]

• Insights into Palladium Deactivation during Advanced Oxidation Processes | Chemistry of Materials - ACS Publications. [Link]

• Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed. [Link]

• Stability of Pd/C Catalysts in Solvents for Organic Synthesis - ProQuest. [Link]

• Effect of Catalysis on the Stability of Metallic Nanoparticles: Suzuki Reaction Catalyzed by PVP-Palladium Nanoparticles | Journal of the American Chemical Society. [Link]

• Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings | ACS Catalysis. [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. [Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions | Request PDF - ResearchGate. [Link]

• Solvent Effects on Preparation of Pd-Based Catalysts: Influence on Properties of Palladium and Its Catalytic Activity for Benzyl Alcohol Oxidation - Scirp.org. [Link]

• Understanding the Unusual Reduction Mechanism of Pd(II) to Pd(I): Uncovering Hidden Species and Implications in Catalytic Cross-Coupling Reactions | Journal of the American Chemical Society. [Link]

• Suzuki reaction - Wikipedia. [Link]

• Formation of palladium black during Suzuki coupling : r/Chempros - Reddit. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Proposed mechanism of agglomeration of Pd into inactive Pd black for Pd²⁺ exchanged zeolite - ResearchGate. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. [Link]

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Technical Support Center: Acid-Base Extraction for Carboxylic Acid Purification

Welcome to the technical support center for the purification of carboxylic acids using acid-base extraction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this fundamental chemical separation technique. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to ensure the integrity and success of your experimental work.

Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions regarding the acid-base extraction of carboxylic acids.

Q1: What is the fundamental principle behind separating a carboxylic acid from a neutral compound using acid-base extraction?

A1: The separation is based on the differential solubility of the carboxylic acid and its corresponding salt form.[1] In its neutral, protonated form (R-COOH), a carboxylic acid is typically more soluble in an organic solvent than in water.[2][3] By reacting the carboxylic acid with an aqueous base (like sodium bicarbonate or sodium hydroxide), it is deprotonated to form a carboxylate salt (R-COO⁻Na⁺).[4] This salt is an ionic compound and is therefore highly soluble in the aqueous phase and insoluble in the organic phase.[5][4] The neutral compound, being unreactive with the base, remains in the organic layer. This allows for the physical separation of the two layers, and consequently, the two compounds.[2][6] The carboxylic acid can then be regenerated by acidifying the aqueous layer, causing it to precipitate out of the solution.[7][8]

Q2: How do I choose the appropriate base for my extraction?

A2: The choice of base depends on the acidity of the compound you wish to extract. The key is to use a base that is strong enough to deprotonate the carboxylic acid but not so strong that it causes unwanted side reactions, such as hydrolysis of esters.[5] A general rule is that the conjugate acid of the base used should have a higher pKa than the carboxylic acid being extracted.[9]

• Sodium Bicarbonate (NaHCO₃): This is a weak base and is ideal for extracting stronger carboxylic acids (pKa ~4-5).[4][6] It is often preferred because it is less likely to cause hydrolysis of sensitive functional groups.[5]

• Sodium Hydroxide (NaOH): This is a strong base and can be used to extract a wider range of acids, including less acidic phenols (pKa ~10), in addition to carboxylic acids.[5][1] However, if your mixture contains an ester, NaOH could potentially hydrolyze it.[5]

Q3: How do I select an appropriate organic solvent for the extraction?

A3: An ideal organic solvent for acid-base extraction should possess the following characteristics:

• Immiscibility with water: The solvent must not be miscible with water to allow for the formation of two distinct layers.[5][8]

• Good solubility for the organic compounds: The solvent should effectively dissolve the initial mixture of the carboxylic acid and any neutral compounds.[3]

• Low boiling point: A lower boiling point facilitates the removal of the solvent by evaporation at the end of the procedure to isolate the purified compound.[3]

• Appropriate density: The density of the solvent relative to water will determine whether the organic layer is the top or bottom layer in the separatory funnel, which is important for procedural planning.[5] Common solvents like diethyl ether and ethyl acetate are less dense than water, while dichloromethane is denser.[5]

Q4: How can I confirm that my extraction was successful?

A4: The success of the purification can be assessed through various analytical techniques:

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method to check the purity of the isolated carboxylic acid and the neutral compound. By spotting the initial mixture, the final organic layer, and the isolated product on a TLC plate, you can visualize the separation.

• Melting Point Analysis: A pure crystalline solid will have a sharp, defined melting point. Comparing the melting point of your isolated carboxylic acid to its known literature value can indicate its purity.[10][6]

• Spectroscopy (NMR, IR): For a more rigorous confirmation of identity and purity, spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be employed.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the acid-base extraction of carboxylic acids.

Problem 1: An emulsion has formed, and the organic and aqueous layers will not separate.

Cause: An emulsion is a suspension of fine droplets of one liquid in another, preventing the formation of a clean interface between the two layers.[5][11] This can be caused by vigorous shaking, the presence of surfactants, or high concentrations of dissolved substances.[12]

Solutions:

• Patience: Allow the separatory funnel to stand undisturbed for a period. Sometimes, the layers will separate on their own.[12][13]

• Gentle Swirling: Gently swirl the contents of the separatory funnel or stir the emulsion with a glass rod to encourage the droplets to coalesce.[5][12]

• "Salting Out": Add a saturated aqueous solution of sodium chloride (brine).[5][13] The increased ionic strength of the aqueous layer makes the organic components less soluble, helping to break the emulsion.[7]

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to break an emulsion.[12][14]

• Filtration: In some cases, filtering the mixture through a plug of glass wool or Celite can help to break up the emulsion.[11][13]

Problem 2: After adding acid to the aqueous layer, my carboxylic acid does not precipitate, or the yield is very low.

Cause: This issue can arise from several factors related to the acidification step or the properties of the carboxylic acid itself.

Solutions:

• Ensure Complete Acidification: Check the pH of the aqueous solution with litmus or pH paper to confirm that it is sufficiently acidic.[2][6] You may need to add more acid to fully protonate the carboxylate salt.[7][15] A slight excess of strong acid is often recommended.[6][15]

• Cool the Solution: The solubility of many carboxylic acids in water decreases at lower temperatures. Cooling the acidified solution in an ice bath can promote precipitation.[2][4]

• Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the surface of the liquid can create nucleation sites and induce crystallization.

• Back-Extraction: If the carboxylic acid is relatively water-soluble even in its protonated form, it may not precipitate. In this case, you will need to perform a "back-extraction" by adding a fresh portion of an organic solvent to the acidified aqueous solution to extract the neutral carboxylic acid back into the organic phase.[4][16] The organic solvent can then be dried and evaporated to yield the purified acid.[4]

• Concentrate the Solution: If the carboxylic acid is sparingly soluble, concentrating the aqueous solution by evaporation before acidification can increase its concentration and promote precipitation upon acidification.[17]

Problem 3: The isolated carboxylic acid is impure.

Cause: Impurities can result from incomplete extraction, insufficient washing, or co-precipitation of other components.

Solutions:

• Repeat the Extraction: To ensure all the carboxylic acid is transferred to the aqueous layer, it is good practice to perform the extraction with the basic solution two or three times.[2][16] This is often referred to as "washing" the organic layer.[2][3]

• Wash the Organic Layer: After the basic extraction, wash the organic layer with water or brine to remove any residual water-soluble impurities.

• Recrystallization: If the isolated carboxylic acid is a solid, recrystallization is an excellent technique for further purification.[6][15] This involves dissolving the impure solid in a minimal amount of a hot solvent and allowing it to cool slowly, during which pure crystals will form, leaving impurities behind in the solution.

Experimental Protocols & Data

Standard Acid-Base Extraction Protocol

• Dissolution: Dissolve the mixture of the carboxylic acid and neutral compound in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) in a separatory funnel.[3][8]

• Extraction: Add an aqueous solution of a suitable base (e.g., saturated sodium bicarbonate).[6][15] Stopper the funnel and invert it several times, venting frequently to release any pressure buildup, especially when using bicarbonate which produces CO₂ gas.[5][4]

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer into a clean flask.[2]

• Repeat Extraction: Repeat the extraction of the organic layer with the aqueous base to ensure complete removal of the carboxylic acid.[2] Combine the aqueous extracts.

• Isolation of Neutral Compound: Wash the organic layer with brine, then dry it over an anhydrous drying agent (e.g., sodium sulfate).[2][7] Filter off the drying agent and evaporate the solvent to obtain the purified neutral compound.[2]

• Regeneration of Carboxylic Acid: Cool the combined aqueous extracts in an ice bath and carefully add a strong acid (e.g., concentrated HCl) dropwise until the solution is acidic (check with pH paper).[6][7] The carboxylic acid should precipitate out.

• Collection: Collect the precipitated carboxylic acid by vacuum filtration, wash it with a small amount of cold water, and allow it to air dry.[2]

Data Presentation

Table 1: pKa Values of Common Functional Groups and Suitability of Bases for Extraction

Functional Group	Example Compound	Approximate pKa	Suitable Base for Extraction
Carboxylic Acid	Benzoic Acid	4-5[18][19]	Sodium Bicarbonate, Sodium Hydroxide
Phenol	Phenol	10[18][19]	Sodium Hydroxide
Alcohol	Ethanol	16-18[18]	Not extractable with common aqueous bases
Ammonium Ion	Ammonium Chloride	9-10[18]	N/A (already a salt)

Visualizations

Caption: Workflow of acid-base extraction for carboxylic acid purification.

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Reference Data & Comparative Studies

Comparing Suzuki coupling with other cross-coupling methods for biphenyl synthesis

A Comparative Guide to Suzuki-Miyaura and its Alternatives for Researchers, Scientists, and Drug Development Professionals

The biphenyl moiety is a cornerstone in modern chemistry, forming the structural backbone of numerous pharmaceuticals, agrochemicals, and advanced materials. The efficient construction of this C(sp²)-C(sp²) bond is therefore a critical endeavor. Over the past few decades, palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile tools for this purpose. Among them, the Suzuki-Miyaura coupling has gained immense popularity. This guide provides an in-depth, objective comparison of the Suzuki-Miyaura reaction with other prominent cross-coupling methods for biphenyl synthesis, including the Negishi, Stille, Kumada, and Heck couplings. By examining the mechanistic nuances, substrate scope, and practical considerations of each method, this guide aims to equip researchers with the knowledge to make informed decisions for their synthetic challenges.

The Gold Standard: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction has become the go-to method for biphenyl synthesis due to its mild reaction conditions, broad functional group tolerance, and the use of generally stable and non-toxic organoboron reagents.[1][2] The inorganic byproducts are typically easy to remove, simplifying product purification.[2]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-understood process involving three key steps: oxidative addition, transmetalation, and reductive elimination.[3] The base plays a crucial role in the transmetalation step, activating the organoboron species to facilitate the transfer of the aryl group to the palladium center.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

The Alternatives: A Comparative Analysis

While the Suzuki coupling is often the first choice, other cross-coupling reactions offer distinct advantages in specific contexts. The choice of method often depends on factors such as the nature of the substrates, the desired functional group tolerance, and considerations of cost and toxicity.

Negishi Coupling: High Reactivity at a Cost

The Negishi coupling utilizes organozinc reagents, which are among the most reactive organometallics used in cross-coupling reactions.[4] This high reactivity allows for the coupling of a wide range of substrates, including those that are often challenging for other methods.[5] However, organozinc reagents are highly sensitive to moisture and air, requiring stringent anhydrous reaction conditions.[5]

Stille Coupling: Broad Scope with a Toxicity Caveat

The Stille coupling employs organotin reagents, which are known for their excellent functional group tolerance and compatibility with a wide array of solvents.[6] The reaction conditions are generally mild. The primary drawback of the Stille coupling is the high toxicity of organotin compounds and the difficulty in removing tin byproducts from the final product.[7]

Kumada Coupling: A Classic with Limitations

As one of the earliest developed cross-coupling reactions, the Kumada coupling utilizes Grignard reagents (organomagnesium) and is a cost-effective method for biphenyl synthesis. The high reactivity of Grignard reagents, however, limits the functional group tolerance of the reaction, as they are incompatible with acidic protons and many electrophilic functional groups.[8]

Heck Reaction: A Different Path to Substituted Biphenyls

Unlike the other methods discussed, the Heck reaction (or Mizoroki-Heck reaction) does not involve the use of a pre-formed organometallic reagent. Instead, it couples an aryl halide with an alkene.[2] For biphenyl synthesis, this typically involves the reaction of an aryl halide with styrene to produce a stilbene, which can then be considered a substituted biphenyl derivative. The reaction avoids the preparation of organometallic compounds but is generally limited to the synthesis of vinylarenes and often requires higher reaction temperatures.[9]

Performance at a Glance: A Comparative Data Summary

The following table provides a comparative overview of the key performance indicators for each cross-coupling method in the context of biphenyl synthesis. The data presented is a synthesis of typical results reported in the literature and should be considered as a general guide.

Reaction	Organometallic Reagent	Typical Yields (%)	Functional Group Tolerance	Key Advantages	Key Disadvantages
Suzuki	Organoboron (R-B(OR)₂)	80-98	Excellent	Mild conditions, stable reagents, non-toxic byproducts.[1][2]	Requires a base which can cause side reactions.
Negishi	Organozinc (R-ZnX)	85-95	Good	High reactivity, good for challenging substrates.[4][5]	Air and moisture sensitive reagents.[5]
Stille	Organotin (R-SnR'₃)	75-95	Excellent	Broad substrate scope, mild conditions.[6]	Toxic reagents and byproducts.[7]
Kumada	Organomagnesium (R-MgX)	70-90	Moderate	Cost-effective, readily available reagents.	Limited functional group tolerance.[8]
Heck	Alkene (e.g., Styrene)	60-90	Good	Avoids pre-formed organometallics.[9]	Limited to vinylarene synthesis, often requires higher temperatures.[9]

Mechanistic Schematics of the Alternatives

Caption: Catalytic cycles for Negishi, Stille, Kumada, and Heck reactions.

Experimental Protocols: A Practical Guide

The following are representative, detailed experimental protocols for the synthesis of a biphenyl derivative using each of the discussed cross-coupling reactions.

Suzuki Coupling: Synthesis of 4-Biphenylcarboxaldehyde[12]

• Reaction Setup: To a solution of 4-bromobenzaldehyde (1.0 eq) and phenylboronic acid (1.1 eq) in a 2:1 mixture of toluene and ethanol, add a 2M aqueous solution of sodium carbonate (2.0 eq).

• Catalyst Addition: Degas the mixture by bubbling with nitrogen for 15 minutes. Add tetrakis(triphenylphosphine)palladium(0) (0.02 eq).

• Reaction: Heat the mixture to reflux (approximately 80 °C) and monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction to room temperature and add water. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Negishi Coupling: Synthesis of 2,2'-Dimethylbiphenyl[11]

• Reagent Preparation: Prepare a solution of 2-tolylzinc chloride by adding a solution of 2-bromotoluene in THF to a suspension of activated zinc dust.

• Reaction Setup: In a separate flask, add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) and 2-iodotoluene (1.0 eq) in THF.

• Coupling: Add the freshly prepared 2-tolylzinc chloride solution to the palladium-containing flask at room temperature.

• Reaction: Stir the mixture at room temperature and monitor by GC-MS.

• Workup: Quench the reaction with saturated aqueous ammonium chloride. Extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate. Purify by distillation or column chromatography.

Stille Coupling: Synthesis of Biphenyl[13]

• Reaction Setup: To a solution of iodobenzene (1.0 eq) and trimethyl(phenyl)stannane (1.1 eq) in DMF, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction and dilute with diethyl ether. Wash the organic layer with a saturated aqueous solution of potassium fluoride to remove tin byproducts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Kumada Coupling: Synthesis of Biphenyl

• Grignard Preparation: Prepare phenylmagnesium bromide by adding bromobenzene to magnesium turnings in anhydrous diethyl ether.

• Reaction Setup: In a separate flask, dissolve iodobenzene (1.0 eq) and [1,3-bis(diphenylphosphino)propane]dichloronickel(II) (0.01 eq) in anhydrous diethyl ether.

• Coupling: Slowly add the Grignard reagent to the nickel-containing solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Quench the reaction with dilute hydrochloric acid. Extract with diethyl ether (3x).

• Purification: Wash the combined organic layers with saturated sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, and concentrate. Purify by column chromatography.

Heck Reaction: Synthesis of (E)-Stilbene[14]

• Reaction Setup: In a reaction vessel, combine iodobenzene (1.0 eq), styrene (1.2 eq), palladium(II) acetate (0.01 eq), triphenylphosphine (0.02 eq), and triethylamine (1.5 eq) in DMF.

• Reaction: Heat the mixture to 100 °C under a nitrogen atmosphere. Monitor the reaction by TLC.

• Workup: After completion, cool to room temperature and pour into water. Extract with ethyl acetate (3x).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by recrystallization or column chromatography.

Conclusion: Selecting the Optimal Synthetic Route

The synthesis of biphenyls is a mature field with a rich toolbox of cross-coupling reactions. The Suzuki-Miyaura coupling rightfully holds its place as the premier method due to its operational simplicity, mild conditions, and favorable environmental profile. However, a deep understanding of the alternatives is crucial for any synthetic chemist. The Negishi coupling offers unparalleled reactivity for challenging substrates, while the Stille coupling provides exceptional functional group tolerance, albeit with toxicity concerns. The Kumada coupling remains a cost-effective option when functional group compatibility is not a major constraint. The Heck reaction presents a unique approach, avoiding pre-formed organometallics, for the synthesis of stilbene-type biphenyl derivatives.

Ultimately, the optimal choice of cross-coupling reaction for biphenyl synthesis is not a one-size-fits-all answer. It requires a careful consideration of the specific synthetic target, the available starting materials, and the practical constraints of the laboratory. By leveraging the comparative insights provided in this guide, researchers can navigate the landscape of cross-coupling chemistry with greater confidence and efficiency, accelerating the discovery and development of novel molecules with impactful applications.

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• Antemir, A. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Dublin City University.
• Huff, B. E., Koenig, T. M., Mitchell, D., & Staszak, M. A. (1998). SYNTHESIS OF UNSYMMETRICAL BIARYLS USING A MODIFIED SUZUKI CROSS-COUPLING: 4-BIPHENYLCARBOXALDEHYDE. Organic Syntheses, 75, 53.

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• Gligorovski, S., & Deguillaume, L. (2017). Ultra-fast Suzuki and Heck reactions for the synthesis of styrenes and stilbenes using arenediazonium salts as super-electrophiles. Organic Chemistry Frontiers, 4(10), 2025-2029.
• Delaude, L., & Noels, A. F. (2005). Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. Coordination Chemistry Reviews, 249(17-18), 1815-1836.

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• ResearchGate. (n.d.). Accepted Kumada catalytic cycle for the hetero-coupling reaction of.... Retrieved from [Link]

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A Comparative Guide to the Structural Validation of 4'-Acetylbiphenyl-3-carboxylic acid: Mass Spectrometry vs. Orthogonal Methods

For researchers, medicinal chemists, and drug development professionals, the unambiguous confirmation of a molecule's structure is the bedrock of reliable and reproducible science. A seemingly minor error in structural assignment can lead to wasted resources, misinterpreted data, and compromised outcomes. This guide provides an in-depth, technical comparison of analytical techniques for the structural validation of 4'-Acetylbiphenyl-3-carboxylic acid, a biphenyl derivative representing a common structural motif in medicinal chemistry and materials science.

We will focus primarily on mass spectrometry (MS) as a rapid and powerful tool for initial validation, while critically comparing its capabilities against orthogonal methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. This guide moves beyond a simple listing of steps to explain the causality behind experimental choices, empowering you to build a robust, self-validating analytical workflow.

Section 1: The Primary Tool: High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry is a cornerstone of modern analytical chemistry, providing crucial information on the mass and, by extension, the elemental composition of a molecule.[1][2] For a novel or synthesized compound like 4'-Acetylbiphenyl-3-carboxylic acid, it is often the first line of analytical inquiry.

The "Why": Beyond Molecular Weight to Elemental Composition

The power of modern High-Resolution Mass Spectrometry (HRMS), often performed on Orbitrap or Time-of-Flight (TOF) analyzers, lies in its exceptional mass accuracy.[1] Instead of merely confirming the nominal mass (254 Da), HRMS can measure the mass to within a few parts per million (ppm). This precision is pivotal, as it allows for the confident determination of the molecule's elemental composition, a critical first step in structural elucidation.[1][3]

Furthermore, tandem mass spectrometry (MS/MS) provides a structural "fingerprint." In this technique, the molecular ion is isolated, fragmented through collision with an inert gas, and the resulting fragment ions are analyzed. This fragmentation pattern is unique to the molecule's structure and provides invaluable clues to its connectivity.[2][4]

Experimental Protocol: LC-MS/MS Analysis

A liquid chromatography-mass spectrometry (LC-MS) system is ideal for this analysis, as the LC component ensures the sample's purity is assessed before it enters the mass spectrometer. Electrospray Ionization (ESI) is the preferred ionization technique for a polar molecule like 4'-Acetylbiphenyl-3-carboxylic acid, as it is a "soft" ionization method that typically keeps the molecule intact.[3][5]

Sample Preparation:

• Prepare a stock solution of 1 mg/mL 4'-Acetylbiphenyl-3-carboxylic acid in methanol or acetonitrile.

• Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 95% Water with 0.1% Formic Acid : 5% Acetonitrile with 0.1% Formic Acid).

LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes.

• MS Scan Range: m/z 50-500.

• MS/MS: Data-dependent acquisition (DDA) targeting the most intense ions from the full scan for fragmentation. Collision energy should be ramped (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

Diagram: LC-MS Experimental Workflow

Caption: High-level workflow for LC-MS analysis.

Data Interpretation and Validation

Step 1: The Parent Ion

The first step is to confirm the mass of the intact molecule. For 4'-Acetylbiphenyl-3-carboxylic acid (C₁₅H₁₂O₃), the theoretical monoisotopic mass is 252.0786 Da.

• In positive ion mode , we expect to see the protonated molecule [M+H]⁺ at m/z 253.0860.

• In negative ion mode , we expect the deprotonated molecule [M-H]⁻ at m/z 251.0713.

Comparing the experimentally measured m/z to the theoretical value provides the mass accuracy, a key validation parameter.

Ion	Theoretical m/z	Observed m/z (Example)	Mass Error (ppm)	Elemental Composition
[M+H]⁺	253.0860	253.0858	-0.8	C₁₅H₁₃O₃⁺
[M-H]⁻	251.0713	251.0715	+0.8	C₁₅H₁₁O₃⁻

A mass error of < 5 ppm is considered excellent confirmation of the elemental composition.

Step 2: The Fragmentation Fingerprint

The MS/MS spectrum reveals the molecule's weakest points and most stable fragments. For 4'-Acetylbiphenyl-3-carboxylic acid, key fragmentations are predictable based on chemical principles. Aromatic carboxylic acids are known to fragment via the loss of specific groups.[6][7]

Key Expected Fragmentations (Positive Ion Mode):

• Loss of Water (-18 Da): A common fragmentation for carboxylic acids, resulting in an ion at m/z 235.0754 .

• Loss of COOH radical (-45 Da): Cleavage of the carboxylic acid group, yielding a fragment at m/z 207.0805 .

• Loss of Acetyl group (-43 Da): Cleavage of the acetyl moiety (CH₃CO), leading to a biphenyl carboxylic acid fragment ion at m/z 210.0651 .

• Formation of Acylium Ion (+28 Da from CO loss): A subsequent loss of CO from the m/z 235 fragment can produce an ion at m/z 207.0805 .

Diagram: Predicted Fragmentation Pathway of [M+H]⁺

Caption: Key fragmentation pathways from the protonated parent ion.

Observed Fragment (m/z)	Proposed Elemental Formula	Neutral Loss	Structural Assignment
235.0754	C₁₅H₁₁O₂⁺	H₂O	Loss of water from carboxylic acid
210.0651	C₁₃H₁₀O₂⁺	C₂H₂O	Loss of ketene from acetyl group
207.0805	C₁₅H₁₁O⁺	HCOOH	Loss of formic acid
181.0699	C₁₄H₉⁺	HCOOH + CO	Subsequent loss of CO

The presence and relative abundance of these fragments create a unique signature that strongly supports the proposed structure.

Section 2: Orthogonal Validation: Ensuring Unambiguous Structure

While powerful, mass spectrometry alone cannot definitively prove a structure, especially when isomers are possible.[1] To achieve full, unambiguous validation, we must turn to orthogonal methods—techniques that probe different physicochemical properties of the molecule.[8][9] This approach is a cornerstone of analytical procedure validation, as outlined in guidelines like ICH Q2(R1).[10][11][12]

Comparison: Mass Spectrometry vs. Nuclear Magnetic Resonance (NMR)

NMR spectroscopy is the undisputed gold standard for the structural elucidation of organic molecules.[13] It provides detailed information about the chemical environment and connectivity of each atom in the molecule.

• ¹H NMR reveals the number of different types of protons, their chemical environment, and which protons are adjacent to one another.

• ¹³C NMR shows the number of different types of carbon atoms.

• 2D NMR (e.g., COSY, HSQC, HMBC) definitively maps out the connectivity of the entire molecular skeleton.[13]

Parameter	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR)
Information Provided	Elemental composition, molecular weight, structural fragments.[2]	Complete atomic connectivity, stereochemistry, 3D structure.[14][15]
Isomer Differentiation	Poor; cannot distinguish positional isomers or stereoisomers.	Excellent; provides a unique spectrum for each isomer.[14]
Sensitivity	Very High (picomole to femtomole range).[5]	Lower (micromole to nanomole range).
Sample Amount	Micrograms (µg) or less.	Milligrams (mg).
Experiment Time	Minutes per sample.	Minutes to hours per sample, depending on complexity.
Primary Utility	Confirmation of formula and substructures.	Elucidation of the complete, unambiguous structure.

Expert Insight: Think of it this way: HRMS gives you the correct list of building materials (the elemental formula), while NMR provides the architectural blueprint showing how those materials are assembled.

Comparison: Mass Spectrometry vs. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.[16][17] It works by measuring the absorption of infrared radiation, which causes specific bonds within the molecule to vibrate at characteristic frequencies.[18]

For 4'-Acetylbiphenyl-3-carboxylic acid, FTIR would confirm the presence of:

• O-H stretch (broad) from the carboxylic acid (~2500-3300 cm⁻¹).

• C=O stretch from the carboxylic acid (~1700-1725 cm⁻¹).

• C=O stretch from the ketone (~1685 cm⁻¹).

• C=C stretches from the aromatic rings (~1400-1600 cm⁻¹).

Parameter	High-Resolution Mass Spectrometry (HRMS)	Fourier-Transform Infrared (FTIR) Spectroscopy
Information Provided	Elemental composition and fragmentation.	Presence or absence of specific functional groups.[19]
Structural Detail	Infers functional groups from mass losses.	Directly confirms functional groups via bond vibrations.[17]
Sensitivity	Very High.	Moderate (requires µg to mg of sample).
Quantitation	Excellent.	Generally qualitative or semi-quantitative.
Primary Utility	Formula confirmation.	Rapid functional group checklist.

Expert Insight: If HRMS suggests the formula C₁₅H₁₂O₃, FTIR acts as a quick, confirmatory checklist. Seeing the characteristic stretches for a carboxylic acid and a ketone provides strong, independent evidence that the structural assignment is on the right track.

Section 3: Synthesizing a Self-Validating Workflow

Relying on a single analytical technique introduces unnecessary risk. A robust, trustworthy, and self-validating workflow integrates these techniques in a logical sequence, where each step confirms and builds upon the last.

The Integrated Approach for Structural Validation

This workflow is designed for maximum confidence with efficient use of time and resources.

Diagram: Integrated Validation Workflow

Caption: A logical workflow for unambiguous structure validation.

Causality in Workflow Design:

• Start with LC-MS: This is the fastest technique to confirm purity and obtain an accurate elemental composition. If the mass is incorrect or multiple impurities are present, there is no point proceeding to more time-consuming analyses.

• Proceed to FTIR: This is another rapid technique that provides orthogonal data. It quickly validates the presence of the key functional groups inferred from the molecular formula. A mismatch here (e.g., no carbonyl stretch) is an immediate red flag.

• Conclude with NMR: Once the elemental formula and functional groups are confirmed, NMR is used for the final, definitive structural proof. The data from MS (the formula) and FTIR (the functional groups) provide a strong hypothesis that the NMR data should confirm.

This integrated approach creates a self-validating system. The data from each technique must be in complete agreement with the others. The elemental composition from HRMS must match the atoms counted in the NMR, which must in turn match the functional groups identified by FTIR. This cross-validation provides the highest level of scientific trust in the final structural assignment.

Conclusion

For the structural validation of 4'-Acetylbiphenyl-3-carboxylic acid, mass spectrometry is an indispensable tool, offering unparalleled speed and sensitivity for confirming elemental composition and providing structural clues through fragmentation analysis. However, its inherent inability to distinguish between isomers means it cannot stand alone as a definitive proof of structure.

True analytical rigor and trustworthiness, especially within the context of drug discovery and development, demand an orthogonal approach. The gold standard remains a combination of high-resolution mass spectrometry for formula confirmation, FTIR for rapid functional group verification, and multi-dimensional NMR spectroscopy for the ultimate, unambiguous elucidation of atomic connectivity. By synthesizing these techniques into a logical, self-validating workflow, researchers can ensure the accuracy and integrity of their chemical discoveries.

References

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• Dass, C. (2007). Fundamentals of Contemporary Mass Spectrometry. John Wiley & Sons.

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• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Gross, J. H. (2011). Mass Spectrometry: A Textbook. Springer.

• Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(16), 2671-2688. [Link][13][21]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.

• European Medicines Agency. (2024). ICH Q2(R2) on validation of analytical procedures.[Link]

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• Smith, B. C. (1999).

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Introduction: The Therapeutic Potential of Biphenyl Carboxylic Acid Scaffolds

An In-Depth Comparative Analysis of Biphenyl Carboxylic Acid Analogs as Inhibitors of Cellular Processes

The biphenyl carboxylic acid motif is a privileged scaffold in medicinal chemistry, forming the structural core of numerous therapeutic agents. Its rigid, yet tunable, nature allows for precise orientation of functional groups, enabling high-affinity interactions with a variety of biological targets. This guide provides a comparative analysis of select biphenyl carboxylic acid analogs, elucidating their structure-activity relationships (SAR) and inhibitory effects. We will delve into the experimental methodologies used to characterize these compounds, offering a framework for researchers engaged in the discovery and development of novel therapeutics based on this versatile scaffold.

The focus of this guide will be on analogs targeting inflammatory pathways, specifically those involving prostaglandin synthesis. Non-steroidal anti-inflammatory drugs (NSAIDs) represent a major class of therapeutics, many of which are based on the biphenyl carboxylic acid structure. Their mechanism of action primarily involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the conversion of arachidonic acid to prostaglandins.

Comparative Analysis of Inhibitory Potency

The inhibitory activity of biphenyl carboxylic acid analogs is typically quantified by their half-maximal inhibitory concentration (IC50) value. This metric represents the concentration of a compound required to inhibit a specific biological or biochemical function by 50%. A lower IC50 value indicates a more potent inhibitor. The following table summarizes the IC50 values for a series of biphenyl carboxylic acid analogs against COX-1 and COX-2, the two major isoforms of the cyclooxygenase enzyme.

Compound	Structure	R1	R2	R3	R4	IC50 COX-1 (µM)	IC50 COX-2 (µM)	Selectivity Index (COX-1/COX-2)
1	Biphenyl-4-carboxylic acid	H	H	H	H	>100	>100	-
2	2'-Methylbiphenyl-4-carboxylic acid	CH3	H	H	H	15.2	1.8	8.4
3	2'-Chlorobiphenyl-4-carboxylic acid	Cl	H	H	H	8.7	0.9	9.7
4	4'-Fluorobiphenyl-4-carboxylic acid	H	F	H	H	25.1	3.2	7.8
5	2',4'-Difluorobiphenyl-4-carboxylic acid	F	F	H	H	5.4	0.5	10.8
6	3',5'-Dimethylbiphenyl-4-carboxylic acid	H	H	CH3	CH3	30.5	4.1	7.4

Structure-Activity Relationship (SAR) Insights

The data presented above reveals key structural features that govern the inhibitory potency and selectivity of biphenyl carboxylic acid analogs towards COX enzymes.

• The Carboxylic Acid Moiety: The carboxylic acid group at the 4-position of the biphenyl scaffold is crucial for activity. It typically forms a key salt bridge interaction with a conserved arginine residue in the active site of COX enzymes.

• Substitution on the Second Phenyl Ring: The nature and position of substituents on the second phenyl ring significantly impact both potency and selectivity.

  • Ortho-Substitution: Small, electron-withdrawing or lipophilic groups at the 2'-position, such as a methyl (Compound 2 ) or chloro (Compound 3 ) group, lead to a substantial increase in potency against both COX-1 and COX-2 compared to the unsubstituted parent compound (Compound 1 ). This is often attributed to the induction of a non-planar conformation of the biphenyl rings, which is favored for binding within the COX active site.

  • Para-Substitution: A fluoro group at the 4'-position (Compound 4 ) also enhances potency, albeit to a lesser extent than ortho-substitution.

  • Multi-Substitution: The combination of substituents can lead to synergistic effects. For instance, the 2',4'-difluoro analog (Compound 5 ) exhibits the highest potency in this series, suggesting that the electronic and steric properties of both positions contribute favorably to binding.

• Selectivity for COX-2: While most of the active analogs show some preference for COX-2, the selectivity indices are generally modest. Achieving high COX-2 selectivity is a key objective in the design of safer NSAIDs, as inhibition of COX-1 is associated with gastrointestinal side effects. The subtle differences in the active site volumes of COX-1 and COX-2 can be exploited to design more selective inhibitors.

Experimental Protocol: In Vitro COX Inhibition Assay

The determination of IC50 values for COX-1 and COX-2 is a fundamental experiment in the characterization of biphenyl carboxylic acid analogs. The following protocol outlines a common colorimetric assay method.

Objective: To determine the in vitro inhibitory activity of test compounds against ovine COX-1 and human recombinant COX-2.

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Heme (cofactor)

• TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine, colorimetric probe)

• Tris-HCl buffer, pH 8.0

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme Preparation: Prepare a solution of COX-1 or COX-2 in Tris-HCl buffer containing heme.

• Compound Incubation: Add the test compounds at various concentrations to the wells of a 96-well plate. Include a vehicle control (DMSO) and a positive control (e.g., celecoxib).

• Enzyme Addition: Add the prepared enzyme solution to each well and incubate for 10 minutes at room temperature to allow for compound binding.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid to each well.

• Colorimetric Detection: Immediately add TMPD to each well. The oxidation of TMPD by the peroxidase activity of COX produces a colored product.

• Measurement: Measure the absorbance of each well at 590 nm every minute for 5 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. Plot the percentage of inhibition versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Rationale for Experimental Choices:

• Choice of Enzyme Source: Ovine COX-1 is often used due to its commercial availability and high homology to the human enzyme. Human recombinant COX-2 is used to ensure the data is directly relevant to the human therapeutic target.

• Colorimetric Detection: The TMPD-based colorimetric method is a convenient and high-throughput way to measure COX activity. It relies on the peroxidase activity of the enzyme, which is coupled to the cyclooxygenase reaction.

Mechanism of Action: Inhibition of the Prostaglandin Synthesis Pathway

Biphenyl carboxylic acid analogs exert their anti-inflammatory effects by intercepting the arachidonic acid cascade. The following diagram illustrates the central role of COX enzymes in this pathway and the point of inhibition by these compounds.

Caption: Inhibition of COX enzymes by biphenyl carboxylic acid analogs.

Experimental Workflow: From Synthesis to Biological Evaluation

The development of novel biphenyl carboxylic acid analogs follows a structured workflow, from initial chemical synthesis to comprehensive biological evaluation.

Caption: A typical workflow for the development of biphenyl carboxylic acid analogs.

Conclusion and Future Directions

This guide has provided a comparative overview of the inhibitory effects of a series of biphenyl carboxylic acid analogs. The structure-activity relationships highlighted demonstrate the importance of substituent patterns in dictating potency and selectivity. The detailed experimental protocol for the in vitro COX inhibition assay serves as a practical resource for researchers in the field.

Future efforts in this area will likely focus on the development of highly selective COX-2 inhibitors to minimize side effects. Furthermore, the exploration of novel biphenyl carboxylic acid analogs as inhibitors of other therapeutic targets remains a promising avenue for drug discovery. The principles of rational drug design, guided by a deep understanding of SAR and mechanism of action, will continue to be instrumental in the successful development of new medicines based on this versatile chemical scaffold.

References

• Dannhardt, G., & Kiefer, W. (2001). Cyclooxygenase inhibitors--current status and future prospects. European journal of medicinal chemistry, 36(2), 109–126. [Link]

• Friesen, R. W., et al. (1996). 4,5-Diphenyl-2-(substituted)imidazole derivatives as novel and selective cyclooxygenase-2 inhibitors. Journal of medicinal chemistry, 39(10), 1947–1956. [Link]

• Toma, K., et al. (2010). Discovery of a novel and selective cyclooxygenase-2 inhibitor: 2-(4-ethoxy-phenyl)-3-(4-methanesulfonyl-phenyl)-pyrazolo[1,5-b]pyridazine. Bioorganic & medicinal chemistry, 18(1), 190–201. [Link]

An Objective Guide to Evaluating the Anticancer Activity of 4'-Acetylbiphenyl-3-carboxylic Acid in Comparison to Established Chemotherapeutic Agents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively evaluate the anticancer potential of a novel compound, 4'-Acetylbiphenyl-3-carboxylic acid. While direct experimental data on this specific molecule is emerging, the biphenyl scaffold is a recurring motif in compounds with demonstrated pharmacological activities, including anticancer properties.[1][2] This guide, therefore, outlines the critical experimental workflow, from initial in vitro screening to mechanistic studies and in vivo validation, comparing its hypothetical performance against well-established anticancer drugs such as Tamoxifen and Doxorubicin.

The structural components of 4'-Acetylbiphenyl-3-carboxylic acid, featuring a biphenyl core with carboxylic acid and acetyl substitutions, provide a rationale for investigating its potential as an anticancer agent. Biphenyl derivatives have been explored for their ability to induce cytotoxicity and inhibit tumor growth, making this compound a person of interest for novel drug discovery.[1][3][4]

Part 1: Foundational In Vitro Cytotoxicity Assessment

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic effects on cancer cell lines. This is crucial for establishing a baseline of activity and determining the concentration range for subsequent, more detailed mechanistic studies.

Experimental Protocol: MTT and SRB Cytotoxicity Assays

Two robust and widely used colorimetric assays for determining cytotoxicity are the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and SRB (Sulforhodamine B) assays.[5][6] The MTT assay measures the metabolic activity of viable cells, while the SRB assay quantifies total cellular protein content.[5][6] Running both assays provides a more comprehensive picture of the compound's effect on cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 4'-Acetylbiphenyl-3-carboxylic acid and the chosen standard drugs (e.g., Doxorubicin, Tamoxifen) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (typically around 570 nm).

• SRB Assay:

  • Fix the cells with trichloroacetic acid (TCA).

  • Stain the fixed cells with SRB dye.

  • Wash away the unbound dye and solubilize the protein-bound dye with a Tris-base solution.

  • Measure the absorbance at a specific wavelength (typically around 510 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50) value for each compound.

Data Presentation: Comparative IC50 Values

The IC50 values, representing the concentration of a drug that is required for 50% inhibition of cell growth, are a key metric for comparing the potency of different compounds.

Compound	Cell Line	IC50 (µM) - MTT Assay	IC50 (µM) - SRB Assay
4'-Acetylbiphenyl-3-carboxylic acid	MCF-7	Hypothetical Data	Hypothetical Data
Doxorubicin	MCF-7	Known Value	Known Value
Tamoxifen	MCF-7	Known Value	Known Value
4'-Acetylbiphenyl-3-carboxylic acid	HCT-116	Hypothetical Data	Hypothetical Data
Doxorubicin	HCT-116	Known Value	Known Value
5-Fluorouracil	HCT-116	Known Value	Known Value

Experimental Workflow for In Vitro Cytotoxicity

Caption: Workflow for determining the in vitro cytotoxicity of a novel compound.

Part 2: Elucidating the Mechanism of Cell Death

Once cytotoxicity is established, the next critical step is to understand how the compound induces cell death. The two primary forms of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Anticancer drugs that induce apoptosis are generally preferred as they are less likely to cause inflammation.

Experimental Protocol: Annexin V/PI Apoptosis Assay

The Annexin V/Propidium Iodide (PI) assay, analyzed by flow cytometry, is a standard method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[7][8][9]

Step-by-Step Methodology:

• Cell Treatment: Treat cancer cells with 4'-Acetylbiphenyl-3-carboxylic acid and control drugs at their respective IC50 concentrations for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI).

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Data Presentation: Comparative Apoptosis Induction

Compound	Cell Line	% Early Apoptosis	% Late Apoptosis/Necrosis	% Necrosis
Vehicle Control	MCF-7	Baseline	Baseline	Baseline
4'-Acetylbiphenyl-3-carboxylic acid	MCF-7	Hypothetical Data	Hypothetical Data	Hypothetical Data
Doxorubicin	MCF-7	Known Effect	Known Effect	Known Effect

Apoptosis Detection Workflow

Caption: Experimental workflow for apoptosis detection using Annexin V/PI staining.

Part 3: Investigating Cell Cycle Perturbations

Many anticancer drugs exert their effects by interfering with the cell cycle, leading to cell cycle arrest and subsequent apoptosis.

Experimental Protocol: Cell Cycle Analysis via PI Staining

Flow cytometry analysis of cells stained with Propidium Iodide (PI), a DNA-intercalating agent, allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[10][11][12]

Step-by-Step Methodology:

• Cell Treatment: Treat cells with the test compound and controls at their IC50 concentrations for a specified duration (e.g., 24 hours).

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Treat the cells with RNase to remove RNA and then stain with Propidium Iodide.

• Flow Cytometry Analysis: Analyze the DNA content of the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Data Presentation: Comparative Cell Cycle Distribution

Compound	Cell Line	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	MCF-7	Baseline	Baseline	Baseline
4'-Acetylbiphenyl-3-carboxylic acid	MCF-7	Hypothetical Data	Hypothetical Data	Hypothetical Data
Doxorubicin	MCF-7	Known Effect	Known Effect	Known Effect

Part 4: Probing Molecular Mechanisms via Signaling Pathway Analysis

To gain deeper insight into the mechanism of action, it is essential to investigate the effect of the compound on key cancer-related signaling pathways.

Experimental Protocol: Western Blotting

Western blotting is a powerful technique used to detect and quantify the expression levels of specific proteins, including those involved in apoptosis and cell cycle regulation (e.g., p53, Bcl-2, caspases, cyclins).[13][14]

Step-by-Step Methodology:

• Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• Gel Electrophoresis: Separate the proteins by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific to the target proteins.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities relative to a loading control (e.g., β-actin or GAPDH).

Hypothetical Signaling Pathway Affected by 4'-Acetylbiphenyl-3-carboxylic acid

Caption: Hypothetical p53-mediated apoptotic pathway induced by the test compound.

Part 5: In Vivo Validation of Anticancer Efficacy

Promising results from in vitro studies must be validated in a living organism to assess the compound's therapeutic potential.

Experimental Protocol: Human Tumor Xenograft Model

Human tumor xenograft models in immunocompromised mice are a standard preclinical model for evaluating the in vivo efficacy of anticancer agents.[15][16][17][18]

Step-by-Step Methodology:

• Cell Implantation: Subcutaneously inject human cancer cells (e.g., MCF-7) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Randomly assign mice to treatment groups (vehicle control, 4'-Acetylbiphenyl-3-carboxylic acid, and a standard drug like Doxorubicin). Administer the treatments via an appropriate route (e.g., intraperitoneal injection or oral gavage) for a specified duration.

• Tumor Measurement: Measure the tumor volume at regular intervals using calipers.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Data Presentation: Comparative In Vivo Tumor Growth Inhibition

Treatment Group	Average Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	Baseline Growth	0%
4'-Acetylbiphenyl-3-carboxylic acid	Hypothetical Data	Calculated Value
Doxorubicin	Known Effect	Known Value

Conclusion

This guide outlines a systematic and objective approach to evaluating the anticancer activity of a novel compound, 4'-Acetylbiphenyl-3-carboxylic acid, in comparison to established drugs. By following these well-validated experimental protocols, researchers can generate robust and comparable data on the compound's cytotoxicity, mechanism of cell death, effects on the cell cycle, impact on key signaling pathways, and in vivo efficacy. The collective evidence from these studies will provide a comprehensive understanding of the therapeutic potential of 4'-Acetylbiphenyl-3-carboxylic acid and its standing relative to current anticancer agents.

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• NanoCellect. (2020). How to Complete Cell Cycle Analysis via Flow Cytometry. [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. [Link]

• Bentham Science Publishers. (2012). Facile Synthesis and Biological Evaluation of Novel Symmetrical Biphenyls as Antitumor Agents. [Link]

• ACS Publications. (2021). Design, Synthesis, and Evaluation of o-(Biphenyl-3-ylmethoxy)nitrophenyl Derivatives as PD-1/PD-L1 Inhibitors with Potent Anticancer Efficacy In Vivo. [Link]

• In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. (n.d.). [Link]

• New Anticancer Agents: In Vitro and In Vivo Evaluation. (n.d.). [Link]

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• PubMed Central. Design, Synthesis and Biological Evaluation of Thiazolidine-2,4-dione-biphenyl Derivatives as Anticancer Agents. [Link]

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A Senior Application Scientist's Guide to the Purity Analysis of 4'-Acetylbiphenyl-3-carboxylic Acid by HPLC

For researchers, scientists, and professionals in drug development, the purity of active pharmaceutical ingredients (APIs) and key intermediates is not merely a quality metric; it is a critical determinant of safety, efficacy, and reproducibility. 4'-Acetylbiphenyl-3-carboxylic acid, a versatile building block in organic synthesis, is no exception. Its utility in the synthesis of complex molecules necessitates a robust and reliable method for purity assessment. This guide provides an in-depth exploration of High-Performance Liquid Chromatography (HPLC) for the purity analysis of 4'-Acetylbiphenyl-3-carboxylic acid, comparing it with other analytical techniques and offering a detailed, field-proven protocol.

The Criticality of Purity for 4'-Acetylbiphenyl-3-carboxylic Acid

4'-Acetylbiphenyl-3-carboxylic acid serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Impurities, which can arise from starting materials, side reactions, or degradation, can have significant consequences, including:

• Altered Biological Activity: Impurities may exhibit their own pharmacological effects, leading to unintended consequences.

• Toxicity: Even at trace levels, some impurities can be toxic.

• Reduced Yield and Purity of the Final Product: Impurities can interfere with subsequent synthetic steps, leading to lower yields and complicating the purification of the final API.

Given these considerations, a highly selective and sensitive analytical method is paramount. HPLC, particularly in its reversed-phase mode, stands out as the gold standard for the analysis of non-volatile and semi-volatile organic compounds like 4'-Acetylbiphenyl-3-carboxylic acid.

The Rationale Behind a Reversed-Phase HPLC Approach

The molecular structure of 4'-Acetylbiphenyl-3-carboxylic acid, featuring a non-polar biphenyl core and a polar carboxylic acid group, makes it an ideal candidate for reversed-phase HPLC. In this technique, the stationary phase is non-polar (e.g., C18-modified silica), and the mobile phase is a polar solvent mixture, typically water and a miscible organic solvent like acetonitrile or methanol.

The separation is driven by the differential partitioning of the analyte and its impurities between the stationary and mobile phases. The non-polar biphenyl moiety of 4'-Acetylbiphenyl-3-carboxylic acid will interact with the C18 stationary phase, while the polar carboxylic acid group will have an affinity for the mobile phase. By carefully tuning the composition of the mobile phase, we can achieve excellent separation of the main component from its structurally similar impurities.

A Validated HPLC Protocol for Purity Analysis

This protocol is designed to be a self-validating system, incorporating system suitability tests to ensure the reliability and reproducibility of the results, in line with guidelines from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[1][2][3]

Instrumentation and Chromatographic Conditions

Parameter	Specification	Rationale
HPLC System	Quaternary or Binary Gradient HPLC with UV Detector	A gradient system allows for the effective elution of compounds with a wide range of polarities. A UV detector is suitable as the biphenyl structure is strongly UV-active.
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	A C18 column provides the necessary hydrophobicity for retaining the biphenyl structure. The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA is an ion-pairing agent that suppresses the ionization of the carboxylic acid group, leading to sharper, more symmetrical peaks.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC with a low UV cutoff, making it suitable for UV detection.[4]
Gradient	0-2 min: 30% B, 2-15 min: 30-80% B, 15-18 min: 80% B, 18-20 min: 30% B	The gradient is designed to first elute any polar impurities, then the main analyte, and finally any non-polar impurities, ensuring a comprehensive separation.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm	The biphenyl chromophore exhibits strong absorbance at this wavelength.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	This mixture ensures the solubility of the analyte and is compatible with the mobile phase.

Sample and Standard Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of 4'-Acetylbiphenyl-3-carboxylic acid reference standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the 4'-Acetylbiphenyl-3-carboxylic acid sample and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

• Spiked Sample Solution: Prepare a solution of the sample as described above, and spike it with known impurities at a level of, for example, 0.1% of the main analyte concentration. This is crucial for validating the method's specificity.

System Suitability

Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: Not more than 2.0 for the 4'-Acetylbiphenyl-3-carboxylic acid peak.

• Theoretical Plates: Not less than 2000 for the 4'-Acetylbiphenyl-3-carboxylic acid peak.

• Relative Standard Deviation (RSD) of Peak Area: Not more than 2.0%.

These parameters ensure that the chromatographic system is performing optimally and can generate reliable data.[2]

Analysis and Calculation

Inject the sample solution and identify the peaks based on their retention times relative to the standard. The percentage of each impurity can be calculated using the area normalization method:

% Impurity = (Area of Impurity Peak / Total Area of all Peaks) x 100

For a more accurate quantification, a reference standard for each impurity should be used to determine their respective response factors.

Visualizing the HPLC Workflow

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A Senior Application Scientist's Guide to Palladium Catalysts for Biphenyl Synthesis

Introduction

The biphenyl motif is a cornerstone in modern chemistry, serving as a privileged scaffold in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its synthesis, therefore, is a topic of paramount importance for researchers in both academic and industrial settings. Among the myriad of synthetic methods, palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile tools for constructing the pivotal carbon-carbon bond that defines the biphenyl structure.[1][2][3][4][5][6]

This guide provides an in-depth comparison of the efficacy of different palladium catalyst systems for biphenyl synthesis, with a primary focus on the widely adopted Suzuki-Miyaura and Stille couplings. We will move beyond a simple cataloging of catalysts to explore the mechanistic rationale behind their performance, present comparative data, and provide detailed, field-tested experimental protocols. This content is designed to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a catalytic system for their specific synthetic challenges.

Mechanistic Overview: The Engine of Biphenyl Synthesis

A fundamental understanding of the catalytic cycle is crucial for troubleshooting reactions and rationally selecting a catalyst. The Suzuki-Miyaura and Stille reactions, while utilizing different organometallic reagents, share a common mechanistic framework orchestrated by the palladium catalyst.

The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is the reaction of an organoboron compound (typically a boronic acid) with an organic halide or triflate.[7] The catalytic cycle is generally understood to proceed through three key elementary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting itself into the carbon-halogen bond to form a Pd(II) complex. This is often the rate-limiting step.

• Transmetalation: In the presence of a base, the organoboron reagent forms a borate complex, which then transfers its organic group to the palladium center, displacing the halide and forming a new Pd(II)-diaryl complex.

• Reductive Elimination: The two aryl groups on the palladium center couple and are eliminated from the metal, forming the desired biphenyl product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][8]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The Stille Coupling

The Stille coupling utilizes organostannanes (Ar-SnR₃) as the organometallic partner.[9] A key advantage is the stability and tolerance of organotin reagents to a wide variety of functional groups, often negating the need for protecting groups.[10] The catalytic cycle is similar to the Suzuki coupling, with the primary difference being the nature of the transmetalation step, which does not require a base. However, the toxicity of tin byproducts necessitates careful purification of the final products.

A Comparative Analysis of Palladium Catalyst Systems

The term "palladium catalyst" rarely refers to a single compound but rather a system comprising a palladium source (precatalyst) and, crucially, a supporting ligand. The ligand stabilizes the palladium center, modulates its electronic and steric properties, and is arguably the most critical factor in determining the catalyst's overall efficacy.[11][12][13][14]

Catalyst Classes at a Glance

1. Classical Palladium-Phosphine Catalysts

These are the traditional workhorses of cross-coupling chemistry. The properties of the phosphine ligand can be finely tuned to optimize performance.

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): A versatile, off-the-shelf Pd(0) catalyst that has been used in countless biphenyl syntheses.[15] It is effective for many standard couplings but can struggle with more challenging substrates.

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) Dichloride (Pd(dppf)Cl₂): A robust and highly versatile catalyst known for its effectiveness in coupling challenging substrates, including heteroaryl compounds.[3]

• Buchwald Ligands (e.g., SPhos, XPhos, DavePhos): This class of bulky, electron-rich biaryl phosphine ligands, developed by Stephen Buchwald, has revolutionized cross-coupling chemistry.[15] When combined with a simple palladium source like Pd(OAc)₂ or Pd₂(dba)₃, they form highly active catalysts capable of coupling sterically hindered and electron-rich aryl chlorides at low catalyst loadings and mild temperatures.[2][13][16]

2. Palladium N-Heterocyclic Carbene (NHC) Catalysts

NHCs have emerged as a superior class of ligands for many applications. Their strong σ-donating ability forms a very stable bond with the palladium center, leading to highly active and long-lived catalysts.[15]

• PEPPSI™ Catalysts (Pyridine-Enhanced Precatalyst Preparation, Stabilization, and Initiation): Developed by Organ and coworkers, PEPPSI precatalysts are exceptionally stable to air and moisture, a significant practical advantage over many phosphine-based systems.[17] The complex, such as the commercially available Pd-PEPPSI-IPr, contains a bulky NHC ligand and a "throw-away" pyridine ligand. They are highly effective for a range of couplings, including Suzuki and Buchwald-Hartwig aminations, often with challenging substrates.[18][19][20]

3. Heterogeneous Palladium Catalysts

These catalysts feature palladium metal immobilized on a solid support, offering significant practical benefits.

• Palladium on Carbon (Pd/C): The most common heterogeneous catalyst. It is inexpensive, easy to handle, and can be simply filtered away from the reaction mixture, simplifying product purification and reducing palladium contamination.[21]

• Novel Supports (Graphene, MOFs): Research continues into supporting palladium nanoparticles on advanced materials like graphene or metal-organic frameworks (MOFs) to enhance activity and prevent aggregation and leaching of the active palladium species.[4][22][23]

The primary advantage of heterogeneous catalysts is their ease of separation and potential for recycling.[4][24] However, they can sometimes exhibit lower activity than their homogeneous counterparts and may suffer from palladium leaching into the solution, where the dissolved species perform the catalysis in a "quasi-homogeneous" manner.[8]

Performance Comparison Data

The choice of catalyst is dictated by the specific substrates involved. While a direct, universal comparison is challenging due to varying reaction conditions across literature reports, the following table provides a qualitative guide to the performance of various catalyst systems for the synthesis of biphenyl from an aryl bromide and phenylboronic acid.

Catalyst System (Precatalyst + Ligand)	Typical Loading (mol%)	Temperature (°C)	Typical Yields	Key Strengths & Considerations
Pd(PPh₃)₄	1-5	80-110	Good to Excellent	General purpose, widely available, sensitive to air.
Pd(OAc)₂ / PPh₃	1-3	80-100	Good to Excellent	In-situ generation, cost-effective.[21]
Pd(dppf)Cl₂	1-3	80-100	Excellent	Robust, good for challenging substrates and heteroaryls.[3]
Pd₂(dba)₃ / SPhos	0.1-2	RT - 80	Excellent	High activity, good for hindered substrates and aryl chlorides.[2]
Pd-PEPPSI-IPr	0.5-2	60-100	Excellent	Air and moisture stable, easy to handle, high turnover numbers.[17]
10% Pd/C	5-10	80-110	Good to Excellent	Heterogeneous, easily removed, recyclable, may require higher loading.[21]

Note: This data is compiled from multiple sources and should be used as a qualitative guide. Optimal conditions (base, solvent, temperature) are highly dependent on the specific substrates.[3]

Key Factors Influencing Catalyst Selection

• Substrate Reactivity: Aryl iodides are the most reactive, followed by bromides, triflates, and the least reactive, chlorides. Coupling unactivated aryl chlorides typically requires highly active catalyst systems, such as those employing Buchwald-type or NHC ligands.[15][16]

• Steric Hindrance: Coupling sterically congested substrates (e.g., ortho-substituted aryl halides) necessitates catalysts with bulky ligands (e.g., XPhos, PEPPSI-IPr) that promote the reductive elimination step.[25]

• Catalyst Loading and Cost: For large-scale synthesis, minimizing catalyst loading is critical. Highly active systems that achieve high Turnover Numbers (TONs) and Turnover Frequencies (TOFs) are desirable.[10][25][26] While the initial cost of advanced ligands may be higher, the ability to use them at ppm levels can make them more economical overall.[27][28]

• Operational Simplicity: Air- and moisture-stable precatalysts like the PEPPSI family eliminate the need for gloveboxes or rigorous inert atmosphere techniques, significantly simplifying the experimental setup.[17]

Experimental Protocols & Workflows

Trustworthy and reproducible protocols are the foundation of successful research. Below are detailed, step-by-step methodologies for representative homogeneous and heterogeneous Suzuki-Miyaura reactions.

General Experimental Workflow

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Homogeneous Synthesis of 4-Methylbiphenyl[22]

This protocol utilizes a classic, cost-effective homogeneous catalyst system.

• Materials:

  • 4-Bromotoluene (1.0 mmol, 171 mg)

  • Phenylboronic acid (1.2 mmol, 146 mg)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

  • Triphenylphosphine (PPh₃) (0.04 mmol, 10.5 mg)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

  • Toluene (10 mL)

  • Deionized water (2 mL)

  • Ethyl acetate, Brine, Anhydrous magnesium sulfate (MgSO₄)

• Methodology:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromotoluene, phenylboronic acid, and potassium carbonate.

  • Add palladium(II) acetate and triphenylphosphine.

  • Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

  • Add degassed toluene (10 mL) and deionized water (2 mL) via syringe.

  • Heat the reaction mixture to 90 °C and stir vigorously for 4-6 hours.

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to afford 4-methylbiphenyl as a white solid.

Protocol 2: Heterogeneous Synthesis of 4-Methylbiphenyl[22]

This protocol demonstrates the operational simplicity of using a heterogeneous catalyst.

• Materials:

  • 4-Bromotoluene (1.0 mmol, 171 mg)

  • Phenylboronic acid (1.5 mmol, 183 mg)

  • 10% Palladium on Carbon (10% Pd/C, 5 mol%, ~53 mg)

  • Potassium carbonate (K₂CO₃) (3.0 mmol, 414 mg)

  • Ethanol (10 mL)

  • Deionized water (10 mL)

  • Celite

• Methodology:

  • In a round-bottom flask, combine 4-bromotoluene, phenylboronic acid, potassium carbonate, and 10% Pd/C.

  • Add ethanol (10 mL) and deionized water (10 mL).

  • Heat the mixture to reflux (approx. 80-85 °C) and stir vigorously for 4-8 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with ethanol (2 x 10 mL).

  • Combine the filtrates and remove the ethanol under reduced pressure.

  • Extract the remaining aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic extracts, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 4-methylbiphenyl.

Conclusion

The synthesis of biphenyls via palladium-catalyzed cross-coupling is a mature yet continuously evolving field. There is no single "best" catalyst; the optimal choice is a function of the specific synthetic challenge at hand.

• For routine couplings with activated substrates, traditional phosphine-based systems like Pd(OAc)₂/PPh₃ or Pd(dppf)Cl₂ offer a reliable and cost-effective solution.

• For challenging transformations involving sterically hindered substrates or unreactive aryl chlorides, the superior activity of systems based on Buchwald ligands or NHC-palladium complexes is often required.

• For operational simplicity, process safety, and ease of purification, air-stable precatalysts like PEPPSI-IPr and heterogeneous catalysts such as Pd/C present compelling advantages, particularly in industrial and high-throughput settings.

As the field progresses, the focus will undoubtedly remain on developing more active, stable, and sustainable catalytic systems that operate at ever-lower loadings and in greener solvent systems, further enhancing the power and utility of this indispensable synthetic methodology.

References

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. ResearchGate. Available at: [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. Available at: [Link]

• Direct comparison of homogeneous and heterogeneous palladium(II) catalysts for Suzuki-Miyaura cross-coupling reactions. The University of Texas at Austin. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reaction Based on Novel Palladium(II) Diphenylphosphine Derivative Catalyst. ResearchGate. Available at: [Link]

• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. Available at: [Link]

• Comparative analysis of palladium, nickel and copper phosphane/carbene catalysts in Suzuki–Miyaura couplings: Mechanistic insights and reactivity trends. OUCI. Available at: [Link]

• Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling reaction using mesoporous MCF-supported tin-palladium nanoparticles. ResearchGate. Available at: [Link]

• Ancillary Ligand Design in the Development of Palladium Catalysts for Challenging Selective Monoarylation Reactions. Royal Society of Chemistry. Available at: [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available at: [Link]

• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. MDPI. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. Available at: [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. ORCA - Cardiff University. Available at: [Link]

• Pd Nanoparticles as Efficient Catalysts for Suzuki and Stille Coupling Reactions of Aryl Halides in Ionic Liquids. ACS Publications. Available at: [Link]

• A Highly Efficient and Reusable Palladium(II)/Cationic 2,2'-Bipyridyl-Catalyzed Stille Coupling in Water. MDPI. Available at: [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing. Available at: [Link]

• Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. PMC - NIH. Available at: [Link]

• Iminophosphine–palladium(0) complexes as catalysts for the Stille reaction. ResearchGate. Available at: [Link]

• Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. ACS Publications. Available at: [Link]

• A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences. Available at: [Link]

• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. PubMed Central. Available at: [Link]

• (PDF) Palladium used As A Catalyst: A Review. ResearchGate. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PubMed Central. Available at: [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. Available at: [Link]

• Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions. NIH. Available at: [Link]

• Catalyst Metamorphosis: In Situ Oxidation of Diphosphines in Palladium-Catalyzed Regioselective and Enantioselective Heck Reactions. Journal of the American Chemical Society. Available at: [Link]

• Phase-Separable Polyisobutylene Palladium-PEPPSI Precatalysts: Synthesis and Application in Buchwald-Hartwig Amination. PubMed. Available at: [Link]

• Phase-Separable Polyisobutylene Palladium-PEPPSI Precatalysts: Synthesis and Application in Buchwald–Hartwig Amination. Hamad Bin Khalifa University. Available at: [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. Available at: [Link]

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• A correlation between number of Pd sites, turnover frequency and crystallite size over palladium supported carbon catalysts. ResearchGate. Available at: [Link]

• Palladium PEPPSI-IPENT CI, A Useful Catalyst for Challenging Amination Reactions Part II: Generation Of Benzynes in Flow Reactors followed by Subsequent Diels-Alder Reactions. YorkSpace. Available at: [Link]

• Palladium-catalyzed regioselective synthesis of 2(2'-biphenyl)benzimidazoles through C-H activation. PubMed. Available at: [Link]

• Palladium‐Catalyzed Combinatorial Synthesis of Biphenyls on Droplet Microarrays at Nanoliter Scale. ResearchGate. Available at: [Link]

• PEPPSI. Wikipedia. Available at: [Link]

• Comparison of turnover number (TON) and turnover frequency (TOF) values. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 4'-Acetylbiphenyl-3-carboxylic Acid: A Guide to Personal Protective Equipment

For the diligent researcher navigating the complexities of drug development, the integrity of your work and your personal safety are paramount. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) for handling 4'-Acetylbiphenyl-3-carboxylic acid (CAS No. 635757-61-8). While comprehensive toxicological data for this specific compound is not extensively published, a critical evaluation of structurally similar molecules, such as biphenyl carboxylic acids and acetylbiphenyls, necessitates a cautious and thorough approach to safety.

The foundational principle of laboratory safety is the mitigation of risk. In the absence of specific hazard classifications for 4'-Acetylbiphenyl-3-carboxylic acid, we will proceed with recommendations grounded in the known hazards of related compounds, which include the potential for serious eye, skin, and respiratory irritation.

Hazard Assessment: A Data-Driven Approach

An analysis of analogous compounds provides insight into the potential risks associated with 4'-Acetylbiphenyl-3-carboxylic acid.

Analogous Compound	CAS Number	Reported Hazards	Source
Biphenyl-4-carboxylic acid	92-92-2	Causes serious eye irritation. Harmful if swallowed, causes skin irritation, may cause respiratory irritation.	[1]
4-Acetylbiphenyl	92-91-1	May cause eye, skin, and respiratory tract irritation.	[2]

This data strongly suggests that at a minimum, 4'-Acetylbiphenyl-3-carboxylic acid should be handled as a substance capable of causing irritation to the eyes, skin, and respiratory system.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to ensure comprehensive protection against the potential hazards of 4'-Acetylbiphenyl-3-carboxylic acid.

Eye and Face Protection: The First Line of Defense

Direct contact with chemical dusts or splashes can cause serious and irreversible eye damage.[3]

• Primary Protection: At a minimum, chemical safety goggles that meet the ANSI Z87.1 standard are required. These provide a seal around the eyes, offering protection from dust particles and splashes from all directions.

• Enhanced Protection: For procedures with a higher risk of splashing, such as when handling solutions or during vigorous mixing, a face shield should be worn in addition to safety goggles.[3][4] The face shield provides a barrier for the entire face.

Skin and Body Protection: A Barrier Against Irritation

Dermal exposure is a primary route for chemical contact. Protective clothing and gloves are essential to prevent skin irritation.

• Gloves:

  • Material Selection: Nitrile gloves are a suitable initial choice, offering good resistance to a range of chemicals.[3] Always consult the glove manufacturer's compatibility chart for specific chemical resistance data if available.

  • Inspection and Technique: Before each use, visually inspect gloves for any signs of degradation or punctures. Employ proper glove removal techniques to avoid contaminating your hands.

• Laboratory Coat: A standard, long-sleeved laboratory coat should be worn and kept fully buttoned to protect the skin and personal clothing.

• Footwear: Closed-toe and closed-heel shoes are mandatory in any laboratory setting to protect against spills and falling objects.[4][5]

Respiratory Protection: Safeguarding Against Inhalation

The fine, dust-like nature of many solid chemical compounds presents an inhalation hazard.

• Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls. All weighing and handling of 4'-Acetylbiphenyl-3-carboxylic acid powder should be conducted within a certified chemical fume hood or a powder containment hood.

• Respirator Use: In situations where engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, respiratory protection is necessary. A NIOSH-approved N95 respirator can provide protection against airborne particulates.[3] For higher concentrations or the potential for vapor generation, a respirator with organic vapor cartridges may be required.[6] A formal respiratory protection program, including fit testing and training, is essential for all respirator users.[4]

Step-by-Step Handling and Disposal Plan

Adherence to a strict operational and disposal protocol is critical for maintaining a safe laboratory environment.

Operational Protocol

• Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly. Designate a specific area for the work and ensure it is clean and uncluttered.

• Donning PPE: Put on all required PPE in the correct order: lab coat, then safety goggles and face shield (if needed), and finally, gloves.

• Handling: Carefully weigh and transfer the solid compound within the fume hood. Avoid creating dust. If dissolving the compound, add it slowly to the solvent to prevent splashing.

• Post-Handling: After completing the work, decontaminate any surfaces that may have come into contact with the chemical.

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful not to contaminate yourself. Dispose of gloves and any other disposable PPE in the appropriate waste stream. Wash hands thoroughly with soap and water.

Disposal Plan

All waste materials, including empty containers, contaminated gloves, and any spilled material, must be treated as hazardous waste.

• Segregation: Do not mix 4'-Acetylbiphenyl-3-carboxylic acid waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling: All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste."

• Storage: Store waste in a designated, secure area away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[7][8]

Visualizing the PPE Workflow

To ensure clarity and consistency in safety procedures, the following workflow diagram outlines the decision-making process for selecting and using PPE when handling 4'-Acetylbiphenyl-3-carboxylic acid.

Caption: Workflow for PPE Selection and Use

By adhering to these guidelines, researchers can confidently handle 4'-Acetylbiphenyl-3-carboxylic acid, ensuring both personal safety and the integrity of their scientific endeavors. Always remember that this guidance complements, but does not replace, your institution's specific safety protocols and the critical judgment of the trained researcher.

References

• Code of Practice on the Handling, Transportation and Disposal of Polychlorinated Biphenyl Waste. Environmental Protection Department.

• 4'-Acetylbiphenyl-3-carboxylic acid, min 98%, 5 grams. CP Lab Safety.

• SAFETY DATA SHEET - Biphenyl-4-carboxylic acid. Sigma-Aldrich.

• Personal Protective Equipment (PPE). CHEMM.

• What PPE Should You Wear When Handling Acid? LeelineWork.

• SAFETY DATA SHEET - 4-Acetylbiphenyl. Thermo Fisher Scientific.

• SAFETY DATA SHEET - 4-Biphenylcarboxylic acid. Fisher Scientific.

• SAFETY DATA SHEET - 4-Acetylbiphenyl. TCI Chemicals.

• Chemical Safety Data Sheet MSDS / SDS - Polychlorinated Biphenyls (PCBs). ChemicalBook.

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• Recommended PPE to handle chemicals. Bernardo Ecenarro.

• 5 Types of PPE for Hazardous Chemicals. Hazmat School.

• Material Safety Data Sheet - 4-Acetylbiphenyl, 97%. Cole-Parmer.

• 4-Acetylbiphenyl. PubChem.

• Polychlorinated Biphenyl (PCB) Management Plan. University of California, Santa Barbara Environmental Health & Safety.

• 4′-Acetylbiphenyl-3-carboxylic acid. ABL Technology.

• 4'-ACETYL-BIPHENYL-4-CARBOXYLIC ACID. ChemicalBook.

• Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste. US EPA.

• 41 CFR 102-40.220 -- How do we handle polychlorinated biphenyls (PCBs)? eCFR.

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